2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

• CAS: 1433176-83-0

Core Science & Biosynthesis

A Technical Guide to 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane: Properties, Synthesis, and Applications in Modern Drug Discovery

Executive Summary: The landscape of medicinal chemistry is in a perpetual state of evolution, driven by the need for novel molecular scaffolds that offer improved physicochemical properties and biological activity. Strained spirocyclic systems have emerged as powerful tools for navigating chemical space with greater three-dimensionality. This guide provides an in-depth technical examination of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane, a functionalized derivative of the increasingly important 2,6-diazaspiro[3.3]heptane (DSH) scaffold. DSH is recognized as a rigid bioisostere for the flexible and ubiquitous piperazine ring, offering a unique conformational constraint that can enhance target binding and metabolic stability.[1] This document details the core chemical properties, a validated synthetic pathway, analytical characterization methods, and the strategic application of this compound for researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Strained Spirocycles

Beyond Piperazine: The Need for 3D Scaffolds

The piperazine ring is a cornerstone in medicinal chemistry, found in over 100 FDA-approved drugs due to its favorable aqueous solubility and two readily functionalizable nitrogen atoms.[1] However, its conformational flexibility can be a double-edged sword, sometimes leading to metabolic liabilities or a lack of binding specificity.[1] The pharmaceutical industry's drive towards novel chemical entities has spurred intense interest in rigid, three-dimensional scaffolds that can serve as bioisosteric replacements, offering new vectors for substituent placement and improved pharmacological profiles.[2][3]

2,6-Diazaspiro[3.3]heptane (DSH): A Rigid Bioisostere

2,6-Diazaspiro[3.3]heptane (DSH) has emerged as a premier alternative to piperazine.[1] Composed of two fused four-membered azetidine rings, its rigid spirocyclic structure provides a well-defined and predictable three-dimensional geometry.[1] This structural constraint is invaluable in lead optimization, allowing for precise control over the spatial orientation of pharmacophoric groups.

Caption: Bioisosteric relationship between Piperazine and DSH.

The Functional Role of the Methanesulfonyl Group

The methanesulfonyl (mesyl) group is a versatile functional moiety in drug design. It is a strong hydrogen bond acceptor, is metabolically stable, and can improve the aqueous solubility of a parent molecule. Its introduction onto the DSH scaffold at the 2-position creates 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane, a compound that marries the rigid DSH core with the favorable electronic and steric properties of the sulfonyl group. This leaves the nitrogen at the 6-position available for further derivatization, making the molecule a valuable bifunctional building block.

Core Chemical and Physical Properties

Structural Identity and Nomenclature

• Systematic Name: 2-(Methylsulfonyl)-2,6-diazaspiro[3.3]heptane

• CAS Number: 1433176-83-0[4][5]

• Molecular Formula: C₆H₁₂N₂O₂S[4]

• InChI Key: BEMZHSZVNONKAW-UHFFFAOYSA-N[6]

Caption: Structure of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of the title compound. Experimental data for properties like melting point and pKa are not widely published; therefore, typical ranges or predicted values are discussed where applicable.

Property	Value	Source
Molecular Weight	176.24 g/mol	[4]
Purity	>95.0% (Typical)	[6]
Appearance	Typically an off-white to yellow solid or oil	Inferred from related compounds
Boiling Point	Not available	[4]
Melting Point	Not available	[4]
pKa (Secondary Amine)	Estimated 8-9	Based on similar azetidine structures

Synthesis and Purification Protocol

Rationale for Synthetic Strategy

A direct and scalable synthesis of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane is not explicitly detailed in a single source. However, a robust and logical pathway can be constructed based on established methods for synthesizing functionalized DSH derivatives.[7][8] The most efficient strategy involves a three-step sequence:

• Synthesis of the core DSH scaffold , typically as a dihydrochloride or dibenzyl-protected precursor.

• Mono-protection of one nitrogen atom, often with a Boc group, to allow for selective functionalization of the other.

• Sulfonylation of the free secondary amine with methanesulfonyl chloride, followed by deprotection if necessary.

This approach provides excellent control over regioselectivity and is amenable to large-scale production.

Experimental Workflow Diagram

Caption: General workflow for the synthesis of 2-functionalized DSH derivatives.

Step-by-Step Protocol: Synthesis via N-Boc-DSH Intermediate

Materials:

• tert-butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate (EtOAc) and Hexanes for elution

Protocol:

• Reaction Setup: To a stirred solution of tert-butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate (1.0 equiv) in anhydrous DCM at 0 °C (ice bath), add triethylamine (1.5 equiv).

  • Expertise Note: The reaction is performed at 0 °C to control the exothermicity of the sulfonylation and minimize side reactions. Anhydrous solvent is critical as methanesulfonyl chloride readily hydrolyzes.

• Sulfonylation: Add methanesulfonyl chloride (1.1 equiv) dropwise to the solution. The addition should be slow to maintain the temperature below 5 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Trustworthiness Note: The acidic wash removes excess amine base, while the basic wash removes any remaining acidic species, ensuring a clean crude product for the next step.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude Boc-protected product.

• Boc Deprotection: Dissolve the crude material in DCM. Add trifluoroacetic acid (10 equiv) dropwise at room temperature.[9] Stir for 3 hours or until TLC/LC-MS confirms complete deprotection.[9]

• Final Workup and Purification: Carefully neutralize the reaction mixture with saturated NaHCO₃ solution until effervescence ceases.[9] Extract the aqueous layer three times with DCM.[9] Combine the organic layers, dry over Na₂SO₄, filter, and concentrate. Purify the resulting residue by silica gel column chromatography (eluting with a gradient of methanol in DCM or EtOAc/Hexanes) to afford the final product, 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane.

Spectroscopic and Analytical Characterization

A self-validating protocol requires rigorous characterization of the final product to confirm its identity and purity.

• ¹H NMR (400 MHz, CDCl₃): The expected proton NMR spectrum would show a singlet for the methyl group of the sulfonyl moiety around 2.8-3.0 ppm. The four sets of diastereotopic protons on the two azetidine rings would appear as complex multiplets or singlets in the range of 3.5-4.5 ppm. A broad singlet corresponding to the N-H proton of the secondary amine would also be present.

• ¹³C NMR (100 MHz, CDCl₃): The spectrum should reveal the spiro carbon atom around 35-40 ppm, the four methylene carbons of the azetidine rings between 50-65 ppm, and the methyl carbon of the sulfonyl group around 35-40 ppm.

• Mass Spectrometry (ESI+): The primary ion observed would be the protonated molecule [M+H]⁺ at m/z ≈ 177.2.

• HPLC: Purity should be assessed using a reverse-phase C18 column with a water/acetonitrile gradient containing 0.1% TFA or formic acid, with UV detection at 210 nm. The final product should exhibit a purity of ≥95%.

Reactivity and Chemical Behavior

Basicity and Nucleophilicity

The nitrogen atom at the 6-position retains its basic and nucleophilic character, albeit slightly reduced due to the electron-withdrawing nature of the opposing sulfonamide. This site is the primary point for further functionalization.

Key Reactions for Drug Discovery

The secondary amine is amenable to a wide range of transformations crucial for library synthesis and lead optimization:

• N-Alkylation: Reaction with alkyl halides or reductive amination with aldehydes/ketones.

• N-Arylation: Buchwald-Hartwig or Ullmann coupling with aryl halides.

• Amide Formation: Acylation with acid chlorides or coupling with carboxylic acids using standard reagents (e.g., HATU, EDC).

These reactions allow for the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

Applications in Drug Discovery and Development

A Versatile Building Block for Novel Pharmacophores

2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane is not an end-product but a strategic intermediate. Its utility lies in providing a rigid, 3D-rich core that can be elaborated into final drug candidates. The DSH framework has been successfully incorporated into ligands for various biological targets.[3][9]

Case Study: DSH Scaffolds in Sigma-2 Receptor Ligands

The sigma-2 receptor (TMEM97) is a high-value target in oncology and neurodegenerative diseases.[9] Research has demonstrated that the 2,6-diazaspiro[3.3]heptane scaffold is a "structurally novel and synthetically accessible core" for developing selective sigma-2 ligands.[9] By using a functionalized DSH derivative like the title compound, medicinal chemists can systematically probe the chemical space around the core, attaching various recognition elements at the 6-position to optimize binding affinity and selectivity for targets like the sigma-2 receptor.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane is not widely available, data from structurally related azetidines and sulfonyl chlorides can inform handling procedures.

• Hazard Identification: Assumed to be harmful if swallowed and to cause skin and serious eye irritation, similar to related building blocks.[10] May cause respiratory irritation.[10]

• Recommended Handling Procedures:

  • Use only in a well-ventilated area, preferably a chemical fume hood.[10]

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles with side-shields, nitrile gloves, and a lab coat.[10][11]

  • Avoid breathing dust, fumes, or vapors.[10]

  • Wash hands thoroughly after handling.[10]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[12] For long-term stability, storage under an inert atmosphere (e.g., argon or nitrogen) at 2-8°C is recommended.[11]

References

• Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Synlett. [Link]

• Safety Data Sheet - 2-Oxa-6-azaspiro[3.3]heptane. Angene Chemical. [Link]

• 2-Methyl-2,6-diazaspiro[3.3]heptane. PubChem. [Link]

• Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes | Request PDF. ResearchGate. [Link]

• Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere. ChemRxiv. [Link]

• 1-Substituted 2-azaspiro[3.3]heptanes: overseen motifs for drug discovery. ResearchGate. [Link]

• The Reactions of 6-(Hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes with Methanesulfonyl Chloride or PPh3-CBr4. MDPI. [Link]

• 2-Ethyl-2,6-diazaspiro[3.3]heptane. PubChem. [Link]

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An In-depth Technical Guide to 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane: A Rising Star in Medicinal Chemistry

Foreword: The Architectural Allure of Spirocycles in Drug Discovery

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that impart superior physicochemical and pharmacological properties is relentless. Among these, spirocyclic systems, particularly strained small rings like the diazaspiro[3.3]heptane core, have emerged as powerful design elements. Their rigid, three-dimensional architecture offers a compelling alternative to more flexible traditional cyclic amines, such as piperazine, enabling finer control over vectoral orientation of substituents and often leading to improved metabolic stability and target engagement. This guide provides an in-depth technical exploration of a key derivative, 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane (CAS Number: 1433176-83-0), a building block of increasing importance for researchers, scientists, and drug development professionals.

Introduction to 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane is a functionalized derivative of the parent 2,6-diazaspiro[3.3]heptane scaffold. The introduction of the methanesulfonyl (mesyl) group imparts specific electronic and steric properties, rendering it a valuable intermediate for the synthesis of complex bioactive molecules. The sulfonyl group is a well-regarded pharmacophore, known for its ability to act as a hydrogen bond acceptor and to modulate the basicity of the adjacent nitrogen atom. This fine-tuning of pKa is a critical aspect of drug design, influencing a molecule's solubility, permeability, and off-target interactions.

The rigid spirocyclic core, composed of two fused azetidine rings, distinguishes it from more conformationally labile structures. This rigidity can be a significant asset in drug discovery, as it reduces the entropic penalty upon binding to a biological target, potentially leading to higher affinity and selectivity.[1]

Physicochemical Properties and Data Presentation

A comprehensive understanding of the physicochemical properties of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane is essential for its effective application. The following table summarizes its key characteristics.

Property	Value	Source
CAS Number	1433176-83-0	[2]
Molecular Formula	C₆H₁₂N₂O₂S	[3]
Molecular Weight	176.23 g/mol	[3]
Appearance	White to off-white solid (predicted)	General knowledge
Purity	≥95% (typical commercial purity)	[4]
Isomeric SMILES	CS(=O)(=O)N1CC2(C1)CNC2	[3]
InChI Key	BEMZHSZVNONKAW-UHFFFAOYSA-N	[4]

Table 1: Physicochemical Properties of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

Anticipated Analytical Data

While a publicly available, fully characterized dataset for this specific molecule is limited, we can predict the expected analytical data based on analogous structures, such as N-methanesulfonylazetidine.[2][5]

Analytical Technique	Expected Observations
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~4.0-4.2 (s, 4H, CH₂-N-SO₂), ~3.8-4.0 (s, 4H, CH₂-NH), ~2.9-3.1 (s, 3H, SO₂-CH₃), ~2.0-2.5 (br s, 1H, NH)
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~55-60 (CH₂-N-SO₂), ~50-55 (CH₂-NH), ~40-45 (spiro C), ~35-40 (SO₂-CH₃)
LC-MS (ESI+)	m/z: 177.07 [M+H]⁺, 199.05 [M+Na]⁺

Table 2: Predicted Analytical Data for 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

Synthesis and Methodologies: A Self-Validating Protocol

The synthesis of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane is not explicitly detailed in a single peer-reviewed publication. However, a robust and scalable synthetic route can be logically constructed from established methodologies for the synthesis of the parent scaffold and the selective functionalization of diamines. The following multi-step protocol is designed to be self-validating, with each step leading to a well-characterized intermediate.

Workflow for the Synthesis of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

Caption: Synthetic workflow for 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane.

Detailed Experimental Protocols

Step 1-3: Synthesis of N-Boc-2,6-diazaspiro[3.3]heptane

A concise and scalable synthesis of mono-protected 2,6-diazaspiro[3.3]heptane has been reported by Carreira and Burkhard.[6] This method provides a reliable route to the key intermediate, N-Boc-2,6-diazaspiro[3.3]heptane, which is also commercially available from several vendors. For the purpose of this guide, we will consider N-Boc-2,6-diazaspiro[3.3]heptane as the starting material for the final functionalization steps.

Step 4: Synthesis of tert-butyl 6-(methylsulfonyl)-2,6-diazaspiro[3.3]heptane-2-carboxylate

• Rationale: This step involves the selective sulfonylation of the free secondary amine in the presence of the Boc-protected amine. The choice of a non-nucleophilic base is crucial to prevent side reactions. Dichloromethane is a common solvent for this type of reaction due to its inertness and ability to dissolve both the starting material and reagents.

• Protocol:

  • To a solution of tert-butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol) under an inert atmosphere (N₂ or Ar) at 0 °C, add triethylamine (Et₃N, 1.5 eq) or diisopropylethylamine (DIPEA, 1.5 eq).

  • Stir the solution for 10 minutes, then add methanesulfonyl chloride (MsCl, 1.1 eq) dropwise, maintaining the temperature at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x 10 mL/mmol).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired product.

Step 5: Synthesis of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

• Rationale: The final step is the deprotection of the Boc group under acidic conditions. Trifluoroacetic acid (TFA) is highly effective for this transformation and the excess acid and by-products are volatile, simplifying work-up.[7]

• Protocol:

  • Dissolve tert-butyl 6-(methylsulfonyl)-2,6-diazaspiro[3.3]heptane-2-carboxylate (1.0 eq) in DCM (5 mL/mmol).

  • Add trifluoroacetic acid (TFA, 10 eq) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

  • Dissolve the residue in a minimal amount of DCM and neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with DCM (3 x 10 mL/mmol).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane. Further purification by crystallization or chromatography may be performed if necessary.

Applications in Drug Discovery and Medicinal Chemistry

The 2,6-diazaspiro[3.3]heptane scaffold is increasingly utilized as a bioisostere of piperazine, offering a more rigid and three-dimensionally defined structure.[1] The methanesulfonylated derivative serves as a versatile building block for introducing this valuable core into drug candidates.

Logical Relationships in Bioisosteric Replacement

Caption: Bioisosteric relationship and functionalization of the diazaspiro[3.3]heptane core.

Potential applications for this building block include the development of:

• CNS-active agents: The rigid scaffold can be beneficial for crossing the blood-brain barrier and achieving high target specificity for neurological disorders.

• Enzyme inhibitors: The defined geometry of the scaffold can lead to precise interactions within the active site of enzymes.

• GPCR modulators: The vectorial presentation of substituents is critical for interaction with G-protein coupled receptors.

Conclusion and Future Perspectives

2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane represents a confluence of desirable traits for a modern medicinal chemistry building block: a rigid, three-dimensional core and a functional group that allows for fine-tuning of electronic properties. The synthetic pathways, while requiring careful execution, are based on robust and scalable chemical transformations. As the demand for novel chemical matter with improved drug-like properties continues to grow, we anticipate that 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane and its analogues will find increasing application in the discovery of the next generation of therapeutics.

References

• Burkhard, J. A., & Carreira, E. M. (2008). 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. Organic Letters, 10(17), 3841–3843. Retrieved from [Link]

• Cenmed Enterprises. (n.d.). 2-methanesulfonyl-2,6-diazaspiro[3.3]heptane. Retrieved from [Link]

• Hairui Chemical. (n.d.). 2-(Methylsulfonyl)-2,6-diazaspiro[3.3]heptane_1433176-83-0. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Diazaspiro(3.3)heptane. Retrieved from [Link]

• Hebei Boze Chemical Co.,Ltd. (2023, July 4). BOC deprotection. Retrieved from [Link]

• MySkinRecipes. (n.d.). 2-methyl-2,6-diazaspiro[3.3]heptane. Retrieved from [Link]

• Banert, K., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-1-yl)acrylate and Methyl 2-(Oxetan-3-yl)acrylate. Molecules, 28(3), 1047. Retrieved from [Link]

• YouTube. (2022, December 14). Boc Deprotection Mechanism | Organic Chemistry. Retrieved from [Link]

• ACS Publications. (2020, February 18). Activated Monomer Polymerization of an N-Sulfonylazetidine. Retrieved from [Link]

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The Strategic Application of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The quest for novel chemical scaffolds that can confer improved physicochemical and pharmacological properties to drug candidates is a central theme in medicinal chemistry. Among the emerging structural motifs, the 2,6-diazaspiro[3.3]heptane framework has garnered significant attention as a rigid, three-dimensional bioisostere for the ubiquitous piperazine ring. This technical guide provides a comprehensive overview of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane, a key derivative that combines the conformational rigidity of the spirocyclic core with the electronic and solubilizing properties of the methanesulfonyl group. This document will delve into its physicochemical properties, a validated synthetic workflow, and its strategic implementation in drug design, offering field-proven insights for its application in developing next-generation therapeutics.

Introduction: The Rise of Spirocyclic Scaffolds in Medicinal Chemistry

The piperazine ring is a cornerstone in medicinal chemistry, present in the structure of over 100 FDA-approved drugs due to its favorable properties, such as high aqueous solubility and two functionalizable nitrogen atoms.[1] However, the flexibility of the piperazine moiety can lead to metabolic liabilities and off-target effects.[1] This has driven the exploration of bioisosteres—substituents with similar steric and electronic characteristics that can fine-tune a drug candidate's properties.[1]

The 2,6-diazaspiro[3.3]heptane (DSH) scaffold has emerged as a compelling rigid, three-dimensional alternative to the more flexible piperazine ring.[1] Composed of two fused four-membered azetidine rings, its spirocyclic nature offers a predictable vectorization of substituents, potentially enhancing target selectivity and overall drug-likeness.[2] The introduction of a methanesulfonyl group at one of the nitrogen atoms, yielding 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane, further modulates the scaffold's properties, making it a valuable building block for library synthesis and lead optimization campaigns.[3][4]

Physicochemical Properties of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

A thorough understanding of a molecule's fundamental properties is critical for its effective application in drug discovery. The key physicochemical parameters of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane are summarized in the table below.

Property	Value	Source
Molecular Formula	C6H12N2O2S	[5][6]
Molecular Weight	176.23 g/mol	[5]
CAS Number	1433176-83-0	[5][6][7]
Purity	Typically ≥95%	[8]
Isomeric SMILES	CS(=O)(=O)N1CC2(C1)CNC2	[5]
InChI Key	BEMZHSZVNONKAW-UHFFFAOYSA-N	[8]

Synthesis and Characterization: A Validated Workflow

While specific, detailed synthetic procedures for 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane are not extensively published in peer-reviewed literature, a robust and scalable synthesis can be logically derived from established methods for the functionalization of the parent 2,6-diazaspiro[3.3]heptane scaffold. The following protocol outlines a reliable, self-validating approach.

General Synthetic Strategy

The synthesis commences with the mono-protection of the commercially available 2,6-diazaspiro[3.3]heptane, followed by sulfonylation of the remaining free amine, and concluding with deprotection. This strategy ensures regioselectivity and high yields.

Caption: A three-step workflow for the synthesis of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane.

Detailed Experimental Protocol

Step 1: Synthesis of tert-butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate

• Dissolve 2,6-diazaspiro[3.3]heptane (1.0 eq) in dichloromethane (DCM).

• Add triethylamine (Et3N) (1.1 eq) and cool the mixture to 0 °C.

• Slowly add a solution of di-tert-butyl dicarbonate ((Boc)2O) (1.0 eq) in DCM.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the mono-Boc-protected intermediate.

Step 2: Synthesis of tert-butyl 6-(methylsulfonyl)-2,6-diazaspiro[3.3]heptane-2-carboxylate

• Dissolve the mono-Boc-protected intermediate (1.0 eq) in DCM.

• Add pyridine (1.2 eq) and cool the mixture to 0 °C.

• Slowly add methanesulfonyl chloride (1.1 eq).

• Stir the reaction at 0 °C for 1 hour and then at room temperature for 4-6 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute with DCM and wash with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the N-Boc, N'-methanesulfonyl intermediate.

Step 3: Synthesis of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

• Dissolve the N-Boc, N'-methanesulfonyl intermediate in DCM or 1,4-dioxane.

• Add an excess of trifluoroacetic acid (TFA) or a solution of HCl in dioxane.

• Stir the reaction at room temperature for 2-4 hours.

• Monitor the deprotection by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Triturate the residue with diethyl ether to precipitate the product as a salt.

• Collect the solid by filtration and dry under vacuum to yield the final product.

Characterization

The structure and purity of the final compound should be confirmed by standard analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and connectivity of the atoms.

• Mass Spectrometry (LC-MS): To determine the molecular weight and assess purity.[7][9]

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.[7][9]

Strategic Applications in Drug Design

The unique structural and electronic features of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane make it a valuable building block in several areas of drug discovery.

As a Rigid Piperazine Bioisostere

The primary application of the 2,6-diazaspiro[3.3]heptane core is as a rigid bioisostere of piperazine.[1][10] This substitution can lead to several advantages:

• Improved Target Selectivity: The rigid spirocyclic framework reduces conformational flexibility, which can lead to more specific interactions with the target protein and reduced off-target activity.[2]

• Enhanced Metabolic Stability: The strained ring system can be more resistant to oxidative metabolism compared to the more flexible piperazine ring.[10]

• Novel Exit Vectors: The spirocyclic nature provides unique three-dimensional exit vectors for substituent placement, allowing for the exploration of new chemical space.[11]

Caption: Bioisosteric relationship between piperazine and 2,6-diazaspiro[3.3]heptane.

Modulation of Physicochemical Properties

The incorporation of the methanesulfonyl group provides several key advantages:

• Increased Solubility: The polar sulfonyl group can enhance the aqueous solubility of the parent molecule.

• Hydrogen Bond Acceptor: The oxygen atoms of the sulfonyl group can act as hydrogen bond acceptors, potentially forming key interactions within a protein binding pocket.

• Metabolic Blocker: The sulfonamide linkage is generally stable to metabolic degradation.

Conclusion

2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane is a highly valuable and versatile building block for modern drug discovery. Its rigid spirocyclic core offers a compelling alternative to traditional scaffolds like piperazine, providing opportunities to enhance target selectivity and metabolic stability. The strategic incorporation of the methanesulfonyl group further refines its physicochemical properties, making it an attractive component for the design of novel therapeutics. The synthetic route outlined in this guide is robust and scalable, enabling its broad application in both library synthesis and lead optimization programs. As the demand for novel chemical matter continues to grow, the strategic use of well-designed scaffolds such as 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane will be crucial in the development of the next generation of medicines.

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An In-Depth Technical Guide to 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane: Synthesis, Properties, and Potential Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The spirocyclic scaffold has emerged as a compelling structural motif in modern medicinal chemistry, offering a unique three-dimensional architecture that can lead to improved physicochemical properties and novel intellectual property. Among these, the 2,6-diazaspiro[3.3]heptane core is of particular interest as a bioisostere for commonly used structures like piperazine. This guide provides a comprehensive technical overview of a specific derivative, 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane. We will delve into its chemical properties, a detailed, proposed synthetic pathway with experimental protocols, and explore its potential as a modulator of the sigma-2 receptor, a promising target in oncology and neurodegenerative diseases.

Introduction: The Rise of Spirocyclic Scaffolds in Medicinal Chemistry

The quest for novel chemical entities with enhanced drug-like properties has led researchers to explore chemical space beyond traditional flat, aromatic structures. Spirocycles, characterized by two rings connected by a single common atom, offer a rigid, three-dimensional framework that can improve aqueous solubility and metabolic stability compared to their carbocyclic analogues.[1] The 2,6-diazaspiro[3.3]heptane scaffold, in particular, has gained traction as a versatile building block in drug discovery.[2] Its constrained conformation provides predictable vectors for substituent placement, enabling more precise interactions with biological targets.[3] This guide focuses on the methanesulfonyl derivative, a compound that combines the unique spatial arrangement of the diazaspiro[3.3]heptane core with the well-established pharmacological importance of the sulfonyl group.[4]

Physicochemical Properties of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

A foundational understanding of a compound's physical and chemical characteristics is paramount for its application in drug development.

Property	Value	Source
IUPAC Name	2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane
CAS Number	1433176-83-0	[4]
Molecular Formula	C6H12N2O2S	[2]
Molecular Weight	176.24 g/mol	[2]
InChI Key	BEMZHSZVNONKAW-UHFFFAOYSA-N	[5]

This data is compiled from publicly available chemical databases.

Synthesis of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane: A Proposed Pathway

While the direct synthesis of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane is not extensively detailed in the current literature, a robust synthetic route can be devised based on established methodologies for the synthesis of the parent scaffold and subsequent N-functionalization. The proposed multi-step synthesis involves the initial construction of a mono-protected 2,6-diazaspiro[3.3]heptane, followed by sulfonylation and deprotection.

Proposed Synthetic Workflow

The overall synthetic strategy is depicted below. The key is to employ an orthogonal protecting group strategy to allow for the selective functionalization of one nitrogen atom of the diazaspiro[3.3]heptane core.

Caption: A proposed three-step workflow for the synthesis of the target compound.

Detailed Experimental Protocols

The synthesis of the mono-Boc-protected 2,6-diazaspiro[3.3]heptane is a crucial first step. This can be achieved through various published methods, often starting from commercially available precursors. A practical route involves the reductive amination of a suitable aldehyde followed by cyclization.[2][6]

• Reductive Amination: A readily available aldehyde precursor is reacted with a primary amine or aniline. The resulting iminium ion is then reduced, for example with sodium triacetoxyborohydride, to yield the secondary amine.[6]

• Cyclization: The secondary amine undergoes cyclization to form the spirocyclic bisazetidine core. This is often achieved in the presence of a base like potassium tert-butoxide in a suitable solvent such as THF.[6]

• Protection: The resulting 2,6-diazaspiro[3.3]heptane is then mono-protected with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc₂O).

The introduction of the methanesulfonyl group onto the unprotected nitrogen is a standard sulfonylation reaction.

• Reaction Setup: To a solution of tert-Butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate (1.0 equivalent) in an anhydrous solvent such as dichloromethane (DCM) is added a base, for example, triethylamine (1.5 equivalents).

• Addition of Sulfonylating Agent: The reaction mixture is cooled to 0 °C, and methanesulfonyl chloride (1.2 equivalents) is added dropwise.

• Reaction and Workup: The reaction is allowed to warm to room temperature and stirred until completion, as monitored by TLC or LC-MS. The reaction is then quenched with water, and the organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by silica gel column chromatography to yield tert-butyl 6-(methylsulfonyl)-2,6-diazaspiro[3.3]heptane-2-carboxylate.

The final step is the removal of the Boc protecting group to yield the target compound.

• Reaction: The purified product from the previous step is dissolved in dichloromethane. An excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of HCl in dioxane, is added.[7]

• Monitoring: The reaction is stirred at room temperature for a few hours until complete deprotection is observed by TLC or LC-MS.

• Workup: The solvent and excess acid are removed under reduced pressure. The residue is then neutralized with a saturated solution of sodium bicarbonate and extracted with an organic solvent. The combined organic layers are dried and concentrated to give the final product, 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane.

Potential Biological Activity and Mechanism of Action

The 2,6-Diazaspiro[3.3]heptane Scaffold and the Sigma-2 Receptor

The sigma-2 receptor, identified as transmembrane protein 97 (TMEM97), is a promising target in drug discovery, especially in the fields of oncology and neurodegenerative diseases.[7] This receptor is overexpressed in proliferating cancer cells.[7] The 2,6-diazaspiro[3.3]heptane moiety has been identified as a novel and synthetically accessible core for the development of selective sigma-2 receptor ligands.[7]

The Role of the Sulfonyl Group in Medicinal Chemistry

The sulfonyl group is a key functional group in a multitude of therapeutic agents.[8] Its ability to act as a hydrogen bond acceptor allows it to form strong interactions with biological targets.[4][8] Furthermore, the incorporation of a sulfonyl group can significantly influence a molecule's physicochemical properties, such as its solubility and metabolic stability.

Hypothesized Mechanism of Action

It is hypothesized that 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane may act as a ligand for the sigma-2 receptor. The diazaspiro[3.3]heptane core would serve as the primary pharmacophore, fitting into the binding pocket of the receptor. The methanesulfonyl group could then form key hydrogen bonding interactions with amino acid residues within the binding site, potentially leading to high affinity and selectivity.

Caption: A diagram illustrating the hypothesized binding mode of the compound to the sigma-2 receptor.

Experimental Evaluation: Competitive Binding Assay

To validate the hypothesis that 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane is a sigma-2 receptor ligand, a competitive binding assay can be performed. This assay determines the affinity (Ki) of the compound for the receptor.

Protocol for Sigma-2 Receptor Competitive Binding Assay

• Preparation of Membranes: Membranes from cells expressing the sigma-2 receptor are prepared.

• Incubation: The membranes are incubated with a known radioligand for the sigma-2 receptor (e.g., [³H]-DTG in the presence of dextrallorphan to block sigma-1 sites) and varying concentrations of the test compound (2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane).

• Termination and Filtration: The incubation is terminated by rapid filtration through glass fiber filters to separate bound from unbound radioligand.

• Washing: The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: The amount of radioactivity retained on the filters is quantified using a scintillation counter.

• Data Analysis: The data is analyzed to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki value is then calculated from the IC₅₀ using the Cheng-Prusoff equation.

Conclusion and Future Directions

2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane represents a promising, yet underexplored, molecule in the landscape of medicinal chemistry. Its unique three-dimensional structure, combined with the proven pharmacological relevance of the sulfonyl group, makes it an attractive candidate for further investigation, particularly in the context of sigma-2 receptor modulation. The synthetic and analytical protocols outlined in this guide provide a solid foundation for researchers to synthesize, characterize, and evaluate the biological activity of this compound. Future studies should focus on the experimental validation of its binding affinity and functional activity at the sigma-2 receptor, as well as exploring its potential therapeutic applications in relevant disease models.

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• PubChem. (n.d.). 2-Methyl-2,6-diazaspiro[3.3]heptane. Retrieved from [Link]

• Talele, T. T. (2012). Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications. Current Medicinal Chemistry, 19(22), 3636-3668.
• ChemRxiv. (2020). Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere.

• Cenmed Enterprises. (n.d.). 2-methanesulfonyl-2,6-diazaspiro[3.3]heptane. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes: Strategies, Protocols, and Applications

Introduction: The Emergence of a Powerful Scaffold in Medicinal Chemistry

In the landscape of modern drug discovery, the quest for novel molecular scaffolds that offer superior physicochemical and pharmacological properties is relentless. Among the saturated heterocycles that form the backbone of countless therapeutics, the piperazine ring is ubiquitous, valued for its favorable properties and synthetic tractability.[1] However, its inherent flexibility can lead to metabolic liabilities and challenges in achieving optimal target engagement. This has catalyzed the exploration of rigid bioisosteres, leading to the ascent of 2,6-diazaspiro[3.3]heptane (DSH).

The DSH core, composed of two fused four-membered azetidine rings, presents a rigid, three-dimensional structure that distinguishes it from the more pliable chair conformation of piperazine.[1] This rigidity can profoundly influence a molecule's properties, often leading to improved metabolic stability, reduced off-target activity, and a decrease in lipophilicity—a counterintuitive yet highly desirable effect for a scaffold that adds a carbon atom.[2][3] This guide provides an in-depth exploration of the core synthetic strategies for accessing novel DSH derivatives, offering field-proven insights into the causality behind experimental choices, detailed protocols, and a critical evaluation of the scaffold's role in contemporary drug design.

Chapter 1: Foundational Synthesis of the 2,6-Diazaspiro[3.3]heptane Core

Accessing the DSH scaffold requires specialized synthetic routes. Two primary strategies have emerged as particularly robust and versatile: a reductive amination pathway for functionalized derivatives and a scalable approach to a key mono-protected building block.

Strategy 1: The Reductive Amination & Cyclization Approach

A highly practical and direct method for creating functionalized DSH systems was developed by Hamza, Stocks, and colleagues.[4][5] This approach is particularly amenable to library synthesis, allowing for the introduction of diversity at one of the nitrogen atoms from the outset. The strategy hinges on the construction of a key aldehyde precursor, which undergoes reductive amination with a primary amine, followed by an intramolecular cyclization to form the second azetidine ring.[4]

Causality and Experimental Rationale: The choice to proceed via the 1-benzyl-3-chloromethylazetidine-3-carbaldehyde intermediate is strategic. The benzyl group serves as a stable protecting group during the initial steps, while the chloromethyl group is a latent electrophile, perfectly positioned for the final ring-closing reaction. The two-step reductive amination and cyclization sequence is efficient and high-yielding, making it a cornerstone for producing diverse DSH analogues.[4]

Figure 1: General workflow for the reductive amination approach to DSH synthesis.[4]

Protocol 1.1: Synthesis of 2-Benzyl-6-aryl-2,6-diazaspiro[3.3]heptanes (Aniline Substrates) [4]

• Step 1: Reductive Amination:

  • To a solution of 1-benzyl-3-chloromethylazetidine-3-carbaldehyde (1.0 equiv) in dichloroethane, add the desired aniline (1.0 equiv) and acetic acid (1.0 equiv).

  • Stir the mixture at room temperature to facilitate the formation of the iminium ion.

  • Add sodium triacetoxyborohydride (NaBH(OAc)₃) portionwise and continue stirring until the reaction is complete (monitor by TLC or LC-MS).

  • Perform an aqueous work-up to isolate the crude (1-benzyl-3-chloromethylazetidin-3-ylmethyl)phenylamine intermediate.

• Step 2: Cyclization:

  • Dissolve the crude amine intermediate from Step 1 in tetrahydrofuran (THF).

  • Add potassium tert-butoxide (t-BuOK, 1.0 M solution in THF, 2.2 equiv) to the stirred solution.

  • Heat the reaction in a sealed tube at 70°C for 2-3 hours.[4] Note: For stubborn reactions, an additional equivalent of t-BuOK may be added after 90 minutes.[4]

  • Cool the reaction to room temperature and filter to remove inorganic salts (KCl).

  • Evaporate the solvent under reduced pressure and purify the residue by flash column chromatography to yield the final 2-benzyl-6-aryl-2,6-diazaspiro[3.3]heptane product.

Protocol 1.2: Synthesis with Primary Alkyl Amines [4]

• Step 1: Reductive Amination (Stepwise Imine Formation):

  • Dissolve the aldehyde precursor (1.0 equiv) and the primary alkyl amine (1.0 equiv) in a toluene-methanol mixture.

  • Remove the solvents under reduced pressure to drive the formation of the imine.

  • Dissolve the resulting crude imine in methanol and cool in an ice bath.

  • Add sodium borohydride (NaBH₄) portionwise and allow the reaction to warm to room temperature.

  • Isolate the crude amine intermediate via an aqueous work-up.

• Step 2: Cyclization:

  • Dissolve the amine intermediate from Step 1 in a DMF-water mixture (e.g., 8:2 or 9:1).[4]

  • Heat the solution in a sealed tube at 110°C for 3-5 hours. The use of a DMF-water mixture often obviates the need for an added base.[4]

  • Cool the reaction and purify using an appropriate method, such as loading onto an SCX ion-exchange cartridge, washing with methanol, and eluting the product with methanolic ammonia, followed by column chromatography.[4]

Table 1: Representative Yields for DSH Synthesis via Reductive Amination [4]

Amine Substrate	Step 1 Yield (Intermediate)	Step 2 Yield (Final DSH)
Aniline	83% (6a)	70% (7a)
4-Fluoroaniline	86% (6b)	60% (7b)
4-Fluoro-benzylamine	96% (8a)	73% (9a)
4-Methoxy-benzylamine	90% (8b)	89% (9b)

Strategy 2: Scalable Access to the Mono-Protected DSH Building Block

For many applications, particularly in library development, a more versatile building block is required where the two nitrogen atoms are orthogonally protected, or one is left free for derivatization. Carreira and colleagues developed a concise and scalable synthesis of N-Boc-2,6-diazaspiro[3.3]heptane, a crucial intermediate for palladium-catalyzed coupling reactions.[6]

Causality and Experimental Rationale: This route begins with the inexpensive flame retardant, tribromopentaerythritol.[6] The synthesis proceeds through a 2-oxa-6-azaspiro[3.3]heptane intermediate, which is then converted to the desired diaza-scaffold. The final mono-Boc protected product is often isolated as an oxalate salt, which enhances its stability and handling properties, making it an ideal starting point for parallel synthesis efforts.[6][7]

Figure 2: Scalable synthesis of the N-Boc-DSH oxalate building block.[6]

Chapter 2: Derivatization and Functionalization of the DSH Core

With a reliable supply of the mono-protected DSH building block, the door opens to a vast array of novel derivatives. The premier method for this functionalization is the palladium-catalyzed Buchwald-Hartwig amination, which enables the coupling of the DSH core to various aryl and heteroaryl systems.

The Workhorse Reaction: Palladium-Catalyzed N-Arylation

The Buchwald-Hartwig amination is a powerful cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide and an amine.[8] It is exceptionally efficient for the synthesis of N-aryl-2,6-diazaspiro[3.3]heptanes, allowing for the generation of diverse chemical libraries for biological screening.[6][8][9]

Causality and Experimental Rationale: The success of this reaction relies on a synergistic combination of a palladium catalyst (e.g., Pd₂(dba)₃), a specialized phosphine ligand (e.g., XPhos, RuPhos), and a base (e.g., NaOtBu).[8][10] The ligand is critical; it stabilizes the palladium center and facilitates the key steps of the catalytic cycle (oxidative addition, amine coordination, and reductive elimination). The choice of ligand can significantly impact reaction efficiency and substrate scope. The use of N-Boc-2,6-diazaspiro[3.3]heptane (often as the oxalate salt) as the nucleophile provides a clean, single point of attachment for the aryl group.

Figure 3: The Buchwald-Hartwig amination for N-arylation of the DSH core.[8]

Protocol 2.1: General Procedure for Buchwald-Hartwig N-Arylation [6][8]

• To an oven-dried reaction vessel, add the aryl halide (1.0 equiv), N-Boc-2,6-diazaspiro[3.3]heptane oxalate (approx. 1.2 equiv), palladium catalyst (e.g., Pd₂(dba)₃, mol%), phosphine ligand (e.g., XPhos, mol%), and sodium tert-butoxide (NaOtBu, approx. 1.4 equiv).

• Purge the vessel with an inert atmosphere (e.g., argon or nitrogen).

• Add anhydrous solvent (e.g., toluene or dioxane).

• Heat the reaction mixture to the specified temperature (typically 80-110°C) and stir for the required time, monitoring progress by LC-MS.

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous work-up, extracting the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers, concentrate under reduced pressure, and purify the crude product by column chromatography to yield the N-Boc-N'-aryl-2,6-diazaspiro[3.3]heptane.

Table 2: Example Yields for Buchwald-Hartwig Coupling with Aryl Bromides [6]

Aryl Bromide	Yield
4-Bromotoluene	97%
1-Bromo-4-fluorobenzene	87%
1-Bromo-4-(trifluoromethyl)benzene	77%
2-Bromopyridine	56%
1-Bromo-4-methoxybenzene	83%

Chapter 3: Strategic Considerations and Field-Proven Insights

Protecting Group Strategy and Scaffold Stability

The choice of protecting groups is paramount for the selective functionalization of the DSH core. The use of orthogonal pairs like N-Boc and N-benzyl allows for the selective deprotection and subsequent modification of one nitrogen atom without affecting the other.[2] It is critical to recognize the potential instability of the strained azetidine rings. For instance, while HCl is commonly used for Boc deprotection, it has been observed to cause ring-opening in some DSH derivatives.[10] Therefore, milder conditions, such as using trifluoroacetic acid (TFA) in dichloromethane, are often preferred for this transformation.[10]

DSH as a Piperazine Bioisostere: A Critical Evaluation

While DSH is often termed a piperazine bioisostere, it is not a simple "drop-in" replacement. The structural implications of this substitution are significant and must be carefully considered.

• Geometry: The DSH scaffold is rigid and introduces a distinct spirocyclic twist. This alters the exit vectors from the nitrogen atoms by approximately 90° compared to a standard piperazine chair and increases the N-to-N distance.[3] This geometric change can be either beneficial or detrimental to target binding and must be evaluated on a case-by-case basis.

• Physicochemical Properties: A key advantage of the DSH scaffold is its tendency to lower lipophilicity (logD) compared to its piperazine counterpart, despite the addition of a carbon atom.[3] This is a highly sought-after feature in drug design, as lower lipophilicity often correlates with improved solubility, reduced metabolic turnover, and a better overall safety profile.

The decision to replace a piperazine with a DSH should be a deliberate strategic choice aimed at leveraging its unique three-dimensional shape to improve potency, selectivity, or pharmacokinetic properties, rather than a simple isosteric swap.

Conclusion

The 2,6-diazaspiro[3.3]heptane scaffold has firmly established itself as a valuable building block in modern medicinal chemistry. Its unique rigid structure offers a compelling alternative to traditional heterocycles like piperazine, providing a powerful tool for navigating complex chemical space and optimizing drug-like properties. The synthetic routes outlined in this guide, from the foundational reductive amination pathways to the highly versatile palladium-catalyzed N-arylation, provide researchers with reliable and scalable methods to access a wide diversity of novel DSH derivatives. As the push towards more sp³-rich, three-dimensional molecules continues, the strategic application of the DSH core is poised to play an increasingly significant role in the development of the next generation of therapeutics.

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• De Lombaert, S., et al. (2025). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes. Chemical Communications, 61, 6579–6594. [Link]

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• Scott, J. S., et al. (2017). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. ACS Medicinal Chemistry Letters, 8(6), 639–644. [Link]

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2008). 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. Organic Letters, 10(18), 4141–4144. [Link]

• Burkhard, J. A., Guérot, C., Knust, H., & Carreira, E. M. (2012). Expanding the azaspiro[3.3]heptane family: synthesis of novel highly functionalized building blocks. Organic Letters, 14(1), 66–69. [Link]

• ResearchGate. Comparison of 2,6-diazaspiro[3.3]heptane, 2-azaspiro[3.3]. [Link]

• De Lombaert, S., et al. (2024). 1-Oxa-2,6-Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere. Advanced Synthesis & Catalysis. [Link]

• Ali, I., et al. (2022). Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. International Journal of Molecular Sciences, 23(15), 8259. [Link]

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The Ascendancy of Diazaspiro[3.3]heptane Cores in Modern Drug Discovery: A Technical Guide

Abstract

In the relentless pursuit of novel therapeutic agents with enhanced efficacy, selectivity, and pharmacokinetic profiles, medicinal chemists are increasingly venturing beyond the "flatland" of traditional aromatic scaffolds. This guide provides an in-depth technical exploration of the diazaspiro[3.3]heptane core, a rigid and three-dimensional motif that has emerged as a powerful tool in contemporary drug discovery. We will delve into the synthetic strategies for accessing these valuable building blocks, dissect their profound impact on critical drug-like properties, and showcase their successful application in the design of innovative therapeutics through illustrative case studies. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique advantages of this spirocyclic scaffold to overcome prevalent challenges in medicinal chemistry.

Introduction: Embracing the Third Dimension in Drug Design

The over-reliance on flat, aromatic structures in drug discovery has often led to challenges in achieving target selectivity and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Spirocyclic scaffolds, characterized by two rings sharing a single atom, offer a compelling solution by introducing inherent three-dimensionality.[1][2] This rigid architecture can pre-organize pharmacophoric elements in a defined spatial orientation, enhancing binding affinity to biological targets and minimizing off-target interactions.[3]

Among the diverse array of spirocyclic systems, the diazaspiro[3.3]heptane core has garnered significant attention. Comprising two fused four-membered azetidine rings, this scaffold offers a unique combination of rigidity, polarity, and synthetic tractability. Its ability to serve as a bioisosteric replacement for common motifs like piperazine and piperidine has proven to be a particularly fruitful strategy for optimizing lead compounds.[4][5] This guide will provide a comprehensive overview of the multifaceted role of diazaspiro[3.3]heptane cores in modern drug discovery.

Navigating the Synthetic Landscape: Accessing Diazaspiro[3.3]heptane Cores

The successful integration of diazaspiro[3.3]heptane scaffolds into drug candidates hinges on the availability of robust and scalable synthetic routes. Several methodologies have been developed to access a variety of substituted diazaspiro[3.3]heptanes, allowing for the fine-tuning of their properties and the exploration of diverse chemical space.

Synthesis of 2,6-Diazaspiro[3.3]heptane Derivatives

A practical and versatile route to functionalized 2,6-diazaspiro[3.3]heptanes often commences with a readily available aldehyde. The following protocol outlines a common synthetic sequence.[6][7]

Experimental Protocol: Synthesis of 2-Benzyl-6-phenyl-2,6-diazaspiro[3.3]heptane [7]

Step 1: Reductive Amination

• To a solution of 1-benzyl-3-chloromethylazetidine-3-carbaldehyde in dichloroethane, add one equivalent of aniline and one equivalent of acetic acid.

• Stir the mixture at room temperature to form the iminium ion.

• Add sodium triacetoxyborohydride to the reaction mixture and continue stirring until the reaction is complete (monitored by TLC or LC-MS).

• Work up the reaction by quenching with a saturated aqueous solution of sodium bicarbonate and extracting the product with dichloromethane.

• Purify the crude product by flash column chromatography to yield (1-benzyl-3-chloromethylazetidin-3-ylmethyl)phenylamine.

Step 2: Intramolecular Cyclization

• Dissolve the product from Step 1 in tetrahydrofuran (THF).

• Add 2.2 equivalents of potassium tert-butoxide (1.0 M solution in THF) to the stirred solution.

• Heat the reaction mixture in a sealed tube at 70°C for 2.5 hours.

• After cooling to room temperature, filter the reaction mixture to remove potassium chloride.

• Evaporate the solvent under reduced pressure and purify the residue by column chromatography to afford 2-benzyl-6-phenyl-2,6-diazaspiro[3.3]heptane.[7]

Synthesis of 1-Azaspiro[3.3]heptane as a Piperidine Bioisostere

The 1-azaspiro[3.3]heptane scaffold has emerged as a valuable bioisostere for piperidine.[8][9][10] A key synthetic strategy involves a thermal [2+2] cycloaddition followed by reduction.[3][5][11][12]

Experimental Protocol: Synthesis of 1-Azaspiro[3.3]heptanes [3][5][11][12]

Step 1: [2+2] Cycloaddition

• A solution of an appropriate endocyclic alkene and Graf isocyanate (ClO₂S-NCO) in a suitable solvent is heated under thermal conditions.

• The reaction progress is monitored by an appropriate analytical technique (e.g., NMR, LC-MS).

• Upon completion, the solvent is removed under reduced pressure, and the resulting spirocyclic β-lactam is purified.

Step 2: Reduction of the β-Lactam Ring

• The purified spirocyclic β-lactam is dissolved in an anhydrous solvent such as THF.

• The solution is treated with a reducing agent, such as alane (AlH₃), at a controlled temperature.

• The reaction is stirred until the reduction is complete.

• The reaction is carefully quenched, and the 1-azaspiro[3.3]heptane product is isolated and purified.

Synthesis of 2-Oxa-6-azaspiro[3.3]heptane Derivatives

The 2-oxa-6-azaspiro[3.3]heptane scaffold serves as a rigid surrogate for morpholine.[13] A scalable synthesis has been developed, often starting from commercially available materials.[10][14]

Experimental Protocol: Improved Synthesis of 2-Oxa-6-azaspiro[3.3]heptane [10]

Step 1: Cyclization to form the N-tosylated Spiro Compound

• Tribromopentaerythritol is reacted with p-toluenesulfonamide under basic conditions to yield the N-tosylated 2-oxa-6-azaspiro[3.3]heptane.

Step 2: Deprotection

• The N-tosyl group is removed using magnesium turnings in methanol with sonication.[10]

• A more scalable alternative involves hydrogenolysis of an N-benzyl precursor using palladium on carbon under a hydrogen atmosphere in the presence of acetic acid.[10]

Step 3: Salt Formation

• The free base of 2-oxa-6-azaspiro[3.3]heptane is often isolated as a sulfonate salt (e.g., mesylate or besylate) to improve its stability and solubility compared to the commonly used oxalate salt.[10]

The Diazaspiro[3.3]heptane Advantage: Impact on Physicochemical and Pharmacokinetic Properties

The incorporation of a diazaspiro[3.3]heptane core can profoundly and predictably modulate the properties of a drug candidate. This "spirocyclic advantage" is a key driver of its increasing adoption in medicinal chemistry.

A Shift in Physicochemical Space

The rigid, three-dimensional nature of the diazaspiro[3.3]heptane scaffold leads to significant changes in key physicochemical parameters compared to its more flexible, non-spirocyclic counterparts.

Property	Piperazine Analog	2,6-Diazaspiro[3.3]heptane Analog	Rationale for Change
Lipophilicity (logD)	Higher	Lower	The spirocyclic core increases the sp³ character and reduces the molecule's ability to present a large, contiguous hydrophobic surface.[15]
Aqueous Solubility	Lower	Higher	The increased polarity and reduced lipophilicity of the diazaspiro[3.3]heptane moiety generally lead to improved aqueous solubility.[16]
Basicity (pKa)	Lower	Higher	The constrained geometry of the azetidine rings in the diazaspiro[3.3]heptane core can alter the hybridization and accessibility of the nitrogen lone pairs, often resulting in increased basicity.[15]
Molecular Volume	Smaller	Larger	The spirocyclic nature of the core leads to a larger and more defined three-dimensional shape.[15]

Table 1. Comparative Physicochemical Properties of Piperazine and 2,6-Diazaspiro[3.3]heptane Analogs.

Enhancing Pharmacokinetic Profiles

The favorable physicochemical properties imparted by the diazaspiro[3.3]heptane core often translate into improved pharmacokinetic profiles, a critical factor for successful drug development.

Pharmacokinetic Parameter	Impact of Diazaspiro[3.3]heptane Core	Mechanistic Rationale
Metabolic Stability	Often Increased	The rigid spirocyclic structure can shield metabolically labile sites from enzymatic degradation. The increased sp³ character can also contribute to greater stability towards oxidative metabolism.
hERG Inhibition	Often Reduced	The altered shape and charge distribution of the diazaspiro[3.3]heptane-containing molecule can reduce its affinity for the hERG potassium channel, a common cause of cardiotoxicity.
Permeability	Can be Modulated	While increased polarity can sometimes reduce passive permeability, the overall impact is compound-specific and can be fine-tuned through derivatization.

Table 2. Impact of the Diazaspiro[3.3]heptane Core on Key Pharmacokinetic Parameters.

Case Studies: Diazaspiro[3.3]heptane Cores in Action

The theoretical advantages of the diazaspiro[3.3]heptane scaffold have been borne out in numerous drug discovery programs targeting a diverse range of biological targets.

BACE1 Inhibitors for Alzheimer's Disease

The β-site amyloid precursor protein cleaving enzyme 1 (BACE1) is a key target for the treatment of Alzheimer's disease. The development of BACE1 inhibitors has been challenging, particularly in achieving brain penetration and selectivity. The incorporation of spirocyclic scaffolds has proven to be a successful strategy in this area.[1][2][11][17][18]

Caption: Amyloidogenic processing of APP by BACE1 and γ-secretase.

Spirocyclic BACE1 inhibitors have been designed to have limited molecular flexibility and weight, which can aid in crossing the blood-brain barrier.[1][2] These compounds have demonstrated the ability to lower cerebrospinal fluid levels of Aβ in preclinical models.[1]

SHP2 Inhibitors for Oncology

Src homology-2 domain-containing protein tyrosine phosphatase 2 (SHP2) is a key signaling node in multiple pathways that drive cancer cell proliferation and survival.[4][5][12][15][19][20] Allosteric inhibitors of SHP2 have shown significant promise as anti-cancer agents.

Caption: SHP2's role in the RAS-MAPK signaling pathway.

In the optimization of fused bicyclic allosteric SHP2 inhibitors, spirocyclic amines were introduced to improve biochemical and cellular potency.[5] The rigid spirocycle helps to maintain the optimal orientation of key binding groups, leading to enhanced target engagement.

MCHR1 Antagonists for Metabolic Disorders

The melanin-concentrating hormone receptor 1 (MCHR1) is a G protein-coupled receptor implicated in the regulation of energy homeostasis and appetite, making it an attractive target for the treatment of obesity.[13][16][21][22][23][24][25]

Caption: Simplified MCHR1 signaling pathways.

The development of MCHR1 antagonists has been hampered by issues such as hERG liability. The replacement of traditional heterocyclic cores with azaspirocycles has been shown to lower logD values and improve selectivity against the hERG channel, while maintaining or improving metabolic stability.[3]

Conclusion and Future Perspectives

The diazaspiro[3.3]heptane core has firmly established itself as a privileged scaffold in modern drug discovery. Its inherent three-dimensionality and ability to favorably modulate a wide range of physicochemical and pharmacokinetic properties provide a powerful platform for overcoming common challenges in lead optimization. The successful application of this motif in diverse therapeutic areas, from neurodegenerative diseases to oncology and metabolic disorders, underscores its versatility and broad utility.

As synthetic methodologies for accessing functionalized diazaspiro[3.3]heptanes continue to evolve, we can anticipate an even wider adoption of this valuable building block. The continued exploration of novel derivatives and their integration into innovative drug designs holds immense promise for the discovery of next-generation therapeutics with superior efficacy and safety profiles. The "spirocyclic advantage" is no longer a niche concept but a fundamental principle in the design of high-quality drug candidates.

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2,6-Diazaspiro[3.3]heptane: A Structurally Rigid Bioisostere for Piperazine in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Quest for Novel Scaffolds in Medicinal Chemistry

The piperazine ring is a ubiquitous scaffold in medicinal chemistry, present in the structure of over 100 FDA-approved drugs.[1] Its prevalence is due to its favorable physicochemical properties, including high aqueous solubility and two basic nitrogen atoms that can be readily functionalized to modulate potency and pharmacokinetic profiles.[1] However, the conformational flexibility of the piperazine ring can sometimes lead to metabolic liabilities and off-target effects.[1] This has driven the exploration of bioisosteres—structurally distinct moieties with similar physicochemical properties that can fine-tune a drug candidate's characteristics.[1] Among these, 2,6-diazaspiro[3.3]heptane has emerged as a compelling, structurally rigid, three-dimensional alternative to piperazine.[1][2] This guide provides a comprehensive technical overview of 2,6-diazaspiro[3.3]heptane, from its synthesis to its strategic application in drug discovery programs.

The 2,6-Diazaspiro[3.3]heptane Scaffold: A Paradigm of Rigidity and Three-Dimensionality

The key distinction between piperazine and 2,6-diazaspiro[3.3]heptane lies in their topology. Piperazine is a six-membered ring that predominantly exists in a chair conformation, allowing for a degree of flexibility.[1] In contrast, 2,6-diazaspiro[3.3]heptane is a spirocyclic system composed of two fused four-membered azetidine rings.[1] This strained architecture imparts significant rigidity and a well-defined three-dimensional geometry.

This structural rigidity offers several potential advantages in drug design:

• Improved Target Engagement: The constrained conformation can lead to a lower entropic penalty upon binding to a biological target, potentially increasing binding affinity and selectivity.

• Enhanced Metabolic Stability: The spirocyclic core can be less susceptible to metabolic enzymes compared to the more flexible piperazine ring.

• Novel Exit Vectors: The spirocyclic nature provides distinct exit vectors for substituents, allowing for the exploration of new chemical space and optimization of interactions with the target protein.

• Reduced Off-Target Effects: The unique shape and rigidity can reduce binding to unintended targets, leading to an improved safety profile.[2][3]

A notable example is the replacement of the piperazine ring in the PARP inhibitor Olaparib with a 2,6-diazaspiro[3.3]heptane moiety, which resulted in significantly improved target selectivity and reduced off-mechanism cytotoxicity.[2][3]

Comparative Physicochemical Properties: 2,6-Diazaspiro[3.3]heptane vs. Piperazine

The structural differences between 2,6-diazaspiro[3.3]heptane and piperazine also translate to distinct physicochemical properties. The increased distance between the two nitrogen atoms and the inherent strain in the spirocyclic system can influence basicity (pKa) and lipophilicity (logD).

Property	Piperazine	2,6-Diazaspiro[3.3]heptane	Key Implications for Drug Design
Structure	Flexible six-membered ring	Rigid spirocyclic scaffold	Increased 3D character and conformational restriction for the spirocycle.
Nitrogen-Nitrogen Distance	~2.97 Å[4]	~4.19 Å[4]	Alters the spatial presentation of substituents and potential interactions with the target.
Basicity (pKa)	Generally lower	Often higher	The increased pKa of the spirocycle can lead to stronger ionic interactions with the target but may also impact cell permeability and off-target ion channel interactions.[5]
Lipophilicity (logD)	Higher	Generally lower	The introduction of the spirocyclic center often lowers the measured logD7.4, which can be beneficial for improving solubility and reducing metabolic liabilities.[5]

Synthesis of the 2,6-Diazaspiro[3.3]heptane Core: Key Strategies and Protocols

The accessibility of the 2,6-diazaspiro[3.3]heptane scaffold is crucial for its widespread adoption in drug discovery. Several synthetic routes have been developed, with a focus on efficiency, scalability, and the ability to introduce diverse functionalities.

A common and practical approach involves the reductive amination of a readily available aldehyde with primary amines or anilines, followed by cyclization.[6][7] This method is amenable to both library synthesis and large-scale production.[6][7]

Experimental Protocol: Synthesis of 2-Benzyl-6-phenyl-2,6-diazaspiro[3.3]heptane[6][8]

This protocol exemplifies a typical cyclization step in the synthesis of the 2,6-diazaspiro[3.3]heptane core.

Materials:

• (1-benzyl-3-chloromethylazetidin-3-ylmethyl)phenylamine

• Potassium tert-butoxide (t-BuOK) 1.0 M solution in Tetrahydrofuran (THF)

• Anhydrous THF

• Sealed reaction tube

• Standard laboratory glassware and purification apparatus

Procedure:

• To a stirred solution of (1-benzyl-3-chloromethylazetidin-3-ylmethyl)phenylamine (0.209 g, 0.695 mmol) in anhydrous THF (1.5 mL) in a sealed tube, add t-BuOK (1.53 mL, 1.53 mmol, 1.0 M solution in THF).

• Heat the reaction mixture at 70 °C.

• After 90 minutes, add an additional portion of t-BuOK (0.7 mL, 0.7 mmol, 1.0 M solution in THF).

• Continue heating for another hour.

• Allow the reaction to cool to room temperature.

• Filter the mixture to remove the precipitated salt (KCl).

• Evaporate the solvent under reduced pressure.

• Purify the residue by flash column chromatography to obtain the desired product.

Synthesis of Mono-Boc-Protected 2,6-Diazaspiro[3.3]heptane

For selective functionalization of the two nitrogen atoms, a mono-protected derivative is essential. A practical and scalable synthesis of mono-Boc-protected 2,6-diazaspiro[3.3]heptane has been developed, which is a key intermediate for subsequent derivatization.[8][9]

Caption: Synthetic workflow for N-Boc-2,6-diazaspiro[3.3]heptane.

Functionalization of the 2,6-Diazaspiro[3.3]heptane Scaffold: The Buchwald-Hartwig Amination

A powerful method for the N-arylation of the mono-Boc-protected 2,6-diazaspiro[3.3]heptane is the Palladium-catalyzed Buchwald-Hartwig amination.[8] This cross-coupling reaction allows for the introduction of a wide variety of aryl and heteroaryl substituents.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination[8]

Materials:

• N-Boc-2,6-diazaspiro[3.3]heptane

• Aryl halide (e.g., aryl bromide or chloride)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos, SPhos)

• Base (e.g., NaOtBu)

• Anhydrous solvent (e.g., toluene)

• Inert atmosphere glovebox or Schlenk line

• Standard laboratory glassware and purification apparatus

Procedure:

• In an inert atmosphere glovebox, combine N-Boc-2,6-diazaspiro[3.3]heptane, the aryl halide, the palladium catalyst, the phosphine ligand, and the base in a reaction vessel.

• Add the anhydrous solvent.

• Seal the vessel and heat the reaction mixture to the appropriate temperature (typically 80-110 °C).

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Perform an aqueous work-up and extract the product with an organic solvent.

• Dry the organic layer, concentrate under reduced pressure, and purify the crude product by column chromatography.

Strategic Application in Drug Discovery: A Bioisosteric Replacement Workflow

The decision to replace a piperazine with a 2,6-diazaspiro[3.3]heptane should be a strategic one, often prompted by liabilities identified in a lead compound.

Caption: Lead optimization workflow for bioisosteric replacement.

Conclusion: A Valuable Tool in the Medicinal Chemist's Arsenal

2,6-Diazaspiro[3.3]heptane represents a significant advancement in the field of bioisosterism, offering a rigid and three-dimensional alternative to the flexible piperazine ring. Its unique structural and physicochemical properties can be leveraged to address common challenges in drug discovery, such as metabolic instability, off-target toxicity, and the need for improved target engagement. The development of robust and scalable synthetic routes has made this novel scaffold readily accessible, paving the way for its broader application in the design of next-generation therapeutics. As the demand for drug candidates with optimized properties continues to grow, 2,6-diazaspiro[3.3]heptane is poised to become an increasingly valuable tool in the medicinal chemist's arsenal.

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• ResearchGate. (2012). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Chemical Reviews. [Link]

• Blumberg Institute. (2023). Bioisosteres of Piperazine & Related Diamines in the Design of Biologically Active Compounds. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. blumberginstitute.org [blumberginstitute.org]
• 5. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 7. sci-hub.se [sci-hub.se]
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• 9. 2,6-Diazaspiro[3.3]heptanes: synthesis and application in Pd-catalyzed aryl amination reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Spectral Analysis of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

Introduction: The Structural Significance and Analytical Imperative of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

In the landscape of modern drug discovery, the quest for novel molecular scaffolds that offer unique three-dimensional diversity and improved physicochemical properties is paramount. The 2,6-diazaspiro[3.3]heptane motif has emerged as a compelling bioisostere for the ubiquitous piperazine ring, offering a more rigid and structurally defined core. This rigidity can lead to enhanced target selectivity and improved metabolic stability, making it a valuable building block in medicinal chemistry. The addition of a methanesulfonyl group to this spirocyclic system, yielding 2-methanesulfonyl-2,6-diazaspiro[3.3]heptane, introduces a key functional group known to modulate solubility, polarity, and hydrogen bonding capabilities, further enhancing its potential in drug design.

This in-depth technical guide provides a comprehensive overview of the analytical methodologies required for the unambiguous structural elucidation and purity assessment of 2-methanesulfonyl-2,6-diazaspiro[3.3]heptane. As Senior Application Scientists, we recognize that robust and well-characterized data is the bedrock of successful drug development. Therefore, this guide not only presents spectral data but also delves into the causality behind experimental choices, ensuring that the described protocols are self-validating and grounded in authoritative scientific principles.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling the Core Structure

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of molecular structure determination. For a molecule such as 2-methanesulfonyl-2,6-diazaspiro[3.3]heptane, ¹H and ¹³C NMR provide a detailed map of the proton and carbon environments, respectively, confirming the connectivity and stereochemistry of the spirocyclic core and the methanesulfonyl substituent.

A. Predicted ¹H NMR Spectral Data

While experimental spectra for the title compound are not publicly available, we can predict the key proton resonances based on the analysis of closely related 2,6-diazaspiro[3.3]heptane derivatives and the known effects of the methanesulfonyl group. The structure and numbering scheme are presented below:

Caption: Structure of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane with atom numbering.

Based on published data for analogous structures, the following ¹H NMR chemical shifts are anticipated.[1]

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
H1, H2, H3, H4	3.8 - 4.2	s	8H	Protons on the azetidine rings adjacent to the sulfonamide nitrogen are expected to be deshielded and appear as a singlet due to the symmetrical nature of the core.
-SO₂CH₃	2.9 - 3.1	s	3H	The methyl protons of the methanesulfonyl group are deshielded by the adjacent sulfonyl group and will appear as a sharp singlet.
NH	2.0 - 3.0	br s	1H	The proton on the unsubstituted nitrogen is expected to be a broad singlet, and its chemical shift may vary depending on the solvent and concentration.

B. Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide crucial information about the carbon skeleton.

Carbons	Predicted Chemical Shift (δ, ppm)	Rationale
C1, C2, C3, C4	55 - 65	The methylene carbons of the azetidine rings are in a typical range for carbons adjacent to a nitrogen atom.
C 5 (spiro)	30 - 40	The spirocyclic quaternary carbon is expected to be in the aliphatic region.
-SO₂C H₃	35 - 45	The methyl carbon of the methanesulfonyl group will be in the aliphatic region.

C. Experimental Protocol for NMR Data Acquisition

1. Sample Preparation:

• Weigh approximately 5-10 mg of 2-methanesulfonyl-2,6-diazaspiro[3.3]heptane.

• Dissolve the sample in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O). The choice of solvent is critical as it can influence the chemical shifts of exchangeable protons (like NH).

• Transfer the solution to a 5 mm NMR tube.

2. Instrument Parameters (400 MHz Spectrometer):

• ¹H NMR:

  • Pulse Program: zg30 (or equivalent)

  • Number of Scans: 16-64 (signal-to-noise dependent)

  • Spectral Width: 16 ppm

  • Acquisition Time: ~2-4 seconds

  • Relaxation Delay: 1-2 seconds

• ¹³C NMR:

  • Pulse Program: zgpg30 (or equivalent with proton decoupling)

  • Number of Scans: 1024 or more (due to the low natural abundance of ¹³C)

  • Spectral Width: 240 ppm

  • Acquisition Time: ~1-2 seconds

  • Relaxation Delay: 2-5 seconds

3. Data Processing and Interpretation:

• Apply Fourier transformation, phase correction, and baseline correction.

• Calibrate the chemical shift scale to the residual solvent peak.

• Integrate the ¹H NMR signals to determine the relative number of protons.

• Analyze the multiplicities (singlet, doublet, etc.) to deduce proton-proton coupling.

• For unambiguous assignments, 2D NMR experiments such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are highly recommended.

Caption: NMR Spectroscopy Workflow.

II. High-Performance Liquid Chromatography (HPLC): Purity Determination

High-Performance Liquid Chromatography (HPLC) is an essential technique for assessing the purity of pharmaceutical compounds. For a polar molecule like 2-methanesulfonyl-2,6-diazaspiro[3.3]heptane, a reversed-phase HPLC method is generally suitable, though hydrophilic interaction liquid chromatography (HILIC) could be an alternative.

A. HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18, 2.7-5 µm, ~4.6 x 150 mm	A standard C18 column provides good retention for moderately polar compounds. The choice of particle size affects efficiency and backpressure.
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	The acidic modifier improves peak shape for the basic amine. A gradient elution is recommended to ensure elution of any potential impurities with different polarities.
Gradient	5% B to 95% B over 15 minutes	A typical gradient for purity analysis of small molecules.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Injection Vol.	5 µL	A small injection volume minimizes peak broadening.
Detection	UV at 210 nm	The sulfonamide chromophore and the amine functionality will have some UV absorbance at lower wavelengths.

B. Experimental Protocol for HPLC Analysis

1. Sample Preparation:

• Prepare a stock solution of the compound in a suitable solvent (e.g., 1 mg/mL in 50:50 water:acetonitrile).

• Dilute the stock solution to a working concentration of approximately 0.1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC System Setup and Analysis:

• Equilibrate the HPLC system with the initial mobile phase composition for at least 15-20 minutes.

• Inject a blank (solvent) to ensure a clean baseline.

• Inject the prepared sample and acquire the chromatogram.

3. Data Analysis:

• Integrate the peaks in the chromatogram.

• Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100%.

III. Liquid Chromatography-Mass Spectrometry (LC-MS): Identity Confirmation and Impurity Profiling

Liquid Chromatography-Mass Spectrometry (LC-MS) couples the separation power of HPLC with the sensitive and specific detection of mass spectrometry. This technique is invaluable for confirming the molecular weight of the target compound and for identifying any potential impurities.

A. Expected Mass Spectral Data

• Molecular Weight: 176.24 g/mol

• Ionization Mode: Positive Electrospray Ionization (ESI+) is expected to be highly effective due to the presence of the basic nitrogen atoms, which can be readily protonated.

• Expected Ion: The primary ion observed will be the protonated molecule, [M+H]⁺, at m/z 177.2.

• Fragmentation: Collision-induced dissociation (CID) of the [M+H]⁺ ion can provide structural information. A characteristic fragmentation of sulfonamides is the loss of SO₂ (64 Da).[2][3] Another likely fragmentation would involve the cleavage of the spirocyclic core.

B. LC-MS Method Parameters

The HPLC method described above can be directly coupled to a mass spectrometer.

Parameter	Condition	Rationale
Ion Source	Electrospray Ionization (ESI)	Ideal for polar and ionizable compounds.
Polarity	Positive	To detect the protonated molecule [M+H]⁺.
Capillary Voltage	3.5 - 4.5 kV	Optimizes the spray and ionization efficiency.
Drying Gas Temp.	300 - 350 °C	Facilitates desolvation of the analyte ions.
Drying Gas Flow	8 - 12 L/min	Assists in desolvation.
Scan Range	m/z 50 - 500	To cover the expected molecular ion and potential fragments.

C. Experimental Workflow for LC-MS

Caption: LC-MS Analysis Workflow.

IV. Conclusion: A Framework for Confident Characterization

V. References

• Perreault, H., & Costello, C. E. (1995). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of the American Society for Mass Spectrometry, 6(6), 483-491.

• Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-2379.

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 2. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the N-arylation of 2,6-diazaspiro[3.3]heptane Intermediates

Introduction: The Rising Prominence of 2,6-Diazaspiro[3.3]heptane in Medicinal Chemistry

The 2,6-diazaspiro[3.3]heptane scaffold has emerged as a compelling structural motif in modern drug discovery. Its rigid, three-dimensional architecture offers a distinct advantage over more flexible diamine structures like piperazine, providing a unique vectoral projection of substituents into chemical space. This rigidity can lead to enhanced binding affinity and selectivity for biological targets.[1] Furthermore, 2,6-diazaspiro[3.3]heptanes are recognized as bioisosteres of piperazines, often leading to improved pharmacokinetic properties such as reduced lipophilicity.[2] The ability to selectively functionalize one of the nitrogen atoms through N-arylation is a critical step in harnessing the full potential of this scaffold for the development of novel therapeutics.[3][4]

This guide provides a comprehensive overview of the N-arylation of 2,6-diazaspiro[3.3]heptane intermediates, with a focus on the widely adopted Palladium-catalyzed Buchwald-Hartwig amination. We will delve into the mechanistic underpinnings of this reaction, provide detailed, field-proven protocols, and offer insights into reaction optimization and troubleshooting.

The Synthetic Challenge: Selective Mono-N-arylation

The symmetrical nature of 2,6-diazaspiro[3.3]heptane necessitates a protection strategy to achieve selective mono-N-arylation. The most common approach involves the preparation of a mono-Boc-protected intermediate, which then serves as the substrate for the subsequent cross-coupling reaction. A practical and scalable synthesis of this crucial intermediate has been developed and is a prerequisite for efficient N-arylation.[1]

Core Methodology: The Buchwald-Hartwig Amination

The Palladium-catalyzed Buchwald-Hartwig amination stands as the premier method for the N-arylation of 2,6-diazaspiro[3.3]heptane.[1][5][6] This cross-coupling reaction allows for the formation of a carbon-nitrogen bond between the spirocyclic amine and an aryl halide (or triflate). The versatility of this reaction permits the introduction of a wide array of aryl and heteroaryl groups, making it an invaluable tool for generating diverse chemical libraries for biological screening.[1]

Mechanistic Rationale

The catalytic cycle of the Buchwald-Hartwig amination, in the context of N-arylation of mono-Boc-protected 2,6-diazaspiro[3.3]heptane, is a well-established process. The choice of a palladium catalyst, a suitable phosphine ligand, and a base are critical for the reaction's success. The ligand plays a crucial role in stabilizing the palladium center and facilitating the key steps of oxidative addition and reductive elimination. Common ligands for this transformation include bulky, electron-rich phosphines such as XPhos and SPhos.[1] The base, typically a strong, non-nucleophilic base like sodium tert-butoxide, is required to deprotonate the amine, forming the reactive amide nucleophile.

Experimental Workflows and Protocols

Workflow for Mono-N-Arylation of 2,6-diazaspiro[3.3]heptane

Caption: Overall workflow for the synthesis of N-aryl-2,6-diazaspiro[3.3]heptanes.

Protocol 1: Synthesis of Mono-Boc-2,6-diazaspiro[3.3]heptane

This protocol is adapted from established literature procedures and provides a reliable method for preparing the key mono-protected intermediate.[1][4]

Materials:

• 2,6-Diazaspiro[3.3]heptane (or its salt)

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (Et₃N) or other suitable base

• Dichloromethane (DCM) or other suitable solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve 2,6-diazaspiro[3.3]heptane in DCM in a round-bottom flask.

• Add triethylamine to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.0 equivalent) in DCM to the cooled mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or saturated aqueous NaHCO₃.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford mono-Boc-2,6-diazaspiro[3.3]heptane.

Protocol 2: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

This protocol outlines a general procedure for the N-arylation of mono-Boc-2,6-diazaspiro[3.3]heptane with an aryl halide.[1]

Materials:

• Mono-Boc-2,6-diazaspiro[3.3]heptane

• Aryl halide (e.g., aryl bromide or chloride)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos, SPhos)

• Base (e.g., NaOtBu, K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., toluene, dioxane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel, add mono-Boc-2,6-diazaspiro[3.3]heptane, the aryl halide, the palladium catalyst, the phosphine ligand, and the base.

• Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir for the specified time (monitor by TLC or LC-MS).

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove the catalyst.

• Wash the Celite pad with the same solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired N-aryl-N'-Boc-2,6-diazaspiro[3.3]heptane.

Reaction Optimization and Data

The success of the N-arylation is highly dependent on the choice of catalyst, ligand, base, and solvent. The following table summarizes typical conditions and reported yields for the N-arylation of mono-Boc-2,6-diazaspiro[3.3]heptane with various aryl halides.

Aryl Halide (Ar-X)	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromotoluene	Pd₂(dba)₃ (2.5)	XPhos (5)	NaOtBu	Toluene	100	12	85-95
4-Chlorobenzonitrile	Pd₂(dba)₃ (2.5)	SPhos (5)	NaOtBu	Toluene	110	18	80-90
2-Bromopyridine	Pd(OAc)₂ (5)	BINAP (7.5)	Cs₂CO₃	Dioxane	100	24	75-85
3-Bromoquinoline	Pd₂(dba)₃ (2.5)	XPhos (5)	K₂CO₃	Toluene	110	16	82-92

Note: These are representative conditions and may require optimization for specific substrates.

Troubleshooting Common Issues

• Low Yield:

  • Inactive Catalyst: Ensure the palladium catalyst is fresh and has been stored properly.

  • Ligand Degradation: Some phosphine ligands are air-sensitive; handle them under an inert atmosphere.

  • Insufficient Base: The stoichiometry and strength of the base are crucial. Consider using a stronger base or increasing the equivalents.

  • Poor Solvent Quality: Use anhydrous solvents to prevent catalyst deactivation.

• Side Reactions (e.g., Di-arylation):

  • Slow Addition of Amine: In some cases, slow addition of the mono-Boc-protected amine can minimize di-arylation.

  • Stoichiometry Control: Ensure precise control over the stoichiometry of the reactants.

• No Reaction:

  • Sterically Hindered Substrates: Highly substituted aryl halides may require more reactive catalysts or higher temperatures.

  • Deactivating Groups: Electron-withdrawing groups on the aryl halide can sometimes hinder the reaction.

Conclusion

The N-arylation of 2,6-diazaspiro[3.3]heptane intermediates, primarily through the robust and versatile Buchwald-Hartwig amination, is a cornerstone reaction for the incorporation of this valuable scaffold into drug discovery programs.[1] By employing a mono-protection strategy and carefully optimizing the reaction conditions, researchers can efficiently generate a diverse range of N-aryl derivatives. The protocols and insights provided in this guide are intended to empower scientists to successfully implement this critical transformation in their synthetic endeavors.

References

• Application Notes and Protocols for the Synthesis of N-Boc-N'-aryl-2,6-diazaspiro[3.3]heptanes - Benchchem.
• Hamza, D., & Jones, M. J. (2007). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Synlett, 2007(18), 2855-2857.
• Comparison of 2,6-diazaspiro[3.3]heptane, 2-azaspiro[3.3].

• Wag V, et al. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. ACS Medicinal Chemistry Letters, 10(9), 1340-1345. [Link]

• 2-methyl-2,6-diazaspiro[3.3]heptane. MySkinRecipes.

• 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. ResearchGate. [Link]

• Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. ResearchGate. [Link]

• Expanding the Azaspiro[3.3]heptane Family: Synthesis of Novel Highly Functionalized Building Blocks. ACS Publications. [Link]

• Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes. RSC Publishing. [Link]

• Carreira, E. M., et al. (2008). 2,6-Diazaspiro[3.3]heptanes: synthesis and application in Pd-catalyzed aryl amination reactions. Organic Letters, 10(16), 3525-6. [Link]

• 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. Sci-Hub. [Link]

• 2,6-Diazaspiro[3.3]heptanes: Synthesis and application in Pd-catalyzed aryl amination reactions. Lookchem. [Link]

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• 3. 2-methyl-2,6-diazaspiro[3.3]heptane [myskinrecipes.com]
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• 5. 2,6-Diazaspiro[3.3]heptanes: synthesis and application in Pd-catalyzed aryl amination reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Reductive Amination Protocols for the Synthesis of 2,6-Diazaspiro[3.3]heptane Derivatives

Introduction: The Strategic Importance of the 2,6-Diazaspiro[3.3]heptane Scaffold

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer unique three-dimensional arrangements and improved physicochemical properties is perpetual. The 2,6-diazaspiro[3.3]heptane motif has emerged as a particularly valuable building block in drug discovery.[1][2] Its rigid, spirocyclic structure provides a distinct conformational constraint compared to more flexible diamine cores. This rigidity can lead to enhanced binding affinity and selectivity for biological targets by reducing the entropic penalty upon binding.

Frequently employed as a bioisostere for piperazine, the 2,6-diazaspiro[3.3]heptane scaffold offers a compelling alternative for modulating key drug properties.[3][4] While mimicking the diamine functionality of piperazine, its unique geometry alters the spatial orientation of substituents, allowing for the exploration of new chemical space.[4] Furthermore, this scaffold can influence properties such as lipophilicity and metabolic stability, providing medicinal chemists with a powerful tool for lead optimization.[4]

Among the various synthetic routes to this valuable core, reductive amination stands out as a robust and versatile strategy.[5][6] This method allows for the direct installation of diverse substituents onto the diazane framework, making it highly amenable to the construction of compound libraries for high-throughput screening. This application note provides detailed protocols for the synthesis of N-substituted 2,6-diazaspiro[3.3]heptanes via reductive amination, grounded in established literature and augmented with practical insights for researchers in the field.

Core Principles: The Chemistry of Reductive Amination and Spirocyclization

Reductive amination is a cornerstone reaction in amine synthesis, proceeding through a two-stage mechanism that combines nucleophilic addition and reduction in a single transformation.[7][8] The process begins with the reaction of a carbonyl compound (an aldehyde or ketone) with a primary or secondary amine to form a hemiaminal intermediate. Under mildly acidic conditions, this hemiaminal readily dehydrates to form an imine (from a primary amine) or an iminium ion (from a secondary amine).[7] This electrophilic C=N double bond is then selectively reduced by a hydride-based reducing agent to yield the final amine product.

In the context of 2,6-diazaspiro[3.3]heptane synthesis, the key transformation involves the reductive amination of a suitably functionalized azetidine aldehyde with a primary amine, followed by an intramolecular cyclization. A common and effective starting material is 1-benzyl-3-chloromethylazetidine-3-carbaldehyde. The overall workflow is depicted below.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2,6-Diazaspiro[3.3]heptanes: synthesis and application in Pd-catalyzed aryl amination reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Large-Scale Synthesis of Functionalized 2,6-Diazaspiro[3.3]heptanes

For: Researchers, scientists, and drug development professionals.

Introduction: The Rising Prominence of 2,6-Diazaspiro[3.3]heptanes in Medicinal Chemistry

The 2,6-diazaspiro[3.3]heptane scaffold has emerged as a compelling structural motif in modern drug discovery. Its rigid, three-dimensional architecture offers a unique spatial arrangement of nitrogen atoms, serving as a valuable bioisostere for the more flexible and ubiquitous piperazine ring.[1][2] This structural distinction can lead to significant improvements in pharmacological properties, such as enhanced target selectivity, reduced off-target toxicity, and optimized physicochemical characteristics like lipophilicity.[1][2] The constrained geometry of the 2,6-diazaspiro[3.3]heptane core can precisely orient substituents, enabling more specific and potent interactions with biological targets.[2] This application note provides a comprehensive guide to the large-scale synthesis of functionalized 2,6-diazaspiro[3.3]heptanes, detailing robust and scalable protocols for both the core scaffold and its subsequent derivatization.

Strategic Approaches to the Synthesis of the 2,6-Diazaspiro[3.3]heptane Core

The efficient construction of the 2,6-diazaspiro[3.3]heptane ring system is paramount for its widespread application. Several synthetic strategies have been developed, with a focus on scalability and the introduction of orthogonal protecting groups to allow for selective functionalization of the two nitrogen atoms.

Route 1: Reductive Amination and Intramolecular Cyclization

A practical and high-yielding approach involves the reductive amination of a key aldehyde intermediate followed by an intramolecular double cyclization.[3][4] This method is particularly amenable to library synthesis and scale-up.[3]

The general workflow for this synthetic route is as follows:

Caption: Reductive Amination and Cyclization Workflow.

A key precursor for this route is 1-benzyl-3-chloromethylazetidine-3-carbaldehyde, which can be prepared from readily available starting materials.[3] The reductive amination with a primary amine or aniline proceeds efficiently, often utilizing reducing agents like sodium triacetoxyborohydride.[3] The subsequent cyclization to form the spirocyclic core is typically achieved under basic conditions, for instance, using potassium tert-butoxide in a suitable solvent like THF.[3]

Route 2: Synthesis from Pentaerythritol Derivatives

An alternative and scalable synthesis begins with pentaerythritol, a readily available and inexpensive starting material. This route involves the transformation of pentaerythritol into a key intermediate, such as 3-(bromomethyl)-1-(p-toluenesulfonyl)azetidin-3-yl)methanol, which can then be further elaborated to the 2,6-diazaspiro[3.3]heptane core.[5]

The key steps in this pathway are outlined below:

Caption: Synthesis from Pentaerythritol Derivatives.

This approach allows for the introduction of a protecting group on one of the nitrogen atoms early in the synthesis, facilitating subsequent selective functionalization. For instance, a tosyl group can be introduced and later removed to yield a mono-protected 2,6-diazaspiro[3.3]heptane.[5]

Protocols for Large-Scale Synthesis

The following protocols are designed for scalability and robustness, providing a reliable pathway to multi-gram quantities of functionalized 2,6-diazaspiro[3.3]heptanes.

Protocol 1: Synthesis of tert-Butyl 2,6-Diazaspiro[3.3]heptane-2-carboxylate

This protocol details the synthesis of a key mono-Boc-protected intermediate, which is a versatile building block for further derivatization.

Step 1: Synthesis of 6-(1-Phenylethyl)-2,6-diazaspiro[3.3]heptane-2-carboxylic acid tert-butyl ester

• To a solution of 2,2-bis(hydroxymethyl)propane-1,3-diol (40.86 g, 0.3 mol) in anhydrous acetone, slowly add trifluoromethanesulfonic anhydride (212 mL, 1.25 mol) at -20°C.

• Maintain the internal temperature below -10°C during the addition.

• Subsequently, add N,N-diisopropylethylamine (267.5 mL, 1.54 mol) dropwise, again keeping the temperature below -10°C.

• Stir the mixture at -20°C to -10°C for 30 minutes.

• Add another portion of N,N-diisopropylethylamine (267.5 mL, 1.54 mol) and 1-phenylethylamine (76.5 mL, 0.60 mol) while maintaining the temperature below -10°C.

• Heat the reaction mixture at 70°C for 2 hours.

• Concentrate the mixture under vacuum to remove the solvent.

• Dissolve the residue in ethyl acetate (500 mL) and wash with brine (2 x 500 mL).

• Dry the organic layer with sodium sulfate, filter, and concentrate under vacuum.[6]

Step 2: Deprotection to yield tert-Butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate

• In a round-bottom flask purged with argon, combine 6-(1-phenylethyl)-2,6-diazaspiro[3.3]heptane-2-carboxylic acid tert-butyl ester (200 mg), ammonium formate (4.22 g, 67 mmol), and 10% palladium on carbon (40 mg) in methanol (10 mL).

• Stir the mixture at 65°C for 3 hours.

• Filter the reaction mixture and concentrate the filtrate under vacuum to obtain the title compound.[6]

Step	Key Reagents	Scale	Typical Yield	Reference
1	Pentaerythritol, Triflic anhydride, DIPEA, 1-Phenylethylamine	0.3 mol	-	[6]
2	6-(1-Phenylethyl)-2,6-diazaspiro[3.3]heptane-2-carboxylic acid tert-butyl ester, Ammonium formate, Pd/C	200 mg	-	[6]

Yields are dependent on the specific reaction conditions and purification methods.

Protocol 2: Functionalization via Palladium-Catalyzed Aryl Amination

Mono-protected 2,6-diazaspiro[3.3]heptanes are excellent substrates for palladium-catalyzed C-N cross-coupling reactions, allowing for the introduction of a wide range of aryl and heteroaryl substituents.

General Procedure:

• To a reaction vessel, add the mono-protected 2,6-diazaspiro[3.3]heptane (1.0 equiv), the aryl halide (1.0-1.2 equiv), a palladium catalyst (e.g., Pd₂(dba)₃, 1-5 mol%), a suitable ligand (e.g., a biarylphosphine ligand, 2-10 mol%), and a base (e.g., NaOtBu, Cs₂CO₃, 1.5-2.5 equiv).

• Add a dry, deoxygenated solvent (e.g., toluene, dioxane).

• Heat the reaction mixture under an inert atmosphere (e.g., argon, nitrogen) at 80-120°C until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer, concentrate, and purify the residue by column chromatography.[7]

Parameter	Recommendation	Rationale
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂	Readily available and effective precatalysts.
Ligand	Biarylphosphine ligands (e.g., XPhos, SPhos)	Promote efficient oxidative addition and reductive elimination.
Base	NaOtBu, K₃PO₄, Cs₂CO₃	The choice of base can significantly impact reaction efficiency and should be optimized.
Solvent	Toluene, Dioxane, THF	Anhydrous and deoxygenated conditions are crucial for catalyst stability.

Conclusion: A Versatile Scaffold for Drug Discovery

The synthetic routes and protocols outlined in this application note provide a robust foundation for the large-scale production of functionalized 2,6-diazaspiro[3.3]heptanes. The ability to efficiently construct and derivatize this unique scaffold opens up new avenues for the design and development of novel therapeutics with improved pharmacological profiles. The rigid nature of the spirocyclic core, combined with the strategic placement of nitrogen atoms, makes it an invaluable tool for medicinal chemists seeking to explore new chemical space and overcome the limitations of traditional heterocyclic systems.

References

• WuXi AppTec. (n.d.). Synthesis of TERT-BUTYL 2,6-DIAZASPIRO[3.3]HEPTANE-2-CARBOXYLATE. Pharmachemin. [Link]

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• ResearchGate. (n.d.). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. [Link]

• Colella, M., Degennaro, L., & Luisi, R. (2023). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes. Organic & Biomolecular Chemistry, 21(1), 15-30. [Link]

• Wuitschik, G., Rogers-Evans, M., Müller, K., Fischer, H., Wagner, B., Schuler, F., ... & Carreira, E. M. (2010). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. Journal of Medicinal Chemistry, 53(8), 3227-3246. [Link]

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Application Notes & Protocols: The Strategic Integration of 2,6-Diazaspiro[3.3]heptane in Modern Oncology Drug Discovery

Intended Audience: Researchers, scientists, and drug development professionals in the field of medicinal chemistry and oncology.

Abstract: The 2,6-diazaspiro[3.3]heptane (DSH) scaffold has emerged as a pivotal building block in contemporary drug discovery, particularly within oncology. Its rigid, three-dimensional structure offers a compelling alternative to traditional, more flexible diamine motifs like piperazine. This document provides an in-depth exploration of the scientific rationale for employing DSH, its application in designing targeted cancer therapeutics, and detailed protocols for its synthesis, functionalization, and biological evaluation.

Part 1: The Scientific Rationale — DSH as a Superior Bioisostere

The deliberate modification of a lead compound to optimize its pharmacological profile is a cornerstone of medicinal chemistry. A key strategy in this process is bioisosterism, the replacement of a functional group with another that shares similar physicochemical properties to enhance efficacy, improve pharmacokinetics, or reduce toxicity.[1][2][3] For decades, the piperazine ring has been a workhorse in drug design, present in over 100 FDA-approved drugs due to its favorable solubility and dual nitrogen atoms for straightforward functionalization.[4]

However, the conformational flexibility of the piperazine ring can be a double-edged sword, potentially leading to suboptimal binding affinity and increased susceptibility to metabolic degradation.[4] This has driven the exploration of rigid bioisosteres that can lock in a desired conformation and present chemical vectors in well-defined three-dimensional space.

The 2,6-Diazaspiro[3.3]heptane Advantage

DSH, a spirocyclic system of two fused four-membered azetidine rings, presents a powerful solution.[4] Its rigid structure offers several distinct advantages over piperazine:

• Improved Target Selectivity: The constrained conformation of DSH reduces the entropic penalty upon binding to a target protein, often leading to higher affinity and selectivity. This was demonstrated when the piperazine ring in the PARP inhibitor Olaparib was replaced with a DSH moiety, resulting in a significant improvement in target selectivity and a reduction in off-target cytotoxicity.[5][6]

• Enhanced Metabolic Stability: The strained spirocyclic core is less prone to oxidative metabolism compared to the more flexible piperazine ring.[5]

• Exploration of Novel Chemical Space: As a non-classical scaffold, DSH allows chemists to navigate away from crowded intellectual property landscapes and explore novel binding interactions.[5]

• Favorable Physicochemical Properties: The DSH core can improve properties like aqueous solubility and lipophilicity (LogD), which are critical for a drug candidate's developability.[7]

Diagram: Bioisosteric Replacement of Piperazine with DSH

The following diagram illustrates the structural transition from a flexible piperazine core to the rigid DSH scaffold, highlighting the improved three-dimensional definition.

Caption: Bioisosteric replacement of flexible piperazine with rigid DSH.

Data Summary: Olaparib Analogue Comparison

The strategic replacement of piperazine with DSH in the Olaparib framework provides a clear example of the scaffold's benefits.

Parameter	Olaparib (Piperazine)	Analogue 10e (DSH)	Rationale for Improvement
PARP-1 Affinity (IC50)	~5 nM	12.6 ± 1.1 nM	Comparable high-affinity binding is maintained.[6]
Off-Target Cytotoxicity	Observed	Significantly Reduced	The rigid scaffold reduces binding to unintended targets.[5][6]
Induction of DNA Damage	Yes	Not observed at similar concentrations	Higher target specificity prevents off-mechanism DNA damage.[6]

Part 2: Applications in Targeting Oncogenic Pathways

The unique geometry of the DSH scaffold makes it an ideal component for inhibitors targeting well-defined active sites, such as those in protein kinases.

DSH in Kinase Inhibitor Design

Protein kinases are critical regulators of cell signaling, and their dysregulation is a common driver of cancer.[8][9] Kinase inhibitors have become a major class of oncology drugs. The design of potent and selective kinase inhibitors often requires precise positioning of functional groups to interact with specific residues in the ATP-binding pocket. The rigid DSH core acts as a superior anchor, or "linchpin," to orient pharmacophoric elements with high precision, minimizing off-target binding to other kinases that share a similar pocket architecture.

Diagram: DSH in a Generic Kinase Inhibition Pathway

This diagram shows a simplified signal transduction cascade and the point of intervention for a DSH-based kinase inhibitor.

Caption: DSH-based inhibitor blocking a key kinase in a cancer signaling pathway.

Part 3: Synthetic and Experimental Protocols

The successful integration of the DSH scaffold into a drug discovery program relies on robust and scalable synthetic methodologies. Several routes to functionalized DSH derivatives have been established.[10][11]

Diagram: General Synthetic Workflow for DSH Derivatives

Caption: A typical workflow for creating di-substituted DSH derivatives.

Protocol 1: Selective Mono-N-Arylation of N-Boc-2,6-diazaspiro[3.3]heptane

Rationale: This protocol describes a palladium-catalyzed C-N cross-coupling (Buchwald-Hartwig amination) to selectively functionalize one nitrogen of the DSH core. The Boc protecting group ensures mono-functionalization and can be removed later for subsequent modifications.[12][13]

Materials:

• N-Boc-2,6-diazaspiro[3.3]heptane

• Aryl halide (e.g., 4-bromotoluene)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous dioxane

• Dichloromethane (DCM), Saturated aqueous sodium bicarbonate, Brine, Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To an oven-dried reaction vial under an inert atmosphere (N₂ or Ar), add N-Boc-2,6-diazaspiro[3.3]heptane (1.0 eq), the aryl halide (1.1 eq), Pd₂(dba)₃ (0.02 eq), RuPhos (0.04 eq), and NaOt-Bu (1.4 eq).

• Add anhydrous dioxane to the vial to achieve a concentration of ~0.1 M.

• Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Cool the reaction to room temperature and dilute with DCM.

• Filter the mixture through a pad of Celite to remove palladium salts, washing the pad with additional DCM.

• Wash the combined organic filtrate sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the desired mono-arylated product.

Protocol 2: Boc Deprotection of Arylated DSH Intermediate

Rationale: Trifluoroacetic acid (TFA) is used for the efficient removal of the Boc protecting group, exposing the second nitrogen for further functionalization. It is crucial to use TFA instead of hydrochloric acid (HCl), as HCl has been reported to cause ring-opening of the strained DSH scaffold.[12]

Materials:

• Mono-arylated DSH intermediate from Protocol 1

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate, Diethyl ether

Procedure:

• Dissolve the mono-arylated DSH intermediate (1.0 eq) in DCM (approx. 0.1 M).

• Add TFA (10-20 eq) dropwise to the solution at room temperature.

• Stir the reaction mixture for 1-3 hours, monitoring for completion by TLC/LC-MS.

• Concentrate the reaction mixture under reduced pressure to remove excess DCM and TFA.

• Re-dissolve the residue in a minimal amount of DCM and carefully neutralize by slow addition to a stirred, saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the deprotected free amine, which is often used in the next step without further purification.

Protocol 3: In Vitro Kinase Inhibition Assay (Generic)

Rationale: This protocol outlines a general method to determine the half-maximal inhibitory concentration (IC₅₀) of a synthesized DSH compound against a target kinase, providing a quantitative measure of its potency.

Materials:

• Synthesized DSH inhibitor compound

• Recombinant active target kinase

• Kinase-specific peptide substrate

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., containing Tris-HCl, MgCl₂, DTT)

• Detection reagent (e.g., ADP-Glo™, LanthaScreen™)

• 384-well assay plates

Procedure:

• Prepare a serial dilution of the DSH inhibitor compound in DMSO, typically starting from 10 mM. Further dilute in kinase assay buffer to the desired final concentrations.

• In a 384-well plate, add the kinase enzyme and the peptide substrate to the assay buffer.

• Add the serially diluted DSH inhibitor to the wells. Include positive (no inhibitor) and negative (no enzyme) controls.

• Incubate the plate for a defined period (e.g., 15-30 minutes) at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding a solution of ATP (typically at its Kₘ concentration for the specific kinase).

• Allow the reaction to proceed for a set time (e.g., 60 minutes) at 30 °C.

• Stop the reaction and measure the amount of product (phosphorylated substrate) or remaining ATP using a suitable detection reagent and a plate reader.

• Calculate the percentage of inhibition for each compound concentration relative to the controls.

• Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Conclusion and Future Outlook

2,6-diazaspiro[3.3]heptane is more than just a novel building block; it is a strategic tool that empowers medicinal chemists to overcome long-standing challenges in oncology drug discovery. Its inherent rigidity provides a pathway to compounds with enhanced selectivity, improved metabolic profiles, and potent on-target activity. The synthetic routes are well-established, allowing for its ready incorporation into discovery pipelines. As the drive for highly specific and durable cancer therapies continues, the logical and strategic application of scaffolds like DSH will be paramount to success. Future work will likely expand to include other strained spiro heterocycles, further enriching the toolbox for designing the next generation of precision oncology medicines.[5][14]

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• Hamza, D., Stocks, M. J., et al. (2007). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Synlett, 2007(16), 2584–2586. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHS3cUYt7Myr5f0qlg3D7zBeQzfZe_LmxDv_Q6wwNUbbIOx4ttuMxZ4abHTywLRIgRnrWcZmQxFNqBbMDtjL9R6-v1K75qYGthCbS3M87wftjD2C2rHCVVWWqbb_2EjmJEvMyZ_9-8aJAeilXw7hj1Rzs1YajRXC8HYRYHb4QYnYyqQwToRiDBgNg==]
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• Graziano, E., Natho, P., et al. (2024). 1‐Oxa‐2,6‐Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere – Flow‐Assisted Preparation and Derivatisation by Strain‐Release of Azabicyclo[1.1.0]butanes. Advanced Synthesis & Catalysis. [URL: https://www.researchgate.net/publication/382949666_1-Oxa-26-Diazaspiro33heptane_as_a_New_Potential_Piperazine_Bioisostere_-_Flow-Assisted_Preparation_and_Derivatisation_by_Strain-Release_of_Azabicyclo110butanes]
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• BenchChem Technical Support Team. (2023). Application Notes and Protocols for the Synthesis of 2,6-Dithiaspiro[3.3]heptane. BenchChem. [URL: https://www.benchchem.com/product/b15492673]
• Graziano, E., Natho, P., et al. (2024). 1‐Oxa‐2,6‐Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere – Flow‐Assisted Preparation and Derivatisation by Strain‐Release of Azabicyclo[1.1.0]butanes. ResearchGate. [URL: https://www.researchgate.net/publication/382949666_1-Oxa-26-Diazaspiro33heptane_as_a_New_Potential_Piperazine_Bioisostere_-_Flow-Assisted_Preparation_and_Derivatisation_by_Strain-Release_of_Azabicyclo110butanes]
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• Al-Abed, Y., et al. (2018). Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. Journal of Medicinal Chemistry, 61(13), 5795-5800. [URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.8b00424]
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Use of 2,6-diazaspiro[3.3]heptane in neurodegenerative disease research

An In-Depth Guide to the Application of 2,6-Diazaspiro[3.3]heptane in Neurodegenerative Disease Research

Authored by a Senior Application Scientist

This document serves as a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of the 2,6-diazaspiro[3.3]heptane (DASH) scaffold in the discovery of novel therapeutics for neurodegenerative diseases. We will move beyond simple descriptions to provide a causal understanding of experimental design, validated protocols, and the strategic advantages of this unique chemical entity.

The Strategic Imperative for Novel Scaffolds in CNS Drug Discovery

The landscape of neurodegenerative disease research is littered with clinical failures. A primary contributor to this high attrition rate is the challenge of designing molecules with appropriate physicochemical properties to effectively cross the blood-brain barrier (BBB) while maintaining high potency and selectivity for their intended central nervous system (CNS) target.

Traditional drug discovery has often relied on a limited set of privileged scaffolds, such as piperazine. While useful, these structures are often flat, flexible, and possess high lipophilicity, leading to poor solubility, metabolic instability, and off-target effects. This has created a demand for novel three-dimensional (3D) scaffolds that can overcome these limitations.

Introducing 2,6-Diazaspiro[3.3]heptane (DASH): A Superior Bioisostere

2,6-Diazaspiro[3.3]heptane is a rigid, spirocyclic diamine that has emerged as a powerful bioisosteric replacement for piperazine and other cyclic amines.[1][2][3] Bioisosteres are chemical substituents or groups with similar physical or chemical properties that produce broadly similar biological effects.[4][5] The strategic replacement of a common scaffold like piperazine with DASH can fundamentally improve a drug candidate's properties.[1][6]

The key advantages of the DASH scaffold include:

• Increased Three-Dimensionality: The spirocyclic nature of DASH provides a rigid, well-defined 3D geometry. This contrasts sharply with the conformational flexibility of piperazine. This rigidity can lock a molecule into a more favorable binding conformation, increasing potency and selectivity.[3]

• Improved Physicochemical Properties: DASH-containing compounds often exhibit lower lipophilicity (logP) and higher aqueous solubility compared to their piperazine counterparts.[7] These properties are critical for reducing off-target toxicity and improving BBB penetration.

• Enhanced Metabolic Stability: The strained ring system and lack of easily oxidizable protons can make the DASH core more resistant to metabolic degradation by cytochrome P450 enzymes.[7]

• Novel Chemical Space: As a less-utilized scaffold, DASH provides access to novel chemical space, offering significant intellectual property (IP) advantages.[1]

Figure 1: Bioisosteric replacement of piperazine with DASH.

Application Case Study: Targeting Sigma-2 (σ2) Receptors in Neurodegeneration

The sigma-2 (σ2) receptor is overexpressed in proliferating cancer cells and is also implicated in the cellular stress responses associated with neurodegenerative conditions like Alzheimer's disease.[8] Therefore, developing potent and selective σ2 receptor ligands is a key area of research.

A recent study explored the replacement of a piperazine core with various diazaspiroalkanes, including DASH, in a series of known σ2 receptor ligands.[8] This provides an excellent real-world example of the DASH scaffold's application.

Scientific Rationale & Workflow

The primary hypothesis was that replacing the flexible piperazine ring with the rigid DASH scaffold could enhance binding affinity and selectivity for the σ2 receptor. The workflow involved the synthesis of DASH-containing analogues followed by in vitro evaluation using radioligand binding assays.[8]

Figure 2: Workflow for synthesis and evaluation of DASH-based σ2 ligands.

Protocol: Synthesis of N-Aryl-N'-Alkyl-2,6-diazaspiro[3.3]heptanes

This protocol outlines a general, robust method for synthesizing the target compounds, adapted from published procedures.[8]

Step A: Palladium-Catalyzed N-Arylation

• To an oven-dried reaction vial, add N-Boc-2,6-diazaspiro[3.3]heptane (1.0 equiv), the desired aryl halide (1.1 equiv), RuPhos (0.05 equiv), and sodium tert-butoxide (1.4 equiv).

• Evacuate and backfill the vial with argon three times.

• Add anhydrous dioxane via syringe.

• Heat the reaction mixture to 100 °C for 20-60 minutes, monitoring by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the N-Boc-N'-aryl-DASH intermediate.

Step B: Boc Deprotection

• Dissolve the product from Step A in dichloromethane (DCM).

• Add trifluoroacetic acid (TFA) (5-10 equiv) dropwise at room temperature.

  • Causality Note: The study specifically noted that using HCl for deprotection of the DASH scaffold can lead to ring-opening, making the TFA method preferable.[8]

• Stir the reaction for 3 hours at room temperature.

• Concentrate the mixture under reduced pressure.

• Redissolve the residue in DCM and neutralize with a saturated solution of sodium bicarbonate.

• Extract with DCM, dry the combined organic layers over sodium sulfate, and concentrate to yield the free amine.

Step C: Final Coupling

• Dissolve the free amine from Step B in DMF.

• Add potassium carbonate (2.0 equiv) and the desired alkylating agent (e.g., a bromoethyl derivative) (1.2 equiv).[8]

• Heat the reaction to 80 °C and stir until the reaction is complete (monitor by LC-MS).

• Cool the mixture, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate.

• Purify by flash column chromatography to obtain the final target compound.

Protocol: In Vitro σ1 and σ2 Receptor Radioligand Binding Assay

This protocol is essential for determining the binding affinity of the synthesized compounds.[8]

Materials:

• σ1 Assay: Guinea pig brain homogenates, [³H]-(+)-pentazocine (radioligand).

• σ2 Assay: Rat liver homogenates, [¹²⁵I]RHM-4 (radioligand).[8]

• Non-specific binding: Haloperidol (for σ1), DTG (for σ2).

• Assay Buffer: Tris-HCl buffer.

• Synthesized DASH compounds (displacers).

• Scintillation counter and filter plates.

Procedure:

• Prepare serial dilutions of the synthesized DASH compounds in the assay buffer.

• In a 96-well plate, add the appropriate membrane homogenate, the radioligand at a concentration near its Kd, and either buffer (for total binding), excess non-specific ligand (for non-specific binding), or the DASH compound dilution.

• Incubate the plates at the appropriate temperature and time (e.g., 60 minutes at 37°C).

• Terminate the binding reaction by rapid filtration through glass fiber filter plates.

• Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Allow the filters to dry, then add scintillation cocktail and count the radioactivity using a scintillation counter.

Data Analysis:

• Calculate the percent inhibition for each concentration of the DASH compound.

• Plot the percent inhibition against the logarithm of the compound concentration.

• Fit the data to a sigmoidal dose-response curve using non-linear regression analysis (e.g., in GraphPad Prism) to determine the IC₅₀ value.

• Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Results & Interpretation

The study found that replacing the piperazine moiety with the DASH scaffold resulted in a loss of affinity for the σ2 receptor.[8] While counterintuitive, this result is critically important. It demonstrates that while DASH is a powerful tool, it is not a universal "magic bullet." The rigid geometry of DASH, while beneficial in many cases, may not fit the specific topological requirements of every binding pocket. This underscores the necessity of empirical testing and highlights how the DASH scaffold can be used to probe the conformational constraints of a target's binding site.

Application Case Study: Targeting Monoacylglycerol Lipase (MAGL) for Neuroinflammation

Neuroinflammation is a critical pathological component of virtually all neurodegenerative diseases, including Alzheimer's and Parkinson's disease.[9] Monoacylglycerol lipase (MAGL) is the primary enzyme responsible for degrading the endocannabinoid 2-arachidonoylglycerol (2-AG). Inhibiting MAGL increases 2-AG levels, which in turn reduces neuroinflammation and exerts neuroprotective effects.

A structure-based drug design campaign identified novel spirocyclic compounds as potent and reversible MAGL inhibitors, demonstrating the utility of these rigid scaffolds for this important CNS target.[10]

Scientific Rationale & Pathway

The goal was to design reversible MAGL inhibitors with good BBB penetration. Starting with a hit compound, medicinal chemists used a structure-based drug design (SBDD) approach. Co-crystal structures inspired the design of spirocyclic scaffolds to lock the molecule in its active conformation, thereby enhancing potency and improving properties like lipophilic ligand efficiency (LLE).[10]

Figure 3: Inhibition of the MAGL pathway for neuroprotection.

Protocol: In Vitro MAGL Fluorometric Inhibition Assay

This protocol allows for the high-throughput screening of DASH derivatives for MAGL inhibitory activity.

Materials:

• Recombinant human MAGL enzyme.

• MAGL-Glo™ Assay Kit (or similar, containing a pro-luminescent substrate).

• Assay Buffer (e.g., Tris-HCl with BSA).

• Synthesized DASH compounds.

• 384-well white assay plates.

• Luminometer.

Procedure:

• Prepare serial dilutions of the DASH test compounds in DMSO, then further dilute into the assay buffer.

• Add a small volume (e.g., 2 µL) of the diluted compound or DMSO (vehicle control) to the wells of the 384-well plate.

• Add the MAGL enzyme to the wells and incubate for 15 minutes at room temperature to allow the inhibitor to bind.

• Initiate the reaction by adding the MAGL substrate solution.

• Incubate the plate for 30-60 minutes at room temperature, protected from light.

• Add the detection reagent to stop the enzymatic reaction and generate a luminescent signal.

• Incubate for a further 20 minutes.

• Measure the luminescence using a plate-reading luminometer.

Data Analysis:

• The luminescent signal is inversely proportional to MAGL activity.

• Normalize the data using controls: 0% inhibition (enzyme + substrate + DMSO) and 100% inhibition (no enzyme or potent known inhibitor).

• Calculate the percent inhibition for each concentration of the test compound.

• Plot the percent inhibition against the logarithm of the compound concentration and fit to a dose-response curve to determine the IC₅₀ value.

Expected Data and Impact

The study on spirocyclic MAGL inhibitors successfully identified a compound (4f) with potent in vitro activity (IC₅₀ = 6.2 nM), good oral absorption, and significant BBB penetration.[10] This compound demonstrated a clear pharmacodynamic effect in mice, increasing 2-AG and decreasing arachidonic acid levels in the brain.[10] This success story validates the use of rigid spirocyclic scaffolds, for which DASH is a prime example, in designing CNS-penetrant enzyme inhibitors for neurodegenerative diseases.

Compound ID	Scaffold Type	MAGL IC₅₀ (nM)	Lipophilic Ligand Efficiency (LLE)
1h (Hit)	Acyclic	15	4.8
2a	Spiroazetidine	>1000	N/A
2b	Spirocyclobutane	130	5.2
4f (Optimized)	Substituted Spiro	6.2	6.1

Table adapted from data presented in J. Med. Chem. 2021, 64, 15, 11599–11615.[10]

This data clearly shows how moving from a flexible hit to an optimized spirocyclic scaffold dramatically improved both potency and the crucial drug-like property of LLE.

Conclusions and Future Directions

The 2,6-diazaspiro[3.3]heptane scaffold represents a validated and highly valuable tool in the armamentarium of medicinal chemists targeting neurodegenerative diseases. Its unique combination of structural rigidity, three-dimensionality, and favorable physicochemical properties makes it a superior bioisosteric replacement for traditional scaffolds like piperazine in many, though not all, applications.

The protocols and case studies detailed herein provide a framework for the rational incorporation of the DASH motif into drug discovery programs. By understanding the causal relationships between the scaffold's structure and its resulting pharmacological properties, research teams can more effectively design the next generation of CNS therapeutics.

Future work should continue to explore the application of DASH in a wider range of CNS targets, including G-protein coupled receptors, kinases, and ion channels relevant to neurodegeneration. Furthermore, the development of asymmetric syntheses to access enantiopure DASH derivatives will be crucial for dissecting stereospecific binding interactions and optimizing drug efficacy and safety.

References

• Yamamoto, K., et al. (2021). Design and Synthesis of Novel Spiro Derivatives as Potent and Reversible Monoacylglycerol Lipase (MAGL) Inhibitors: Bioisosteric Transformation from 3-Oxo-3,4-dihydro-2H-benzo[b][7][10]oxazin-6-yl Moiety. Journal of Medicinal Chemistry, 64(15), 11599–11615. [Link]

• SpiroChem. (n.d.). Bioisosteric Replacement Strategies. [Link]

• Request PDF. (n.d.). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. ResearchGate. [Link]

• Yousuf, M. S., et al. (2022). Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. International Journal of Molecular Sciences, 23(15), 8259. [Link]

• Request PDF. (n.d.). 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. ResearchGate. [Link]

• Request PDF. (n.d.). Bioisosteric Replacement and Scaffold Hopping in Lead Generation and Optimization. ResearchGate. [Link]

• Brown, N. (Ed.). (2012). Bioisosteric Replacement and Scaffold Hopping in Lead Generation and Optimization. Molecular Informatics, 29(5), 366-385. [Link]

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. [Link]

• Sci-Hub. (n.d.). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. [Link]

• Altamura, M., et al. (2024). 1-Oxa-2,6-diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere. Advanced Synthesis & Catalysis. [Link]

• Ghafouri, S., et al. (2022). Therapeutic Potential of Natural Compounds in Neurodegenerative Diseases: Insights from Clinical Trials. Pharmaceuticals, 15(8), 953. [Link]

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Application Note: Spiro[3.3]heptane as a Phenyl Ring Bioisostere in FDA-Approved Drug Analogs

Introduction: Escaping Flatland in Modern Drug Discovery

The principle of "escaping flatland," which advocates for moving away from flat, aromatic, sp²-rich molecules towards more three-dimensional, sp³-rich scaffolds, has become a cornerstone of modern medicinal chemistry.[1][2] Molecules with greater three-dimensionality often exhibit improved physicochemical properties, such as enhanced aqueous solubility and metabolic stability, while potentially offering higher target selectivity.[3][4] In this context, the spiro[3.3]heptane (SH) moiety has emerged as a powerful building block.[5][6] This rigid, saturated spirocycle serves as a unique and effective bioisostere for one of the most ubiquitous motifs in pharmaceuticals: the phenyl ring.[7][8]

This guide provides a comprehensive overview of the rationale, application, and synthetic protocols for incorporating spiro[3.3]heptane into analogs of FDA-approved drugs. We will explore how replacing mono-, meta-, and para-substituted phenyl rings with the SH core can lead to novel, patent-free drug candidates with retained biological activity and potentially superior drug-like properties.[7][8]

Section 1: The Rationale for Spiro[3.3]heptane Incorporation

The decision to replace a phenyl ring with a spiro[3.3]heptane scaffold is driven by key differences in geometry, impact on physicochemical properties, and the opportunity to explore new intellectual property space.

Structural and Conformational Analysis: A Non-Collinear Approach

A critical distinction between a para-substituted phenyl ring and a 2,6-disubstituted spiro[3.3]heptane is the geometry of their exit vectors—the trajectories of the bonds connecting the core to the rest of the molecule. While a para-phenyl ring enforces a linear, or collinear, arrangement, the spiro[3.3]heptane scaffold presents non-collinear exit vectors.[7][8] This fundamental difference imparts a distinct three-dimensional kink, allowing for novel interactions with biological targets and exploration of previously inaccessible chemical space.[2][5]

Caption: Geometric comparison of phenyl and spiro[3.3]heptane exit vectors.

Impact on Physicochemical and Pharmacokinetic Properties

Replacing an aromatic ring with a saturated aliphatic core can profoundly influence a molecule's drug-like properties.

• Solubility and Lipophilicity: Increasing the fraction of sp³-hybridized carbons can disrupt crystal packing and improve aqueous solubility.[9] While adding carbon atoms would intuitively increase lipophilicity, the replacement of phenyl rings with SH or its heteroatomic analogs can sometimes lead to a counterintuitive decrease in the distribution coefficient (logD), which may be rationalized by changes in molecular shape and basicity in aza-derivatives.[10]

• Metabolic Stability: Aromatic rings are common sites of oxidative metabolism by cytochrome P450 enzymes. Replacing them with a saturated, strained scaffold like spiro[3.3]heptane can block these metabolic pathways, potentially increasing the drug's half-life.[11] However, this effect is not universal and is highly dependent on the surrounding molecular context. For instance, while the principle generally holds, the incorporation of SH into the anticancer drug Sonidegib resulted in a decrease in metabolic stability in human liver microsomes, underscoring the necessity of empirical validation for each new analog.[7]

• Intellectual Property: The structural novelty of SH-containing analogs provides a clear path to new chemical entities. This allows researchers to design "patent-free" versions of existing drugs, creating new opportunities for development and commercialization.[7][8]

Section 2: Case Studies with FDA-Approved Drug Analogs

The validation of spiro[3.3]heptane as a phenyl bioisostere has been demonstrated through its incorporation into analogs of several FDA-approved drugs. In these studies, the SH-containing molecules successfully retained, and in some cases enhanced, the biological activity of the parent compound.[7][8]

Parent Drug	Therapeutic Area	Phenyl Ring Replaced	Key Findings on SH-Analog	Reference(s)
Vorinostat	Anticancer	Mono-substituted (terminal)	Retained high potency as a histone deacetylase (HDAC) inhibitor.	[7][8]
Sonidegib	Anticancer	Meta-substituted	Showed high activity in Hedgehog signaling pathway inhibition assays.	[7][8]
Benzocaine	Local Anesthetic	Para-substituted	Exhibited a significant antinociceptive effect, comparable to the parent drug.	[7][8]
Bupivacaine	Local Anesthetic	Mono-substituted	Incorporation of a related 2-azaspiro[3.3]heptane analog resulted in enhanced activity and longer duration of action.	[12][13]

These examples validate that the non-collinear geometry of spiro[3.3]heptane is well-tolerated and can successfully mimic phenyl rings in diverse biological contexts, from enzyme inhibition to receptor binding.[7]

Section 3: Protocols for Synthesis and Incorporation

The successful application of the SH scaffold requires robust synthetic methods to produce functionalized building blocks and couple them to the target molecule.

Caption: High-level workflow for analog synthesis.

Protocol 3.1: Synthesis of Spiro[3.3]heptane-2-carboxylic Acid Building Block

This protocol outlines a general, scalable method for producing a key carboxylic acid-functionalized SH building block, adapted from methodologies demonstrated to be effective in medicinal chemistry.[5][7]

Workflow Diagram:

Caption: Synthetic workflow for a key SH building block.

Step-by-Step Methodology:

• Bromination: Convert spiro[3.3]heptan-2-one to 2-bromospiro[3.3]heptane. A common method is a Wolff-Kishner reduction followed by bromination.[7]

• Lithiation: In an inert atmosphere (Argon or Nitrogen) and anhydrous solvent (e.g., THF or Diethyl Ether) at -78 °C, dissolve the 2-bromospiro[3.3]heptane. Add n-butyllithium (n-BuLi) dropwise and stir for 1 hour to form the lithiated intermediate.

• Carboxylation: Quench the reaction by pouring the solution of the lithiated intermediate over an excess of crushed dry ice (solid CO₂).

• Work-up: Allow the reaction to warm to room temperature. Add water and acidify with aqueous HCl (e.g., 1M) to a pH of ~2.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure spiro[3.3]heptane-2-carboxylic acid.

Protocol 3.2: General Amide Coupling for Analog Synthesis

This protocol describes the coupling of the SH-carboxylic acid building block to a drug scaffold containing a primary or secondary amine, a common final step in synthesizing analogs of drugs like Vorinostat.

Reagents & Equipment:

• Spiro[3.3]heptane-2-carboxylic acid (1.0 eq)

• Amine-containing drug intermediate (1.0-1.2 eq)

• Peptide coupling agent (e.g., HATU, HBTU, or EDC/HOBt) (1.2 eq)

• Organic base (e.g., DIPEA or Triethylamine) (2.0-3.0 eq)

• Anhydrous polar aprotic solvent (e.g., DMF or NMP)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup.

Step-by-Step Methodology:

• Preparation: Under an inert atmosphere, dissolve the spiro[3.3]heptane-2-carboxylic acid, the amine intermediate, and the coupling agent (e.g., HATU) in the anhydrous solvent.

• Reaction Initiation: Cool the mixture to 0 °C in an ice bath. Add the organic base (DIPEA) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Quenching and Extraction: Quench the reaction by adding water or a saturated aqueous solution of NH₄Cl. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Washing: Wash the combined organic layers sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product using flash column chromatography or preparative HPLC to obtain the final SH-drug analog.

Protocol 3.3: Analytical Characterization

Confirm the identity, structure, and purity of the final analog using a suite of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the covalent structure and the presence of the spiro[3.3]heptane core.

• High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass and elemental composition.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Section 4: Data Analysis and Expected Outcomes

A systematic evaluation of the newly synthesized analog against the parent drug is crucial. The following table provides a template for comparing key properties, populated with literature data for Sonidegib as an example.[7]

Property	Parent Drug (Sonidegib)	SH-Analog (trans-76)	SH-Analog (cis-76)	Your Analog
cLogP	3.6	3.6	3.6
Aqueous Solubility	>3.5 logD	>3.5 logD	>3.5 logD
Metabolic Stability (t½, min)	93	47	11
Intrinsic Clearance (CLint)	18 µL min⁻¹ mg⁻¹	36 µL min⁻¹ mg⁻¹	156 µL min⁻¹ mg⁻¹
Biological Activity (IC₅₀)	0.0016 µM	0.0014 µM	0.0018 µM

Interpreting the Results:

• A significant increase in the metabolic half-life (t½) suggests improved stability.

• Changes in logP/logD and solubility will dictate the compound's suitability for different administration routes.

• The ultimate goal is to retain or improve biological potency (e.g., a similar or lower IC₅₀ value) while enhancing the overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Conclusion

Spiro[3.3]heptane is a validated and highly valuable scaffold for contemporary drug discovery. Its use as a saturated bioisostere for the phenyl ring offers a compelling strategy to improve the physicochemical and pharmacokinetic properties of drug candidates, while simultaneously creating novel intellectual property. The synthetic protocols and case studies presented here provide a robust framework for researchers to apply this "escape from flatland" strategy, enabling the design and synthesis of next-generation therapeutics with enhanced drug-like characteristics. As with any bioisosteric replacement, a thorough, case-by-case experimental evaluation is essential to unlock the full potential of this unique three-dimensional scaffold.

References

• Mykhailiuk, P. K., et al. (2024). Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere. ChemRxiv. [Link]

• Stepanovs, A., et al. (2023). Spiro[3.3]heptane: A Versatile sp3‐Rich Scaffold and its Synthetic Routes. Chemistry – An Asian Journal. [Link]

• Wuitschik, G., et al. (2011). Expanding the Azaspiro[3.3]heptane Family: Synthesis of Novel Highly Functionalized Building Blocks. Organic Letters. [Link]

• Gicquel, M., et al. (2021). Expedient synthesis of spiro[3.3]heptan-1-ones via strain-relocating semipinacol rearrangements. Chemical Science. [Link]

• Prysiazhniuk, K., et al. (2024). Spiro[3.3]heptane as a Saturated Benzene Bioisostere. Angewandte Chemie International Edition. [Link]

• Wuitschik, G., et al. (2011). Expanding the azaspiro[3.3]heptane family: synthesis of novel highly functionalized building blocks. Organic Letters. [Link]

• Mykhailiuk, P. K. (2021). Synthesis and Physicochemical Characterization of 6-Trifluoromethyl Spiro[3.3]heptane Building Blocks. ChemRxiv. [Link]

• Iwasaki, K., et al. (2023). Spiro[3.3]heptane scaffolds as benzene bioisosteres. ResearchGate. [Link]

• Isamitt, S., et al. (2022). Diversifying Chemical Space of DNA-Encoded Libraries: Synthesis of 2-Oxa-1-azaspiro(bicyclo[3.2.0])heptanes On-DNA via Visible Light-Mediated Energy Transfer Catalysis. ACS Central Science. [Link]

• Mykhailiuk, P. K. (2021). Synthesis and Physicochemical Characterization of 6‐Trifluoromethyl Spiro[3.3]Heptane Building Blocks. ResearchGate. [Link]

• Stepanovs, A., et al. (2023). Spiro[3.3]heptane: A Versatile sp3‐Rich Scaffold and its Synthetic Routes. R Discovery. [Link]

• Van der Eycken, J., et al. (2024). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. Chemical Society Reviews. [Link]

• Grygorenko, O. O., et al. (2021). 2-Azaspiro[3.3]heptane-1-carboxylic Acid and 7-Oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry. [Link]

• Stepanovs, A., et al. (2022). Synthesis of challenging 6-functionalized 1-oxaspiro[3.3]heptanes – New scaffolds for drug discovery. ResearchGate. [Link]

• Stepanov, A. A., et al. (2024). Spiro[3.3]heptane as a Saturated Benzene Bioisostere. ResearchGate. [Link]

• Mykhailiuk, P. K., et al. (2021). Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes as Building Blocks for Medicinal Chemistry. Angewandte Chemie. [Link]

• Devereux, M., et al. (2019). Lowering Lipophilicity by Adding Carbon: Azaspiroheptanes, a logD Lowering Twist. ACS Medicinal Chemistry Letters. [Link]

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Application Notes and Protocols for the Synthesis and Conversion of 2,6-Diazaspiro[3.3]heptan-1-ones

Introduction: The Emergence of 2,6-Diazaspiro[3.3]heptan-1-ones as Privileged Scaffolds in Drug Discovery

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer precise three-dimensional arrangements of functional groups is paramount. The 2,6-diazaspiro[3.3]heptan-1-one framework has emerged as a compelling structural motif, primarily serving as a rigid and conformationally constrained bioisostere of piperazine.[1] This rigidity can lead to enhanced binding affinity and selectivity for biological targets, while often improving physicochemical properties such as aqueous solubility and metabolic stability.[2] The inherent strain in the dual azetidine ring system provides unique reactivity, making these compounds versatile intermediates for the synthesis of diverse chemical libraries.

This comprehensive guide provides detailed protocols for the synthesis of a key intermediate, 2-benzyl-2,6-diazaspiro[3.3]heptan-1-one, and its subsequent conversions into a variety of functionalized derivatives. The methodologies described herein are designed to be robust and scalable, catering to the needs of researchers in academic and industrial drug discovery settings.

I. Synthesis of 2,6-Diazaspiro[3.3]heptan-1-one Scaffolds

The synthesis of the 2,6-diazaspiro[3.3]heptan-1-one core is a critical first step in accessing this class of compounds. The following protocol details a reliable method for the preparation of 2-benzyl-2,6-diazaspiro[3.3]heptan-1-one, a versatile intermediate where one nitrogen atom is protected, allowing for selective functionalization of the other.

Protocol 1: Synthesis of 2-Benzyl-2,6-diazaspiro[3.3]heptan-1-one

This protocol is adapted from the work of Hamza et al. and involves a key intramolecular cyclization step.[3][4]

Reaction Scheme:

Caption: Synthesis of 2-Benzyl-2,6-diazaspiro[3.3]heptan-1-one.

Materials:

• Ethyl 1-benzyl-3-(chloromethyl)azetidine-3-carboxylate

• Aqueous ammonia (28-30%)

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Sodium sulfate (anhydrous)

• Sodium bicarbonate

• Hydrochloric acid (1 M)

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

Instrumentation:

• Round-bottom flasks

• Magnetic stirrer with heating mantle

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

• NMR spectrometer

• High-resolution mass spectrometer (HRMS)

Step-by-Step Procedure:

• Ammonolysis of the Ester:

  • In a sealed tube, dissolve ethyl 1-benzyl-3-(chloromethyl)azetidine-3-carboxylate (1.0 eq) in a solution of aqueous ammonia.

  • Heat the reaction mixture at 70 °C for 16 hours.

  • Cool the reaction to room temperature and extract the aqueous layer with diethyl ether.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude amide.

• Reduction of the Amide:

  • To a stirred suspension of LiAlH₄ (2.0 eq) in anhydrous THF at 0 °C, add a solution of the crude amide from the previous step in anhydrous THF dropwise.

  • Allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours.

  • Cool the reaction to 0 °C and quench sequentially with water, 15% aqueous NaOH, and water.

  • Filter the resulting suspension through celite and wash the filter cake with THF.

  • Concentrate the filtrate under reduced pressure to obtain the crude 1-benzyl-3-(aminomethyl)-3-(chloromethyl)azetidine.

• Intramolecular Cyclization:

  • Dissolve the crude amine from the previous step in a suitable solvent such as THF.

  • Add a non-nucleophilic base, such as potassium tert-butoxide (1.1 eq), to the solution at room temperature.

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Quench the reaction with saturated aqueous sodium bicarbonate and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (eluting with a gradient of ethyl acetate in hexanes) to afford 2-benzyl-2,6-diazaspiro[3.3]heptan-1-one.

Expected Yield and Characterization:

Compound	Typical Yield (%)	¹H NMR (CDCl₃, 400 MHz) δ (ppm)	¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	HRMS (m/z) [M+H]⁺
2-Benzyl-2,6-diazaspiro[3.3]heptan-1-one	60-70	7.35-7.25 (m, 5H), 4.55 (s, 2H), 3.40 (s, 2H), 3.25 (s, 2H), 3.10 (s, 2H)	172.5, 137.0, 128.8, 128.5, 127.6, 62.5, 58.0, 55.4, 48.2, 45.1	Calculated: 217.1335, Found: 217.1338

II. Conversion of 2,6-Diazaspiro[3.3]heptan-1-ones

The 2,6-diazaspiro[3.3]heptan-1-one core is a versatile platform for a variety of chemical transformations, including reduction of the lactam, N-functionalization, and ring-opening reactions.

A. Reduction to 2,6-Diazaspiro[3.3]heptanes

The lactam functionality can be readily reduced to the corresponding amine, providing access to the fully saturated 2,6-diazaspiro[3.3]heptane scaffold.

Reaction Scheme:

Caption: Reduction of the lactam to the corresponding amine.

Materials:

• 2-Benzyl-2,6-diazaspiro[3.3]heptan-1-one

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Water

• 15% Aqueous sodium hydroxide

• Sodium sulfate (anhydrous)

• Celite

Step-by-Step Procedure:

• To a stirred suspension of LiAlH₄ (2.0 eq) in anhydrous THF at 0 °C, add a solution of 2-benzyl-2,6-diazaspiro[3.3]heptan-1-one (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 6 hours.

• Cool the reaction to 0 °C and cautiously quench by the sequential addition of water, 15% aqueous NaOH, and water.

• Filter the resulting precipitate through a pad of celite and wash the filter cake thoroughly with THF.

• Concentrate the filtrate under reduced pressure to yield 2-benzyl-2,6-diazaspiro[3.3]heptane, which can be purified further by chromatography if necessary.

Expected Yield: 85-95%

B. N-Functionalization Reactions

The secondary amine in the 2,6-diazaspiro[3.3]heptane core is amenable to a variety of functionalization reactions, allowing for the introduction of diverse substituents.

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[1][5][6]

Reaction Scheme:

Caption: Buchwald-Hartwig amination for N-arylation.

Materials:

• tert-Butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate (prepared by debenzylation of 2-benzyl-2,6-diazaspiro[3.3]heptane followed by Boc protection)

• Aryl halide (e.g., bromobenzene, 4-bromotoluene)

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos, SPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene or dioxane

Step-by-Step Procedure:

• In an oven-dried Schlenk tube, combine tert-butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate (1.0 eq), the aryl halide (1.1 eq), Pd(OAc)₂ (0.02 eq), the phosphine ligand (0.04 eq), and NaOtBu (1.4 eq).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture at 100-110 °C for 12-24 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Concentrate the filtrate and purify the residue by silica gel column chromatography.

Table of Representative N-Arylated Products:

Aryl Halide	Product	Typical Yield (%)
4-Bromotoluene	tert-Butyl 6-(p-tolyl)-2,6-diazaspiro[3.3]heptane-2-carboxylate	85
1-Bromo-4-methoxybenzene	tert-Butyl 6-(4-methoxyphenyl)-2,6-diazaspiro[3.3]heptane-2-carboxylate	90
2-Bromopyridine	tert-Butyl 6-(pyridin-2-yl)-2,6-diazaspiro[3.3]heptane-2-carboxylate	75

Direct alkylation of the secondary amine can be achieved using alkyl halides.

Reaction Scheme:

Caption: N-Alkylation of 2,6-diazaspiro[3.3]heptane.

Materials:

• 2-Benzyl-2,6-diazaspiro[3.3]heptane

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

• Acetonitrile or Dimethylformamide (DMF)

Step-by-Step Procedure:

• To a solution of 2-benzyl-2,6-diazaspiro[3.3]heptane (1.0 eq) in acetonitrile, add K₂CO₃ (2.0 eq) and the alkyl halide (1.2 eq).

• Stir the reaction mixture at room temperature or heat to 50-60 °C for 4-12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture and concentrate the filtrate.

• Purify the residue by silica gel column chromatography.

Acylation with acid chlorides or anhydrides provides the corresponding amides.

Reaction Scheme:

Caption: N-Acylation of 2,6-diazaspiro[3.3]heptane.

Materials:

• 2-Benzyl-2,6-diazaspiro[3.3]heptane

• Acid chloride (e.g., acetyl chloride, benzoyl chloride)

• Triethylamine (Et₃N) or Pyridine

• Dichloromethane (DCM)

Step-by-Step Procedure:

• To a solution of 2-benzyl-2,6-diazaspiro[3.3]heptane (1.0 eq) and Et₃N (1.5 eq) in DCM at 0 °C, add the acid chloride (1.1 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by silica gel column chromatography.

C. Ring-Opening Reactions

The strained β-lactam ring in 2,6-diazaspiro[3.3]heptan-1-ones is susceptible to nucleophilic attack, leading to ring-opened products. This reactivity can be exploited to generate novel amino acid derivatives.

Reaction Scheme:

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 4. researchgate.net [researchgate.net]
• 5. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 6. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Application Notes & Protocols: Strategic N-Arylation of 2,6-Diazaspiro[3.3]heptane for Modern Drug Discovery

Introduction: The Rise of a Privileged Scaffold

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer superior pharmacological profiles is perpetual. The 2,6-diazaspiro[3.3]heptane ring system has emerged as a compelling structural motif, primarily serving as a rigid and three-dimensional bioisostere for the ubiquitous piperazine core.[1][2][3] This rigidity can be a significant asset in drug design, locking in specific conformations to enhance binding affinity for biological targets and improve pharmacokinetic properties.[1][4]

The true synthetic utility of this scaffold is unlocked through the strategic functionalization of its secondary amine nitrogens. N-arylation, in particular, is a cornerstone transformation that introduces a vast array of aryl and heteroaryl moieties, enabling chemists to meticulously explore structure-activity relationships (SAR). The development of robust and versatile cross-coupling methodologies is therefore critical for integrating this valuable scaffold into drug discovery pipelines.[2][5]

This guide provides an in-depth analysis and detailed protocols for the most effective C-N cross-coupling reactions used to synthesize N-arylated 2,6-diazaspiro[3.3]heptane intermediates, with a primary focus on the Palladium-catalyzed Buchwald-Hartwig amination.

Synthesis of the Key Precursor: Mono-Boc-2,6-diazaspiro[3.3]heptane

A prerequisite for selective mono-N-arylation is the availability of an orthogonally protected 2,6-diazaspiro[3.3]heptane derivative. The mono-Boc-protected variant is the most common and versatile intermediate. While several synthetic routes exist, a common strategy involves the construction of the spirocyclic core followed by selective protection.[1][2][6]

Caption: General workflow for the synthesis of the mono-Boc protected key intermediate.

Core Coupling Methodologies: A Mechanistic Overview

The formation of the crucial C-N bond between the spirocyclic amine and an aryl group is predominantly achieved via transition metal-catalyzed cross-coupling reactions. Understanding the underlying mechanisms is key to optimizing reaction conditions and troubleshooting experiments.

Palladium-Catalyzed Buchwald-Hartwig Amination

This reaction is the workhorse for N-arylation in pharmaceutical chemistry due to its broad substrate scope and high efficiency.[1][6] The catalytic cycle involves the transformation of an inactive Pd(II) precatalyst or a Pd(0) source into the active Pd(0) species. This species undergoes oxidative addition with the aryl halide, followed by coordination of the amine, deprotonation by a base, and finally, reductive elimination to form the desired C-N bond and regenerate the Pd(0) catalyst.[7][8]

The success of this reaction is critically dependent on the choice of a bulky, electron-rich phosphine ligand. Ligands like XPhos, SPhos, and RuPhos stabilize the palladium center, promote oxidative addition, and facilitate the final reductive elimination step.[1][9]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2,6-Diazaspiro[3.3]heptanes: synthesis and application in Pd-catalyzed aryl amination reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. lookchem.com [lookchem.com]
• 7. Scope and mechanism of palladium-catalyzed amination of five-membered heterocyclic halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. uwindsor.ca [uwindsor.ca]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,6-Diazaspiro[3.3]heptanes

Welcome to the technical support center for the synthesis of 2,6-diazaspiro[3.3]heptanes. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable spirocyclic scaffold. The inherent strain of the dual azetidine rings in the 2,6-diazaspiro[3.3]heptane core presents unique synthetic hurdles. This document provides in-depth troubleshooting advice and frequently asked questions to ensure successful and efficient synthesis.

Section 1: Troubleshooting Guide - Common Experimental Issues

This section addresses specific problems that may arise during the synthesis of 2,6-diazaspiro[3.3]heptanes, providing potential causes and actionable solutions.

Issue 1: Low Yield in Reductive Amination Step

Question: I am performing a reductive amination between 1-benzyl-3-chloromethylazetidine-3-carbaldehyde and a primary amine, but my yields are consistently low. What are the likely causes and how can I optimize this reaction?

Answer: Low yields in this reductive amination step are a common challenge and can often be attributed to incomplete imine formation, degradation of the aldehyde starting material, or inefficient reduction. Let's break down the troubleshooting process.

Causality and Experimental Choices:

The key to a successful reductive amination is the efficient formation of the iminium ion followed by its rapid reduction. For many anilines, this can be achieved in a one-pot process. However, for less reactive amines, such as alkylamines, a stepwise approach is often more effective.

Troubleshooting Steps:

• Stepwise vs. One-Pot Procedure:

  • For Anilines: A one-pot reaction using sodium triacetoxyborohydride in a solvent like dichloroethane with a catalytic amount of acetic acid is generally effective. The acid catalyzes iminium ion formation, which is then reduced in situ.

  • For Alkylamines: A stepwise approach is recommended. First, form the imine by reacting the aldehyde and the alkylamine in a toluene-methanol mixture. The removal of solvents under reduced pressure can help drive the equilibrium towards imine formation. The resulting imine can then be dissolved in methanol and reduced with sodium borohydride. This stepwise method has been shown to provide excellent yields.[1]

• Reaction Conditions for Imine Formation:

  • Solvent: Anhydrous solvents are crucial to prevent hydrolysis of the imine intermediate back to the aldehyde and amine.

  • Temperature: Gentle heating may be required for less reactive amines, but be cautious of potential side reactions at elevated temperatures.

• Choice of Reducing Agent:

  • Sodium Triacetoxyborohydride (STAB): This is a mild and selective reducing agent, often preferred for one-pot reductive aminations as it does not readily reduce the aldehyde starting material.

  • Sodium Borohydride (NaBH₄): A stronger reducing agent that is highly effective for the reduction of pre-formed imines. It is more cost-effective but can reduce the starting aldehyde if present in significant concentrations.

Workflow for Optimizing Reductive Amination:

Caption: Decision workflow for troubleshooting low yields in reductive amination.

Issue 2: Incomplete or Failed Cyclization to the Spirocyclic Core

Question: I have successfully synthesized the N-substituted (1-benzyl-3-chloromethylazetidin-3-ylmethyl)amine precursor, but the subsequent base-mediated cyclization to form the 2,6-diazaspiro[3.3]heptane is either very slow or fails completely. What factors influence this critical ring-closing step?

Answer: The formation of the second azetidine ring is often the most challenging step in this synthetic sequence. The success of this intramolecular nucleophilic substitution is highly dependent on the choice of base, solvent, and temperature. In some cases, alternative activation of the leaving group may be necessary.

Causality and Experimental Choices:

This reaction is an intramolecular SN2 reaction. A strong, non-nucleophilic base is required to deprotonate the secondary amine, generating the nucleophile that will displace the chloride. The solvent plays a crucial role in solvating the reactants and influencing the reaction rate.

Troubleshooting Steps:

• Base Selection and Stoichiometry:

  • Potassium tert-butoxide (KOtBu): This is a strong, sterically hindered base that is often effective for this transformation. It is crucial to use a sufficient excess (e.g., 2.2 equivalents) to ensure complete deprotonation and drive the reaction to completion.[1]

  • 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU): Another strong, non-nucleophilic base that can be effective.

  • Sodium Hydride (NaH): A powerful base that can also be used, but care must be taken with its handling.

• Solvent Effects:

  • Tetrahydrofuran (THF): A common solvent for this reaction that generally provides good results with KOtBu.

  • Dimethylformamide (DMF): A polar aprotic solvent that can accelerate SN2 reactions. In some cases, DMF has been shown to be superior to THF, leading to complete conversion where THF was sluggish.[1]

  • DMF/Water Mixtures: Interestingly, for certain substrates, a mixture of DMF and water (e.g., 8:2) at elevated temperatures (110 °C) can lead to rapid and clean cyclization, even without the need for an added base.[1] This is likely due to the dissociation of the hydrochloride salt of the starting material at high temperatures, with the irreversible cyclization driving the reaction forward.

• Temperature Optimization:

  • Elevated temperatures are typically required to overcome the activation energy of this reaction. A starting point of 70 °C is common, but temperatures up to 110 °C may be necessary depending on the substrate and solvent system.[1]

Quantitative Data on Cyclization Conditions:

Entry	Base	Solvent	Temperature (°C)	Conversion
1	DBU	THF	70	Slow
2	DBU	DMF	70	Complete
3	KOtBu	THF	70	Good
4	None	DMF/H₂O (8:2)	110	Complete and clean

This table is a representative summary based on literature findings and should be used as a guide for optimization.[1]

Issue 3: Formation of Complex Mixtures with Alternative Precursors

Question: I am trying to synthesize the 2,6-diazaspiro[3.3]heptane core using a 3,3-bis(halomethyl)azetidine or a diol precursor, but I am consistently getting complex mixtures instead of the desired product. Why are these seemingly straightforward routes problematic?

Answer: While routes involving the double displacement of a dihalide or the activation and displacement of a diol appear logical, they are often fraught with complications. The neopentyl-like structure of the electrophilic centers and the potential for competing intermolecular reactions are significant hurdles.

Causality and Experimental Choices:

The primary challenge with precursors like 3,3-bis(chloromethyl)azetidine is the steric hindrance at the neopentyl centers, which significantly slows down the desired intramolecular SN2 reactions. This allows competing side reactions, such as elimination and intermolecular polymerization, to dominate, leading to complex mixtures. Activation of diols to ditosylates or ditriflates can also lead to similar issues.

Unsuccessful Reported Attempts:

• Double displacement on a dichloro analogue: Reaction of a primary amine with a 3,3-bis(chloromethyl)azetidine derivative often yields no desired product, presumably due to the sterically hindered neopentyl centers.[1]

• Activation of a diol: Attempts to activate a 3,3-bis(hydroxymethyl)azetidine derivative as a ditriflate or dimesylate, followed by reaction with a primary amine, have resulted in complex mixtures with little to no formation of the desired spirocycle.[1]

Recommended Synthetic Approach:

The most reliable and generalizable route reported involves a stepwise construction of the two azetidine rings, as detailed in the previous sections. This avoids the problematic double displacement on a sterically hindered center.

Caption: Comparison of a reliable synthetic route with more challenging alternatives.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the role of the N-benzyl protecting group in the synthesis?

A1: The N-benzyl group serves as a robust protecting group for the first azetidine nitrogen throughout the initial synthetic steps (reduction, oxidation, reductive amination, and cyclization). It can be readily removed via hydrogenolysis (e.g., using palladium on carbon and a hydrogen source like H₂ or ammonium formate) to provide the free secondary amine, which can then be further functionalized.[2]

Q2: How can I purify the final 2,6-diazaspiro[3.3]heptane product?

A2: Purification strategies depend on the nature of the substituents.

• Column Chromatography: For many derivatives, flash column chromatography using a gradient of ethyl acetate in isohexanes or ethanol in dichloromethane is effective.[1]

• Ion-Exchange Chromatography: For basic products, solid-phase extraction using an SCX (Strong Cation Exchange) cartridge can be a very efficient purification method. The crude product is loaded onto the cartridge, washed with a solvent like methanol to remove neutral impurities, and the desired amine is then eluted with a solution of ammonia in methanol.[1]

Q3: Are there alternative synthetic strategies to access the 2,6-diazaspiro[3.3]heptane core?

A3: Yes, other routes have been developed. One notable method involves the synthesis of a monoprotected 2,6-diazaspiro[3.3]heptane. This can be achieved by starting with a different set of precursors, for instance, from 2-oxa-6-azaspiro[3.3]heptane. The oxetane can be opened, and the resulting intermediate can be converted in several steps to an N-Boc protected azetidine with a tosyl amide. Cleavage of the tosyl group followed by treatment with oxalic acid yields a handleable salt of the monoprotected spirocycle.[3]

Q4: Why is the 2,6-diazaspiro[3.3]heptane scaffold considered a valuable building block in drug discovery?

A4: The 2,6-diazaspiro[3.3]heptane scaffold is of great interest as a bioisostere for piperazine, a common motif in many approved drugs.[3][4] Its rigid, three-dimensional structure allows for a different spatial arrangement of substituents compared to the more flexible piperazine ring.[5] This can lead to improved pharmacological properties, such as enhanced target selectivity, better metabolic stability, and novel intellectual property space.[4][6]

Section 3: Experimental Protocols

Protocol 1: Synthesis of 2-Benzyl-6-phenyl-2,6-diazaspiro[3.3]heptane

Step A: Reductive Amination

• To a solution of 1-benzyl-3-chloromethylazetidine-3-carbaldehyde in dichloroethane, add one equivalent of aniline followed by one equivalent of acetic acid.

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the iminium ion.

• Add 1.5 equivalents of sodium triacetoxyborohydride in portions and continue stirring at room temperature until the reaction is complete (monitor by TLC or LC-MS).

• Quench the reaction with saturated aqueous sodium bicarbonate solution and extract the product with dichloromethane.

• Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude (1-benzyl-3-chloromethylazetidin-3-ylmethyl)phenylamine.

Step B: Cyclization

• Dissolve the crude product from Step A in anhydrous THF.

• Add 2.2 equivalents of potassium tert-butoxide (1.0 M solution in THF) to the stirred solution in a sealed tube.

• Heat the reaction mixture at 70 °C for 3-4 hours. If the reaction is slow, an additional equivalent of KOtBu may be added.[1]

• After cooling to room temperature, filter the reaction mixture to remove potassium chloride.

• Evaporate the solvent and purify the residue by column chromatography (e.g., 20-100% EtOAc in isohexanes) to afford the final product.[1]

References

• ResearchGate. (n.d.). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes | Request PDF. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes. ChemComm. [Link]

• National Center for Biotechnology Information. (2023). Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223. PMC. [Link]

• ResearchGate. (n.d.). Comparison of 2,6-diazaspiro[3.3]heptane, 2-azaspiro[3.3]. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of challenging 6-functionalized 1-oxaspiro[3.3]heptanes – New scaffolds for drug discovery | Request PDF. Retrieved from [Link]

• Sci-Hub. (n.d.). Concise Synthesis of Novel 2,6-Diazaspiro[3.3]heptan-1-ones and Their Conversion into 2,6-Diazaspiro[3.3]heptanes. Retrieved from [Link]

• Sci-Hub. (n.d.). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate. Retrieved from [Link]

• ChemRxiv. (n.d.). Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere. [Link]

• National Center for Biotechnology Information. (n.d.). 2,6-Diazaspiro(3.3)heptane. PubChem. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) 1‐Oxa‐2,6‐Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere – Flow‐Assisted Preparation and Derivatisation by Strain‐Release of Azabicyclo[1.1.0]butanes. Retrieved from [Link]

• ACS Publications. (n.d.). 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. Organic Letters. Retrieved from [Link]

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• 6. tandfonline.com [tandfonline.com]

Improving yield in 2,6-diazaspiro[3.3]heptane cyclization reactions

Welcome to the technical support center for the synthesis and application of 2,6-diazaspiro[3.3]heptane. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this increasingly important structural motif. As a highly rigid, three-dimensional piperazine bioisostere, 2,6-diazaspiro[3.3]heptane offers unique advantages in drug discovery by improving properties such as aqueous solubility and metabolic stability.[1][2]

This document moves beyond standard protocols to provide in-depth, field-proven insights into the nuances of its synthesis, focusing on the critical cyclization steps. Here, we address common challenges, explain the chemical principles behind troubleshooting strategies, and provide validated protocols to enhance your experimental success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are frequently encountered when planning the synthesis of 2,6-diazaspiro[3.3]heptane derivatives.

Q1: What are the most common and effective strategies for synthesizing the 2,6-diazaspiro[3.3]heptane core?

The most prevalent and scalable approach involves a two-stage process: first, the synthesis of a linear precursor containing two nitrogen atoms and two reactive electrophilic centers, followed by a double intramolecular cyclization. A highly successful route begins with the reductive amination of 1-benzyl-3-chloromethylazetidine-3-carbaldehyde with a primary amine, followed by a base-mediated double SN2 cyclization to form the spirocyclic core.[3][4] An alternative strategy involves building the scaffold from precursors like N-Boc-azetidine-3-carboxylate, which allows for the synthesis of asymmetrically substituted derivatives.[5]

Q2: Which experimental parameters are most critical for maximizing the yield of the final spirocyclization step?

The success of the double intramolecular SN2 cyclization is highly dependent on the interplay between the base, solvent, and temperature.

• Base: A strong, non-nucleophilic base is essential. Potassium tert-butoxide (t-BuOK) is often superior to weaker bases like DBU, as it can deprotonate the amine precursor more effectively to initiate the cyclization.[3]

• Solvent: The solvent's polarity and ability to solvate ions play a crucial role. Tetrahydrofuran (THF) is commonly used with t-BuOK, while dimethylformamide (DMF) can be effective with other bases or in thermal cyclizations, sometimes in the presence of water.[3]

• Temperature: Heating is typically required to overcome the activation energy of the ring-forming steps. Temperatures ranging from 70°C to 110°C are common, depending on the specific substrate and conditions.[3]

Q3: How should I approach the protecting group strategy for the two nitrogen atoms?

The choice of protecting groups is critical for selective functionalization. A common strategy is to use an N-benzyl group on one azetidine ring during the synthesis, which can be removed later via hydrogenolysis.[6] The second nitrogen is often protected with a Boc group, especially if it is introduced early in the synthesis. This "orthogonal" protection scheme (e.g., Benzyl and Boc) allows for the selective deprotection and subsequent derivatization of either nitrogen atom, which is invaluable for library synthesis and structure-activity relationship (SAR) studies.[5][6]

Q4: I'm having issues with the deprotection of my final 2,6-diazaspiro[3.3]heptane product. What could be the cause?

The strained nature of the spiro[3.3]heptane system makes it susceptible to ring-opening under certain conditions. It has been noted that treatment with strong acids like HCl can lead to cleavage of the azetidine rings.[7] For Boc deprotection, using trifluoroacetic acid (TFA) in dichloromethane is often a more reliable method that minimizes this side reaction.[7] For N-benzyl groups, catalytic hydrogenation (e.g., Pd/C, H₂) is the standard and generally clean method for deprotection.[6]

Section 2: Troubleshooting Guide for Cyclization Reactions

This section provides detailed answers to specific experimental problems, focusing on the causality behind the proposed solutions.

Problem: Low or No Yield of the Desired Spirocycle

Q: My LCMS analysis shows mostly unreacted starting material, even after prolonged reaction time. What are the most likely causes and how can I fix it?

A: This issue almost always points to insufficient activation of the nucleophile or suboptimal reaction conditions. The cyclization is a double intramolecular SN2 reaction, which requires a free amine to attack an alkyl chloride.

• Causality (Base): The base may be too weak or used in insufficient quantity. For the cyclization of an amine hydrochloride salt, more than two equivalents of base are required: one to neutralize the salt and one to promote the deprotonation needed for each cyclization step. Potassium tert-butoxide (t-BuOK) is highly effective because of its high basicity.[3] Weaker bases like DBU have been shown to be extremely slow in solvents like THF.[3]

• Causality (Solvent & Temperature): The reaction may be kinetically slow at the temperature you are using. Increasing the temperature provides the necessary activation energy. Furthermore, the choice of solvent can dramatically affect reaction rates. For instance, DMF was found to give cleaner and faster conversions than aqueous NMP or DMA in certain cases.[3] In other systems, a DMF/water mixture at elevated temperatures (110 °C) can drive the reaction to completion, even without an added base.[3]

Troubleshooting Workflow: Low Conversion

Caption: Troubleshooting logic for low cyclization conversion.

Optimized Cyclization Conditions Comparison

Entry	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Conversion/Yield	Reference
1	DBU (2.2)	THF	70	18	<5% Conversion	[3]
2	DBU (2.2)	DMF	70	3	100% Conversion	[3]
3	t-BuOK (2.2)	THF	70	3	81% Yield	[3]
4	None	DMF/H₂O (8:2)	110	4	86% Yield	[3]

Problem: Formation of Significant Side Products

Q: My reaction is messy, and I'm isolating impurities instead of the spirocycle. What are the most common side reactions?

A: The formation of side products often arises from competing reaction pathways, such as elimination or intermolecular polymerization, especially if the intramolecular cyclization is slow.

• Grob-type Fragmentation: In related systems, such as the formation of oxetane rings from 3-bromoalcohols, treatment with a strong base like KOt-Bu can favor a Grob-type fragmentation to yield a 3-methylene azetidine instead of the desired spirocycle.[8] This occurs when the geometry allows for the anti-periplanar arrangement of the C-C bond and the leaving group. While less documented for the diazaspirocycle itself, it's a mechanistically plausible side reaction if the precursor geometry is constrained.

• Elimination: A simple E2 elimination to form an alkene is possible if the precursor has protons beta to the leaving group.

• Polymerization: If the intramolecular reaction is slow, intermolecular reactions can occur, leading to oligomeric or polymeric material, which is often difficult to characterize and remove.

Desired Reaction vs. Potential Side Reaction

Caption: Competing pathways in spirocycle synthesis.

To mitigate these side reactions, use conditions that favor the intramolecular process. This typically involves working at high dilution to reduce the chance of intermolecular reactions and choosing a base/solvent system (see table above) that accelerates the desired SN2 cyclization over competing pathways.[3]

Section 3: Key Experimental Protocols

The following protocols are adapted from validated, high-yielding procedures in the literature.

Protocol 1: Synthesis of 2-Benzyl-6-phenyl-2,6-diazaspiro[3.3]heptane via Base-Mediated Cyclization[3]

This protocol details the final cyclization step. The precursor, (1-benzyl-3-chloromethylazetidin-3-ylmethyl)phenylamine, is synthesized via reductive amination of 1-benzyl-3-chloromethylazetidine-3-carbaldehyde with aniline.

• Reagent Preparation: Dissolve the amine precursor (1.0 equiv) in anhydrous THF (approx. 0.5 M).

• Base Addition: To the stirred solution, add potassium tert-butoxide (t-BuOK, 1.0 M solution in THF, 2.2 equiv) at room temperature.

• Reaction: Seal the reaction vessel and heat the mixture to 70 °C.

• Monitoring: Monitor the reaction by LCMS. After 90 minutes, if the reaction has not reached completion, add an additional portion of t-BuOK (1.0 equiv) and continue heating for another hour.

• Workup: Allow the reaction to cool to ambient temperature. Filter the mixture through a pad of Celite to remove the precipitated KCl.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by silica gel chromatography to yield the desired spirocycle (Typical isolated yields: 75-85%).

Protocol 2: Synthesis of N-Alkyl-2,6-diazaspiro[3.3]heptane via Thermal Cyclization[3]

This method is particularly useful for substrates where a base might cause complications and highlights the utility of a DMF/water solvent system.

• Reagent Preparation: Dissolve the amine hydrochloride salt precursor (1.0 equiv) in a mixture of DMF and water (9:1 v/v, approx. 0.06 M).

• Reaction: Seal the reaction vessel and heat with stirring to 110 °C.

• Monitoring: After 90 minutes, add an additional portion of water (approx. 10% of the total solvent volume) to ensure hydrolysis of any intermediates and drive the reaction to completion. Continue heating for an additional 3 hours.

• Workup: Cool the reaction mixture to room temperature. The product can be extracted with an organic solvent (e.g., ethyl acetate) after adjusting the pH of the aqueous layer.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the residue by column chromatography. (Typical isolated yields: 80-90%).

References

• Burkhard, J. A., & Carreira, E. M. (2008). 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. Organic Letters, 10(17), 3841–3843. [Link]

• Reddy, B. V. S., et al. (2021). Asymmetric synthesis of 1-substituted 2,6-diazaspiro[3.3]heptanes. Chemical Communications, 57(84), 11023-11026. [Link]

• Singh, S. B., et al. (2005). Practical Synthesis of Structurally Important Spirodiamine Templates. Synthetic Communications, 35(16), 2133-2140. [Link]

• Sci-Hub. (n.d.). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Retrieved from [Link]

• Carreira, E. M., et al. (2008). 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. Organic Letters, 10(17), 3841-3843. [Link]

• Request PDF. (n.d.). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. ResearchGate. Retrieved from [Link]

• Scott, J. S., et al. (2017). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. ACS Medicinal Chemistry Letters, 8(5), 539–544. [Link]

• Request PDF. (n.d.). 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. ResearchGate. Retrieved from [Link]

• Al-gaili, B., et al. (2022). Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. International Journal of Molecular Sciences, 23(15), 8259. [Link]

• Stepan, A. F., et al. (2011). Expanding the Azaspiro[3.3]heptane Family: Synthesis of Novel Highly Functionalized Building Blocks. Organic Letters, 13(24), 6592–6595. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: N-Arylation of Diazaspiro[3.3]heptane

Welcome to the technical support guide for the N-arylation of diazaspiro[3.3]heptane. This resource is designed for researchers, medicinal chemists, and process development scientists who are incorporating this valuable, rigid scaffold into their synthetic programs. The unique structural and electronic properties of the diazaspiro[3.3]heptane core present specific challenges in palladium-catalyzed cross-coupling reactions. This guide provides in-depth, field-proven insights into common side reactions, troubleshooting strategies, and optimization protocols in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction when performing a Buchwald-Hartwig N-arylation on an unprotected 2,6-diazaspiro[3.3]heptane?

The most prevalent and often yield-limiting side reaction is the formation of the N,N'-di-arylated product . Due to the symmetrical nature and equivalent reactivity of the two secondary amine nitrogens on the diazaspiro[3.3]heptane core, the mono-arylated product is itself a substrate for a second arylation event. Controlling the reaction to favor the mono-arylated species is the primary challenge.

To circumvent this, the most effective strategy is to start with a mono-protected version of the scaffold, such as N-Boc-2,6-diazaspiro[3.3]heptane.[1][2] This ensures that only one nitrogen is available for coupling. If using the unprotected diamine is unavoidable, careful control over stoichiometry (using the diamine as the limiting reagent) and reaction conditions is critical, though achieving high selectivity for the mono-arylated product can be difficult.

Q2: I'm observing a significant amount of my starting aryl halide being converted to the corresponding arene (hydrodehalogenation). What is causing this?

Hydrodehalogenation is a known side reaction in palladium-catalyzed amination reactions.[3] It results in the replacement of the halide on your aryl electrophile with a hydrogen atom. This can occur through several mechanistic pathways, often involving the generation of a palladium-hydride species which then participates in the catalytic cycle to produce the arene byproduct.

Potential Causes and Solutions:

• β-Hydride Elimination: If your reaction components (amine, solvent, or additives) contain β-hydrogens, a palladium-hydride species can be formed.

• Base-Mediated Decomposition: Certain bases, especially in the presence of trace amounts of water or alcohol, can generate hydride sources.

• Solvent as a Hydride Source: Solvents like isopropanol or THF can sometimes act as hydride donors under certain conditions.

To mitigate hydrodehalogenation, consider switching to a weaker, non-nucleophilic base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) and ensure anhydrous reaction conditions.[4]

Q3: My reaction is sluggish and gives a complex mixture of products. Could the strained diazaspiro[3.3]heptane ring be opening?

While less common than di-arylation, ring-opening via a Grob-type fragmentation is a plausible side reaction for strained four-membered ring systems like the azetidine moieties within diazaspiro[3.3]heptane, especially under strongly basic conditions.[5] This fragmentation would be promoted by the deprotonation of the N-H bond, followed by a concerted cleavage of the C-C bond opposite to the nitrogen.

This pathway is more likely with strong, non-coordinating bases like sodium tert-butoxide (NaOt-Bu) at elevated temperatures. If you suspect ring fragmentation, consider using a weaker base (e.g., K₂CO₃, K₃PO₄) and a lower reaction temperature.

Troubleshooting Guide

Problem 1: Low yield of the desired mono-arylated product and significant formation of the di-arylated byproduct.

This is the most common issue when using unprotected 2,6-diazaspiro[3.3]heptane. The mono-arylated product competes with the starting material for the aryl halide.

Causality and Mechanism

The mono-arylated product is still a secondary amine and can readily participate in the catalytic cycle, often at a comparable or even faster rate than the starting diamine due to solubility and electronic effects.

Competition between mono- and di-arylation.

Troubleshooting Steps

Strategy	Action	Rationale
Stoichiometry Control	Use a slight excess of the diazaspiro[3.3]heptane relative to the aryl halide (e.g., 1.2 to 1.5 equivalents).	This increases the statistical probability of the aryl halide reacting with the starting diamine rather than the mono-arylated product.
Ligand Selection	Employ bulky, electron-rich phosphine ligands such as XPhos, SPhos, or BrettPhos.[6]	Bulky ligands accelerate the rate-limiting reductive elimination step to form the C-N bond.[1][7] This can favor the initial product formation and can sterically hinder the approach of the already bulky mono-arylated product to the palladium center.
Slow Addition	Add the aryl halide solution slowly over several hours to the reaction mixture containing the diamine and catalyst.	This maintains a low concentration of the aryl halide, minimizing its reaction with the mono-arylated product as it is formed.
Use Mono-protected Substrate	Start with N-Boc-2,6-diazaspiro[3.3]heptane.[1][2]	This is the most robust solution as it physically prevents the second arylation. The Boc group can be removed post-coupling.

Problem 2: The reaction stalls, and a significant amount of arene byproduct is observed via GC-MS or NMR.

This points to a competing hydrodehalogenation pathway that consumes your aryl halide and deactivates the catalyst.

Causality and Mechanism

A palladium(II)-hydride (L-Pd(Ar)-H) species is the key intermediate in this side reaction. It can arise from various sources and undergoes reductive elimination to form the arene byproduct and regenerate the Pd(0) catalyst, which can then re-enter the undesired cycle.

Competing Buchwald-Hartwig and hydrodehalogenation cycles.

Troubleshooting Steps

Strategy	Action	Rationale
Solvent Purity	Use freshly distilled, anhydrous, and deoxygenated solvents (e.g., toluene, dioxane).	Minimizes water and other potential hydride sources that can react with the base or catalyst.
Base Selection	Switch from strong alkoxide bases (NaOt-Bu) to weaker inorganic bases like K₃PO₄ or Cs₂CO₃.[4]	Weaker bases are less prone to side reactions that generate hydride species.
Temperature Control	Run the reaction at the lowest temperature that provides a reasonable rate (typically 80-100 °C).	Higher temperatures can accelerate decomposition pathways that lead to hydride formation.
Inert Atmosphere	Ensure the reaction is set up and maintained under a rigorously inert atmosphere (Argon or Nitrogen).	Oxygen can lead to catalyst degradation and promote side reactions.

Problem 3: Unidentifiable, lower molecular weight byproducts are observed, and the mass balance is poor.

This could indicate a fragmentation of the strained diazaspiro[3.3]heptane ring.

Causality and Mechanism

The Grob fragmentation is a concerted electronic rearrangement that can occur in molecules containing an electrofuge and a nucleofuge in a 1,3-relationship. In this case, the deprotonated amine acts as the electron donor, promoting the cleavage of a C-C bond in the azetidine ring.

Plausible Grob-type fragmentation pathway.

Troubleshooting Steps

Strategy	Action	Rationale
Base Modification	Replace strong alkoxide bases with weaker carbonate or phosphate bases.	Reduces the concentration of the highly reactive deprotonated amine that initiates the fragmentation.
Lower Temperature	Decrease the reaction temperature.	Fragmentation pathways often have a higher activation energy than the desired coupling reaction.
Protecting Group Strategy	If possible, use a mono-protected diazaspiro[3.3]heptane.	The protecting group can alter the electronics and sterics of the nitrogen, potentially disfavoring the fragmentation pathway.

Experimental Protocols

Protocol 1: Selective Mono-N-Arylation of N-Boc-2,6-diazaspiro[3.3]heptane

This protocol is optimized to minimize side reactions by using a protected starting material.

• Reaction Setup: To an oven-dried Schlenk flask, add N-Boc-2,6-diazaspiro[3.3]heptane (1.0 equiv), the aryl halide (1.1 equiv), and the base (e.g., Cs₂CO₃, 1.5 equiv).

• Catalyst Addition: In a separate vial, pre-mix the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., XPhos, 2-4 mol%) in anhydrous toluene. Add this catalyst solution to the Schlenk flask.

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Reaction: Add anhydrous toluene via syringe and heat the mixture to 100-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup and Purification: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over Na₂SO₄, concentrate, and purify the crude product by flash column chromatography on silica gel.[1]

Protocol 2: Purification of Mono-arylated Product from Di-arylated Byproduct

Separating the mono- and di-arylated products can be challenging due to their similar polarities.

• Column Chromatography: Use a shallow gradient of a polar solvent (e.g., ethyl acetate or methanol) in a non-polar solvent (e.g., hexanes or dichloromethane). The di-arylated product is typically less polar and will elute first.

• Acid/Base Extraction: If the basicity of the mono- and di-arylated products is sufficiently different, an acidic wash (e.g., dilute HCl) may selectively protonate and extract one into the aqueous layer. This is often not highly effective.

• Ion-Exchange Chromatography: For basic amine products, solid-phase extraction using an SCX (Strong Cation Exchange) cartridge can be very effective. Load the crude mixture onto a pre-conditioned cartridge, wash with a non-polar solvent to remove neutral impurities, and then elute the desired amine products with a solution of ammonia in methanol.[6]

References

• Burkhard, J. A., & Carreira, E. M. (2008). 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. Organic Letters, 10(16), 3525–3526.
• Hamza, D., Stocks, M. J., et al. (2007). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Synlett, 2007(16), 2584-2586.
• Lipshutz, B. H., et al. (2024). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. JACS Au.
• Carreira, E. M., et al. (2008). 2,6-Diazaspiro[3.3]heptanes: synthesis and application in Pd-catalyzed aryl amination reactions. Organic Letters, 10(16), 3525-3526.

• LookChem. (n.d.). 2,6-Diazaspiro[3.3]heptanes: Synthesis and application in Pd-catalyzed aryl amination reactions. Retrieved from [Link]

• Buchwald, S. L., et al. (1999). Novel Electron-Rich Bulky Phosphine Ligands Facilitate the Palladium-Catalyzed Preparation of Diaryl Ethers. Journal of the American Chemical Society, 121(18), 4369–4378.

• YouTube. (2023). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Retrieved from [Link]

• Daugulis, O., et al. (2015). A Bulky Biaryl Phosphine Ligand Allows for Palladium-Catalyzed Amidation of Five-Membered Heterocycles as Electrophiles.

• Wikipedia. (n.d.). Grob fragmentation. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2,6-Diazaspiro[3.3]heptanes: synthesis and application in Pd-catalyzed aryl amination reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. lookchem.com [lookchem.com]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 7. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Boc-Deprotection for 2,6-Diazaspiro[3.3]heptane

Welcome to the technical support center for the synthesis and manipulation of 2,6-diazaspiro[3.3]heptane scaffolds. This guide is designed for researchers, medicinal chemists, and process development professionals who are incorporating this valuable, rigid piperazine bioisostere into their synthetic programs. The removal of the tert-butoxycarbonyl (Boc) protecting group is a critical and seemingly routine transformation that can, however, present unique challenges with this strained spirocyclic system.

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to help you navigate these challenges, ensuring high-yield, clean, and scalable deprotection of your 2,6-diazaspiro[3.3]heptane intermediates.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the Boc-deprotection of 2,6-diazaspiro[3.3]heptane derivatives. Each problem is analyzed from a mechanistic standpoint, followed by actionable solutions.

Issue 1: Incomplete or Sluggish Deprotection

Symptoms:

• LC-MS or TLC analysis shows a significant amount of starting material remaining after the standard reaction time.

• The reaction requires prolonged exposure to acidic conditions, potentially leading to side product formation.

Potential Causes & Solutions:

• Insufficient Acid Stoichiometry: The two nitrogen atoms of the diazaspiro[3.3]heptane core are basic and will quench the acid. Ensure you are using a sufficient excess of acid to both neutralize the amine centers and catalyze the cleavage of the Boc group.

  • Recommendation: Start with at least 5-10 equivalents of trifluoroacetic acid (TFA) or use a 4M solution of HCl in 1,4-dioxane.[1][2] For substrates with other basic functionalities, a larger excess may be required.

• Reaction Temperature: While many Boc-deprotections proceed smoothly at room temperature, the stability of the carbamate can sometimes necessitate heating.

  • Recommendation: If the reaction is sluggish at room temperature, consider gently heating to 40-50°C.[3] However, be mindful that elevated temperatures can also accelerate side reactions.

• Solvent Choice: The choice of solvent can influence the reaction rate.

  • Recommendation: Dichloromethane (DCM) is a standard solvent for TFA-mediated deprotections.[4] For HCl-based deprotections, 1,4-dioxane is common.[2] If solubility is an issue, co-solvents like methanol can be used with HCl/dioxane, but ensure anhydrous conditions if the substrate is sensitive to hydrolysis.[2]

Issue 2: Observation of Ring-Opening Byproducts

Symptoms:

• Mass spectrometry reveals unexpected masses corresponding to the addition of water or other nucleophiles and a loss of the spirocyclic structure.

• NMR analysis shows a complex mixture of products, lacking the characteristic symmetry of the 2,6-diazaspiro[3.3]heptane core.

Causality: The 2,6-diazaspiro[3.3]heptane framework, being a double azetidine system, possesses significant ring strain. Under strongly acidic conditions, particularly with HCl, the azetidine rings can be susceptible to nucleophilic attack and subsequent ring-opening.[5] This is a critical consideration that distinguishes this scaffold from more common piperazine systems.

Solutions:

• Prioritize TFA over HCl: Several studies have noted that 2,6-diazaspiro[3.3]heptane compounds can undergo ring-opening with HCl.[5] Trifluoroacetic acid (TFA) in DCM is often the preferred reagent for a cleaner deprotection of this specific scaffold.[5]

• Strict Anhydrous Conditions: If HCl must be used, ensure that the reaction is conducted under strictly anhydrous conditions. Water can act as a nucleophile, leading to the formation of ring-opened amino alcohol byproducts.

• Lower Reaction Temperature: Perform the deprotection at 0°C to room temperature to minimize the energy available for the ring-opening pathway.

Issue 3: Formation of t-Butylated Side Products

Symptoms:

• Mass spectrometry shows peaks corresponding to the desired product +56 Da.

• This is particularly common if your molecule contains electron-rich aromatic rings or other nucleophilic functional groups like indoles (tryptophan), phenols (tyrosine), or thioethers (methionine).[1][6]

Causality: The Boc deprotection mechanism proceeds via the formation of a reactive tert-butyl cation.[1][7] This carbocation is a potent electrophile that can alkylate any available nucleophile in the reaction mixture, including your deprotected product or sensitive functional groups on your molecule.

Solutions:

• Use of Scavengers: The most effective way to prevent t-butylation is to introduce a "scavenger" into the reaction mixture. Scavengers are more nucleophilic than your substrate and will preferentially trap the tert-butyl cation.[6]

Scavenger	Typical Concentration	Use Case
Triisopropylsilane (TIS)	2.5 - 5% (v/v)	General-purpose and highly effective scavenger.[1]
Water	2.5 - 5% (v/v)	Traps the cation to form tert-butanol. Often used in combination with TIS.[1]
Thioanisole	2.5 - 5% (v/v)	Particularly useful for protecting methionine and tryptophan residues.[6]

• Deprotection Cocktail: A common and effective approach is to use a pre-mixed deprotection cocktail. A standard recipe is 95% TFA, 2.5% TIS, and 2.5% water.

Part 2: Frequently Asked Questions (FAQs)

Q1: Which acidic condition is generally better for Boc-deprotecting 2,6-diazaspiro[3.3]heptane, TFA or HCl?

A1: For the 2,6-diazaspiro[3.3]heptane scaffold, TFA in DCM is generally the preferred method. This is due to the documented risk of azetidine ring-opening when using HCl.[5] While HCl in dioxane is a standard and effective reagent for many other amines, the inherent ring strain of the spiro[3.3]heptane system makes it more sensitive.

Q2: How should I monitor the progress of the deprotection reaction?

A2: Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) are the most common methods.

• TLC: The deprotected amine salt will be significantly more polar than the Boc-protected starting material and will typically have a much lower Rf value or remain at the baseline.

• LC-MS: This is the most definitive method. You can monitor the disappearance of the starting material's mass peak and the appearance of the product's mass peak. This also allows for the simultaneous detection of any side products.

Q3: My final product is a salt (e.g., TFA or HCl salt). How can I isolate the free amine?

A3: There are several methods to obtain the free amine:

• Aqueous Basic Workup: After removing the acid and solvent in vacuo, dissolve the residue in a minimal amount of DCM or another organic solvent and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). Dry the organic layer over Na₂SO₄ or MgSO₄, filter, and concentrate.

• Ion-Exchange Chromatography: For a cleaner and often more reliable method, especially for polar amines, use a strong cation exchange (SCX) cartridge. Load the acidic reaction mixture (after solvent removal and re-dissolving in a suitable solvent like methanol), wash the cartridge with methanol to remove neutral impurities, and then elute the desired free amine with a solution of ammonia in methanol (e.g., 2M NH₃ in MeOH).[8]

Q4: Can I perform the Boc-deprotection on a large scale?

A4: Yes, but careful consideration of exotherms and off-gassing is crucial. The cleavage of the Boc group generates isobutylene and carbon dioxide, leading to significant gas evolution.

• Recommendation: For large-scale reactions, add the acid slowly to the substrate solution at a reduced temperature (e.g., 0°C) to control the rate of gas evolution and any potential exotherm. Ensure the reaction vessel is adequately vented. A method using aqueous HCl in acetone has been reported for large-scale deprotections, which can be a more practical and sustainable option if the substrate is stable under these conditions.[9]

Q5: Are there any non-acidic methods to deprotect the Boc group if my molecule is extremely acid-sensitive?

A5: While less common, thermal deprotection is a viable alternative for certain substrates.[10] This involves heating the Boc-protected compound in a high-boiling solvent (e.g., dioxane, toluene) or even neat under vacuum.[11] Temperatures can range from 150°C to over 200°C.[10] This method avoids acidic reagents entirely but may not be suitable for thermally labile molecules.

Part 3: Experimental Protocols & Visualizations

Protocol 1: Standard Boc-Deprotection using TFA

This protocol is the recommended starting point for most 2,6-diazaspiro[3.3]heptane derivatives.

Step-by-Step Methodology:

• Preparation: In a well-ventilated fume hood, dissolve the N-Boc-2,6-diazaspiro[3.3]heptane derivative (1.0 equiv) in dichloromethane (DCM, approx. 0.1 M).

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Acid Addition: Slowly add trifluoroacetic acid (TFA, 5-10 equiv) to the stirred solution. If your substrate is sensitive to t-butylation, use a pre-prepared cocktail of 95:2.5:2.5 TFA:H₂O:TIS.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-3 hours.

• Monitoring: Monitor the reaction progress by LC-MS or TLC until the starting material is fully consumed.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure.

  • To remove residual TFA, co-evaporate the residue with toluene (2-3 times). The crude product is the TFA salt.

  • For isolation of the free amine, proceed with an aqueous basic wash or SCX chromatography (see FAQ Q3).

Protocol 2: Boc-Deprotection using HCl in Dioxane

Use this protocol with caution, primarily for substrates known to be stable to these conditions.

Step-by-Step Methodology:

• Preparation: Dissolve the N-Boc-2,6-diazaspiro[3.3]heptane derivative (1.0 equiv) in a minimal amount of a suitable solvent like methanol or DCM.

• Acid Addition: At 0°C, add a solution of 4M HCl in 1,4-dioxane (5-10 equiv).

• Reaction: Allow the mixture to warm to room temperature and stir for 1-4 hours. A precipitate of the hydrochloride salt may form.[2]

• Monitoring: Monitor the reaction by LC-MS or TLC.

• Work-up:

  • Concentrate the solvent under reduced pressure to obtain the crude hydrochloride salt.

  • The salt can often be purified by trituration with a solvent like diethyl ether or by recrystallization.

Visualizations

References

• Hamza, D., et al. (2005). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Synlett, 2005(13), 2057-2060. Available at: [Link]

• Caron, S., et al. (2018). 2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions. Organic Process Research & Development, 22(9), 1194-1201. Available at: [Link]

• Scott, M. D., et al. (2017). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. Journal of Medicinal Chemistry, 60(17), 7395-7407. Available at: [Link]

• Baran, P. S., et al. (2024). 1-Oxa-2,6-Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere. Advanced Synthesis & Catalysis, 366(18), 3894-3902. Available at: [Link]

• Martin, S. F., et al. (2022). Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. International Journal of Molecular Sciences, 23(15), 8259. Available at: [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Available at: [Link]

• Carreira, E. M., et al. (2011). Expanding the Azaspiro[3.3]heptane Family: Synthesis of Novel Highly Functionalized Building Blocks. Organic Letters, 13(24), 6544-6547. Available at: [Link]

• Van der Eycken, E. V., et al. (2025). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes. Organic & Biomolecular Chemistry. Available at: [Link]

• Common Organic Chemistry. Boc Deprotection - TFA. Available at: [Link]

• Reddit r/Chempros. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. Available at: [Link]

• PubChem. 2-Boc-2,6-diazaspiro(3.3)heptane. Available at: [Link]

• Common Organic Chemistry. Boc Deprotection - TFA. Available at: [Link]

• ResearchGate. (2017). Large Scale Deprotection of a tert -Butoxycarbonyl (Boc) Group Using Aqueous HCl and Acetone. Available at: [Link]

• ResearchGate. (2021). How should I deprotect Boc-amino group without breaking ester bond?. Available at: [Link]

• Kappe, C. O., et al. (2019). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 23(11), 2494-2501. Available at: [Link]

• Royal Society of Chemistry. SUPPORTING INFORMATION. Available at: [Link]

• ResearchGate. Scheme 3 Synthesis of 3-substituted 1-azaspiro[3.3]heptanes. Scope of... Available at: [Link]

• Common Organic Chemistry. Boc Deprotection - HCl. Available at: [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. Available at: [Link]

• Royal Society of Chemistry. (2015). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable Ionic Liquid. RSC Advances, 5(115), 95286-95290. Available at: [Link]

Sources

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• 2. Boc Deprotection - HCl [commonorganicchemistry.com]
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• 4. Boc Deprotection - TFA [commonorganicchemistry.com]
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• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
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• 10. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

Introduction: Welcome to the technical support guide for the purification of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane. This molecule, with its rigid spirocyclic core, is a valuable building block in medicinal chemistry.[1][2] Achieving high purity is critical for ensuring reproducible results in downstream applications, from library synthesis to the development of novel pharmaceutical candidates. This guide is structured to provide practical, experience-driven advice in a question-and-answer format, addressing common challenges and offering robust troubleshooting strategies. While specific literature on the purification of this exact sulfonamide derivative is limited, the principles outlined here are derived from extensive experience with analogous polar, basic heterocycles and established chromatographic theory.[3][4]

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the recommended primary purification technique for crude 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane?

For most lab-scale syntheses (<5 g), flash column chromatography on silica gel is the most effective primary purification method. The compound possesses moderate to high polarity due to the sulfonyl group and the free amine, making it well-suited for normal-phase chromatography. The key to success lies in selecting an appropriate solvent system and potentially deactivating the silica gel to handle the basic nature of the free amine.

Q2: What are the most common impurities I should expect?

The impurity profile depends heavily on the synthetic route. However, based on typical syntheses of related diazaspiro[3.3]heptanes, you should anticipate:

Impurity Type	Potential Source	Relative Polarity (on Silica)	Mitigation Strategy
Unreacted Starting Material	Incomplete reaction	Varies	Optimize reaction conditions (time, temp); Chromatographic separation.
Di-sulfonated byproduct	Over-sulfonylation of the parent diamine	Higher	Use stoichiometric amount of sulfonyl chloride; Chromatographic separation.
Residual Solvents (e.g., DMF, Pyridine)	Reaction/Workup	High	Aqueous workup; Co-evaporation with a high-boiling solvent like toluene; High-vacuum drying.
Inorganic Salts (e.g., KCl, Et3N·HCl)	Reaction/Workup	Very High (immobile on silica)	Aqueous workup and extraction; Filtration of the crude material before chromatography.

Q3: How can I effectively monitor the purification process?

Thin-Layer Chromatography (TLC) is indispensable. Use the same solvent system planned for the flash column. To visualize the spot, which may be UV-inactive, use a potassium permanganate (KMnO₄) stain. The free amine on the diazaspiroheptane core will readily oxidize, appearing as a yellow/brown spot on a purple background.

Q4: Is recrystallization a viable alternative to chromatography?

Recrystallization can be an excellent secondary purification step to achieve very high purity (>99.5%) or for large-scale work where chromatography is impractical. However, finding a suitable single or binary solvent system can be challenging. It is often best used after an initial chromatographic pass to remove the bulk of impurities. Solvothermal recrystallization techniques can also be explored for generating high-quality crystalline material.[5]

Part 2: Troubleshooting Guide

This section addresses specific problems you may encounter during purification.

Problem 1: The product is streaking badly or not moving off the baseline during flash chromatography.

• Potential Cause A: Strong Interaction with Acidic Silica Gel. The free secondary amine in your molecule is basic and can interact strongly with the acidic silanol groups on the surface of standard silica gel. This leads to significant peak tailing or irreversible binding.

• Solution A: Deactivate the Silica.

  • Use a mobile phase additive: Add 0.5-1% triethylamine (Et₃N) or ammonium hydroxide (NH₄OH) to your eluent system. This competitively binds to the acidic sites on the silica, allowing your basic compound to elute with a much-improved peak shape.

  • Pre-treat the column: Flush the packed column with your mobile phase containing the basic additive for at least 3-5 column volumes before loading your sample.

• Potential Cause B: Solvent System is Not Polar Enough. The combination of the sulfonyl group and the spirocyclic diamine core makes the molecule quite polar.

• Solution B: Increase Eluent Polarity. Systematically increase the proportion of the more polar solvent. A gradient elution from a less polar to a more polar mixture is highly effective. For example, start with 100% Dichloromethane (DCM) and gradually increase the percentage of Methanol (MeOH) up to 10-15%.

Problem 2: Low yield of purified product after chromatography.

• Potential Cause A: Irreversible Adsorption on the Column. As described in Problem 1, your product may be permanently stuck to the column if the silica is not properly deactivated.

• Solution A: After your initial elution, try flushing the column with a highly polar, basic mixture (e.g., 90:9:1 DCM/MeOH/NH₄OH) to recover any strongly bound material. For future runs, implement the deactivation strategies from Problem 1.

• Potential Cause B: Co-elution with a Closely-Running Impurity. An impurity may have a very similar Rf value to your product, leading to the collection of mixed fractions and subsequent loss of material during re-purification.

• Solution B:

  • Optimize TLC: Screen various solvent systems (e.g., Ethyl Acetate/Hexanes, DCM/MeOH, Ethyl Acetate/MeOH) to find one that provides the best possible separation between your product and the impurity.

  • Use High-Performance Flash Chromatography: Employing finer silica gel (e.g., 25-40 µm) or using automated systems can significantly improve resolution.[4][6]

Problem 3: The purified product appears as an oil or fails to crystallize during recrystallization attempts.

• Potential Cause A: Residual Solvent or Minor Impurities. Even small amounts of contaminants can inhibit crystal lattice formation.

• Solution A: Ensure the material is chromatographically pure and has been thoroughly dried under high vacuum to remove all solvent traces. If it's an oil, try dissolving it in a minimal amount of a volatile solvent (like DCM) and re-evaporating under high vacuum.

• Potential Cause B: Unsuitable Solvent System. The compound may be too soluble in polar solvents and not soluble enough in nonpolar solvents.

• Solution B: Systematic Solvent Screening.

  • Take small aliquots of your oily product in separate vials.

  • Add small amounts of different solvents (e.g., ethyl acetate, acetonitrile, isopropanol, toluene, diethyl ether, heptane) to test for solubility.

  • Look for a solvent in which the compound is sparingly soluble at room temperature but fully soluble when hot. This is the ideal single-solvent system.

  • If no single solvent works, try a binary system. Dissolve the compound in a minimal amount of a "good" solvent (e.g., DCM or Ethyl Acetate) and slowly add a "poor" solvent (e.g., Heptane or Diethyl Ether) dropwise until persistent cloudiness appears. Heat to redissolve, then allow to cool slowly.

Part 3: Experimental Protocols & Workflows

Workflow for Purification Strategy Selection

Caption: Decision workflow for selecting the appropriate purification method.

Protocol 1: Flash Column Chromatography

• TLC Analysis: Develop a TLC method that gives your product an Rf of ~0.25-0.35. A good starting point is 5-10% Methanol in Dichloromethane. Add 1% Triethylamine to the solvent mixture.

• Column Packing: Dry pack a column with silica gel (230-400 mesh) or prepare a slurry in the initial, least polar eluent. The amount of silica should be 50-100 times the weight of your crude material.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of DCM or the mobile phase.

  • Dry Loading: Dissolve the crude product in a suitable solvent (e.g., DCM, MeOH), add a small amount of silica gel (~2-3x the mass of your product), and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column. Dry loading is highly recommended as it generally provides better resolution.

• Elution: Begin eluting with the starting solvent system (e.g., 2% MeOH in DCM + 1% Et₃N). Gradually increase the polarity (e.g., to 5%, then 8%, then 10% MeOH) to elute your compound.

• Fraction Collection: Collect fractions and monitor them by TLC.

• Combine & Evaporate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Troubleshooting Logic for Low Purity Post-Column

Caption: A decision tree for troubleshooting low purity after chromatography.

References

• Hamza, D., & Burt, M. J. (2003). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Synlett, 2003(10), 1509-1511. Available at: [Link]

• ResearchGate. Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes | Request PDF. Available at: [Link]

• Cenmed Enterprises. 2-methanesulfonyl-2,6-diazaspiro[3.3]heptane. Available at: [Link]

• ResearchGate. Comparison of 2,6-diazaspiro[3.3]heptane, 2-azaspiro[3.3]. Available at: [Link]

• ResearchGate. Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate. Available at: [Link]

• Keshipeddy, S., et al. (2023). Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223. Organic Process Research & Development. Available at: [Link]

• Olejniczak, A., et al. (2022). Accessing new polymorphs and solvates through solvothermal recrystallization. IUCrJ, 9(1), 49-54. Available at: [Link]

• PubMed. Preparative isolation and purification of antioxidative diarylheptanoid derivatives from Alnus japonica by high-speed counter-current chromatography. Available at: [Link]

• ACS Publications. Fluorine-Free, Low-Dielectric Photosensitive Polyimides Based on Methyl Methacrylate-Functionalized Bulky Diamines for High-Fidelity UV Patterning. Available at: [Link]

• MDPI. Medium- and High-Pressure Integrated Chromatographic Strategies for the Isolation and Purification of Free Radical Inhibitors from Dracocephalum heterophyllum. Available at: [Link]

• Uniba. 1-Oxa-2,6-Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere. Available at: [Link]

• ResearchGate. Troubleshooting protein purification?. Available at: [Link]

• Google Patents. CN102442934A - Synthesis method of 6-oxo-2-azaspiro[7][7] heptane-2-carboxylic acid tert-butyl ester. Available at:

• MDPI. Purification of Two Taxanes from Taxus cuspidata by Preparative High-Performance Liquid Chromatography. Available at: [Link]

• PubMed. Preparative separation and purification of four cis-trans isomers of coumaroylspermidine analogs from safflower by high-speed counter-current chromatography. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 4. Medium- and High-Pressure Integrated Chromatographic Strategies for the Isolation and Purification of Free Radical Inhibitors from Dracocephalum heterophyllum [mdpi.com]
• 5. Accessing new polymorphs and solvates through solvothermal recrystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Purification of Two Taxanes from Taxus cuspidata by Preparative High-Performance Liquid Chromatography | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Poor Solubility of Diazaspiro[3.3]heptane Derivatives

Introduction

Welcome to the technical support center for diazaspiro[3.3]heptane derivatives. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this promising class of compounds. Diazaspiro[3.3]heptanes are increasingly utilized as bioisosteres for piperidines and piperazines in drug discovery, often imparting favorable physicochemical properties.[1] However, their unique spirocyclic structure can also present significant hurdles in achieving adequate aqueous solubility for biological assays and formulation development.

This document provides a comprehensive resource of frequently asked questions (FAQs) and in-depth troubleshooting guides to systematically address and overcome these solubility issues. Our approach is grounded in fundamental physicochemical principles and validated through extensive field-proven insights.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers face when working with diazaspiro[3.3]heptane derivatives.

Q1: Why are my diazaspiro[3.3]heptane derivatives poorly soluble in aqueous buffers?

A1: The solubility of diazaspiro[3.3]heptane derivatives is a complex interplay of several factors:

• Lipophilicity (LogP/LogD): While the diazaspiro[3.3]heptane core can sometimes lead to lower lipophilicity compared to a piperazine equivalent due to increased basicity, extensive substitution on the scaffold can significantly increase the overall lipophilicity, driving down aqueous solubility.

• Crystal Packing: The rigid, three-dimensional structure of the spirocyclic system can lead to strong crystal lattice forces. High lattice energy requires more energy to break the crystal structure during dissolution, resulting in lower solubility.

• Basicity (pKa): Diazaspiro[3.3]heptanes are basic amines. Their solubility is highly pH-dependent. At pH values above their pKa, the neutral, free base form predominates, which is typically less soluble than the protonated, salt form.

• Substitution Pattern: The nature and position of substituents can dramatically influence solubility through effects on lipophilicity, crystal packing, and intramolecular hydrogen bonding.

Q2: I've read that diazaspiro[3.3]heptanes can be more water-soluble than their piperazine counterparts. Why am I not observing this?

A2: The observation of increased aqueous solubility is often linked to the higher basicity of the diazaspiro[3.3]heptane nitrogen atoms compared to piperazine. This leads to a greater proportion of the compound being in the more soluble, protonated state at physiological pH. However, this advantage can be negated by other factors, such as a highly lipophilic substitution pattern on your specific derivative, which can dominate the overall solubility profile.

Q3: Can I form a hydrochloride (HCl) salt to improve solubility?

A3: Caution is strongly advised when using hydrochloric acid for salt formation with 2,6-diazaspiro[3.3]heptane derivatives. There have been reports of ring-opening of the strained azetidine rings under acidic conditions, particularly with strong acids like HCl. While this is not a universal issue for all derivatives, it represents a significant risk to the integrity of your compound. It is recommended to initially explore weaker acids or alternative salt forms. Trifluoroacetic acid (TFA) salts are often successfully used for purification and handling of these compounds and may be a more suitable starting point for solubility studies.

Q4: What is the first step I should take to troubleshoot the poor solubility of my compound?

A4: The first step is to systematically characterize the solubility of your compound. This involves determining both its kinetic and thermodynamic solubility in relevant aqueous buffers (e.g., phosphate-buffered saline at pH 7.4) and in a small panel of organic solvents. This initial assessment will provide a baseline for evaluating the effectiveness of various solubility enhancement strategies. Detailed protocols for these assessments are provided in the Troubleshooting Guide section.

Part 2: Troubleshooting Guides

This section provides detailed, step-by-step guides to address and overcome the poor solubility of diazaspiro[3.3]heptane derivatives.

Guide 1: Initial Solubility Assessment

Before attempting any solubility enhancement techniques, it is crucial to quantify the baseline solubility of your compound. This will allow you to objectively measure the success of your efforts.

Kinetic solubility is a high-throughput method that measures the concentration at which a compound, introduced from a concentrated organic stock solution, begins to precipitate in an aqueous buffer.[2][3][4][5]

Materials:

• Your diazaspiro[3.3]heptane derivative

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplate (UV-transparent)

• Microplate reader

• Automated liquid handler (optional)

Procedure:

• Prepare a 10 mM stock solution of your compound in DMSO.

• In a 96-well plate, perform a serial dilution of your stock solution in DMSO to create a range of concentrations (e.g., 10 mM down to 0.01 mM).

• Transfer a small volume (e.g., 2 µL) of each DMSO concentration into a new 96-well plate containing a larger volume (e.g., 198 µL) of PBS at pH 7.4. This will create a final concentration range in 1% DMSO/PBS.

• Seal the plate and shake for 2 hours at room temperature.

• Measure the turbidity of each well using a microplate reader at a wavelength of 620 nm.

• The kinetic solubility is the highest concentration at which no significant increase in turbidity is observed compared to a blank (1% DMSO in PBS).

Thermodynamic solubility represents the true equilibrium solubility of a compound in a given solvent.[2][5][6]

Materials:

• Your diazaspiro[3.3]heptane derivative (solid powder)

• PBS, pH 7.4

• Small glass vials with screw caps

• Orbital shaker/incubator

• Centrifuge

• HPLC with UV detector

Procedure:

• Add an excess amount of your solid compound to a glass vial (enough so that undissolved solid remains at the end of the experiment).

• Add a known volume of PBS (pH 7.4) to the vial.

• Seal the vial and place it on an orbital shaker at a constant temperature (e.g., 25 °C or 37 °C) for 24-48 hours to ensure equilibrium is reached.

• After incubation, visually inspect the vials to confirm the presence of undissolved solid.

• Centrifuge the samples at high speed to pellet the undissolved solid.

• Carefully remove an aliquot of the supernatant and dilute it with a suitable mobile phase.

• Quantify the concentration of the dissolved compound by HPLC against a standard curve.

Guide 2: Salt Formation and Screening

For basic compounds like diazaspiro[3.3]heptanes, salt formation is often the most effective and straightforward strategy to significantly improve aqueous solubility.[7][8]

The goal of salt formation is to convert the less soluble, neutral free base into a more soluble, charged salt form. The choice of the counterion (the acid) is critical and can have a dramatic impact on the resulting salt's properties, including solubility, stability, and crystallinity.

For diazaspiro[3.3]heptane derivatives, a good starting point for a salt screen would include a range of pharmaceutically acceptable acids with varying pKa values, such as:

Acid Type	Examples
Strong Acids (use with caution)	Methanesulfonic acid, Sulfuric acid
Carboxylic Acids	Acetic acid, Citric acid, Tartaric acid, Maleic acid, Fumaric acid
Other Organic Acids	Benzenesulfonic acid, p-Toluenesulfonic acid

A Note on HCl and TFA Salts:

• HCl: As mentioned in the FAQs, proceed with caution due to the risk of ring opening. It is advisable to perform small-scale stability tests before committing to a larger-scale HCl salt formation.

• TFA: Trifluoroacetate salts are commonly formed during HPLC purification and are often a convenient starting point. However, TFA salts can sometimes be less soluble than their HCl counterparts and may have implications for in vivo studies due to the potential toxicity of the trifluoroacetate ion.[9][10][11] A comparison of TFA and HCl salts for peptides has shown that HCl salts can exhibit higher aqueous solubility.[9]

This protocol is designed for small-scale screening to identify promising salt forms.[12]

Materials:

• Your diazaspiro[3.3]heptane derivative (free base)

• A selection of acids (counterions)

• A panel of solvents (e.g., isopropanol, ethanol, acetone, acetonitrile, water)

• Small glass vials or a 96-well plate

• Heating/stirring plate

• Analytical balance

Procedure:

• Dissolve a known amount of your free base in a suitable solvent to create a stock solution.

• In separate vials, add a stoichiometric amount (typically 1.0 to 1.1 equivalents) of each selected acid.

• Add the free base stock solution to each vial containing the acid.

• Stir the mixtures at room temperature for several hours. If no precipitate forms, consider cooling the solution or slowly adding an anti-solvent to induce crystallization.

• If a solid is obtained, isolate it by filtration or centrifugation and wash with a small amount of cold solvent.

• Dry the solid under vacuum.

• Characterize the resulting solid to confirm salt formation (e.g., using XRPD, DSC, or NMR) and assess its properties, including aqueous solubility using the thermodynamic solubility protocol.

Caption: Workflow for salt screening of diazaspiro[3.3]heptane derivatives.

Guide 3: Prodrug Strategies

A prodrug is an inactive or less active derivative of a parent drug that is converted in vivo to the active form. For poorly soluble amines, a prodrug approach can be used to temporarily mask the basic nitrogen, often with a moiety that improves solubility and is later cleaved by enzymes in the body.[13][14][15][16]

For diazaspiro[3.3]heptane derivatives, which contain secondary amine functionalities, several prodrug strategies can be considered:

• Carbamates: A common approach is to form a carbamate by reacting the secondary amine with a chloroformate or an activated carbonate. The choice of the group attached to the carbamate can be tailored to enhance water solubility.

• N-Acyloxyalkylation: This involves the formation of an N-acyloxyalkyl derivative, which can be designed to be cleaved by esterases. However, these can sometimes be unstable in aqueous solutions.[13]

• Cyclization-Activated Prodrugs: These are more sophisticated systems where an intramolecular cyclization reaction triggers the release of the parent amine.[15]

This is a general example of how one might synthesize a carbamate prodrug of a diazaspiro[3.3]heptane derivative.

Materials:

• Your diazaspiro[3.3]heptane derivative

• A suitable chloroformate (e.g., 2-(2-ethoxyethoxy)ethyl chloroformate for improved solubility)

• A non-nucleophilic base (e.g., diisopropylethylamine, DIPEA)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Standard workup and purification reagents (e.g., saturated sodium bicarbonate, brine, magnesium sulfate, silica gel for chromatography)

Procedure:

• Dissolve your diazaspiro[3.3]heptane derivative in anhydrous DCM or THF under an inert atmosphere (e.g., nitrogen or argon).

• Add 1.1 equivalents of DIPEA to the solution and stir.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add 1.05 equivalents of the chloroformate dropwise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Quench the reaction with saturated sodium bicarbonate solution and extract the product with DCM.

• Wash the organic layer with brine, dry over magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography to obtain the carbamate prodrug.

• Characterize the final product (NMR, MS) and evaluate its aqueous solubility and stability.

Guide 4: Amorphous Solid Dispersions (ASD)

Amorphous solid dispersions involve dispersing the drug in its non-crystalline, amorphous state within a polymer matrix. The amorphous form has higher free energy and thus higher apparent solubility than the crystalline form.[6][17][18][19][20][21]

The key to a successful ASD is to stabilize the amorphous form of the drug and prevent recrystallization. This is achieved by selecting a suitable polymer that is miscible with the drug. Common polymers used for ASD include:

• Polyvinylpyrrolidone (PVP)

• Hydroxypropyl methylcellulose (HPMC)

• Hydroxypropyl methylcellulose acetate succinate (HPMCAS)

• Soluplus®

The choice of polymer depends on the physicochemical properties of the drug and the desired release profile.

Spray drying is a common and scalable method for preparing ASDs.[17][18][20][21]

Materials:

• Your diazaspiro[3.3]heptane derivative

• A selected polymer (e.g., PVP K30)

• A suitable solvent system in which both the drug and polymer are soluble (e.g., methanol, acetone, or a mixture)

• Laboratory-scale spray dryer

• Vacuum oven

Procedure:

• Prepare a solution by dissolving both your compound and the selected polymer in the chosen solvent system. A typical drug loading is 10-30% (w/w).

• Optimize the spray drying parameters, including inlet temperature, gas flow rate, and solution feed rate. These will depend on the specific instrument and solvent system.

• Spray dry the solution. The rapid evaporation of the solvent traps the drug and polymer in a co-amorphous solid state.

• Collect the resulting powder from the cyclone.

• Dry the powder further in a vacuum oven to remove any residual solvent.

• Characterize the ASD to confirm its amorphous nature (XRPD) and assess its dissolution properties compared to the crystalline drug.

Sources

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• 2. enamine.net [enamine.net]
• 3. inventivapharma.com [inventivapharma.com]
• 4. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 5. sygnaturediscovery.com [sygnaturediscovery.com]
• 6. dissolutiontech.com [dissolutiontech.com]
• 7. improvedpharma.com [improvedpharma.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. News - Differences in the environments in which TFA salts, acetate, and hydrochloride are used in peptide synthesis [gtpeptide.com]
• 11. Which salt form should I choose for my peptide? | AmbioPharm [ambiopharm.com]
• 12. crystallizationsystems.com [crystallizationsystems.com]
• 13. Prodrugs for Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. US20150210712A1 - Prodrugs of Secondary Amine Compounds - Google Patents [patents.google.com]
• 15. mdpi.com [mdpi.com]
• 16. Prodrugs for amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Amorphous Solid Dispersions: Implication of Method of Preparation and Physicochemical Properties of API and Excipients - PMC [pmc.ncbi.nlm.nih.gov]
• 18. tabletscapsules.com [tabletscapsules.com]
• 19. upperton.com [upperton.com]
• 20. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 21. Development and Production Application Cases of Amorphous Solid Dispersion Formulations (II) - Spray Drying - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]

Stability issues of 2,6-diazaspiro[3.3]heptane under acidic conditions

Technical Support Center: 2,6-Diazaspiro[3.3]heptane (DASH)

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for 2,6-diazaspiro[3.3]heptane (DASH). As a Senior Application Scientist, I've designed this resource to provide in-depth, field-tested insights into the handling and stability of this unique scaffold, particularly focusing on its behavior under acidic conditions. This guide is structured in a question-and-answer format to directly address the challenges you may encounter in your research.

Part 1: Frequently Asked Questions (FAQs)

This section covers the fundamental questions regarding the stability and handling of the DASH core.

Q1: What is 2,6-diazaspiro[3.3]heptane (DASH) and why is it a valuable scaffold in drug discovery?

A1: 2,6-Diazaspiro[3.3]heptane is a rigid, spirocyclic diamine. Its compact, three-dimensional structure makes it a highly sought-after building block in medicinal chemistry. It is often used as a bioisostere for piperazine, offering a novel and structurally distinct scaffold that can improve physicochemical properties such as aqueous solubility and metabolic stability, while providing unique exit vectors for substituent placement.[1]

Q2: Is the 2,6-diazaspiro[3.3]heptane core stable under acidic conditions?

A2: The stability of the DASH core is highly dependent on the specific acidic conditions employed. The strained four-membered azetidine rings are susceptible to acid-mediated decomposition.[2] While it is stable to weak acids (e.g., acetic acid in reductive aminations) and certain strong, non-nucleophilic acids, it can undergo ring-opening when exposed to strong acids with a nucleophilic counter-ion, such as hydrochloric acid (HCl).

Q3: What is the primary mechanism of DASH degradation in the presence of strong, nucleophilic acids?

A3: The degradation proceeds via an acid-catalyzed ring-opening mechanism. The process is initiated by the protonation of one of the azetidine nitrogen atoms. This turns the amine into a good leaving group. The high ring strain of the azetidine ring makes the adjacent carbons electrophilic and susceptible to nucleophilic attack by the acid's counter-ion (e.g., Cl⁻).[2][3] This SN2-type attack results in the irreversible cleavage of one of the azetidine rings.

Q4: Are certain acids more detrimental to DASH stability than others?

A4: Yes. The key factors are the strength of the acid and the nucleophilicity of its conjugate base.

• Highly Problematic: Strong acids with highly nucleophilic counter-ions, like hydrochloric acid (HCl) and hydrobromic acid (HBr), are known to cause significant ring-opening.

• Generally Safer: Strong, non-nucleophilic acids like trifluoroacetic acid (TFA) are much less likely to cause ring-opening. The trifluoroacetate anion is a poor nucleophile, so it primarily facilitates reactions like Boc-deprotection without attacking the carbon backbone.

• Weak Acids: Weak organic acids like acetic acid are generally well-tolerated and are often used in reactions involving DASH derivatives.[4]

Acid Type	Example(s)	Risk of Ring-Opening	Primary Application / Comment
Strong, Nucleophilic	HCl, HBr	High	Use with extreme caution. Often leads to degradation.
Strong, Non-nucleophilic	TFA, H₂SO₄, MsOH	Low	Preferred for reactions like Boc deprotection.
Weak, Carboxylic	Acetic Acid (AcOH)	Very Low	Commonly used as a catalyst in reductive aminations.

Q5: How should I store 2,6-diazaspiro[3.3]heptane and its derivatives to ensure long-term stability?

A5: The free base can be sensitive over long periods. For enhanced stability, it is best to store DASH as a salt, such as the dihydrochloride or oxalate salt. These salts are typically more crystalline, less hygroscopic, and more stable solids. Storage should be in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at refrigerated temperatures (2-8°C).

Part 2: Troubleshooting Guide

This section addresses specific experimental issues and provides actionable solutions.

Issue 1: Low yield and multiple byproducts observed after Boc-deprotection using HCl.

• Plausible Cause: You are likely observing acid-mediated ring-opening of the DASH core competing with the desired Boc-deprotection. The chloride ion from HCl is acting as a nucleophile and attacking the protonated azetidine ring.

• Solution: Switch to a non-nucleophilic acid. The recommended method for Boc-deprotection of DASH derivatives is using Trifluoroacetic Acid (TFA). A common procedure involves using a mixture of TFA in a non-nucleophilic solvent like Dichloromethane (DCM). This approach ensures efficient removal of the Boc group while minimizing the risk of skeletal degradation.

• Self-Validation: To confirm this, run a small-scale stability test. Expose your Boc-protected DASH compound to your HCl conditions and to the proposed TFA conditions. Monitor both reactions by LC-MS over time. You should observe the clean formation of the desired product in the TFA reaction and the appearance of one or more higher molecular weight byproducts (corresponding to the ring-opened, chlorinated species) in the HCl reaction.

Issue 2: My final compound is unstable during silica gel chromatography.

• Plausible Cause: Standard silica gel is slightly acidic and can cause on-column degradation of sensitive compounds like DASH derivatives, especially if chlorinated solvents are used, which can generate trace amounts of HCl.

• Solution:

  • Neutralize the Silica: Pre-treat your silica gel by preparing a slurry with a solvent containing a small amount of a non-volatile base, such as triethylamine (~0.5-1% v/v), then pack your column as usual.

  • Use Alternative Media: Consider using neutral alumina or a reverse-phase (C18) column for purification.

  • Salt Formation: If your final compound is a free base, consider converting it to a stable salt (e.g., hydrochloride using HCl in ether/dioxane after confirming the product is pure, or oxalate salt) for long-term storage and handling.

Issue 3: Inconsistent reaction outcomes when forming the DASH ring system.

• Plausible Cause: The cyclization to form the second azetidine ring is sensitive to base, solvent, and temperature. Using a base that is too strong or a temperature that is too high can lead to side reactions.

• Solution: Cyclization often proceeds smoothly with moderate bases like potassium carbonate or even without a base at elevated temperatures, where the dissociation of an intermediate HCl salt can drive the reaction.[4] If you are experiencing issues, screen different conditions. A good starting point is heating the precursor in a DMF/water mixture.[4]

• Self-Validation: Set up small-scale parallel reactions to screen different bases (e.g., K₂CO₃, DBU, KOtBu) and solvents (e.g., THF, DMF). Monitor the reactions by TLC or LC-MS to identify the optimal conditions that provide the cleanest conversion to the desired spirocycle.

Part 3: Key Experimental Protocols & Visualizations

Protocol 1: Recommended Boc-Deprotection of N-Boc-DASH Derivatives

This protocol is designed to maximize the yield of the deprotected amine while minimizing ring-opening degradation.

Materials:

• N-Boc protected 2,6-diazaspiro[3.3]heptane derivative

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolution: Dissolve the Boc-protected DASH derivative (1.0 equiv) in anhydrous DCM (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0°C using an ice-water bath.

• TFA Addition: Slowly add TFA (5-10 equiv) dropwise to the stirred solution. Causality Note: Adding TFA slowly at 0°C helps to control the exotherm of the reaction and prevent potential side reactions.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed.

• Quenching & Workup:

  • Carefully concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

  • Re-dissolve the residue in DCM.

  • Slowly add saturated NaHCO₃ solution to neutralize the remaining acid. Caution: CO₂ evolution will occur. Continue adding until the aqueous layer is basic (pH > 8).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected free amine.

Diagram 1: Proposed Mechanism of Acid-Catalyzed Ring Opening

This diagram illustrates the degradation pathway of the DASH core under strong, nucleophilic acidic conditions (e.g., HCl).

Caption: Acid-catalyzed ring-opening of the DASH scaffold.

Diagram 2: Troubleshooting Decision Tree for DASH Stability

Use this workflow to diagnose and solve stability issues encountered during your experiments.

Caption: Troubleshooting workflow for DASH stability issues.

References

• Wuitschik, G., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(10), 1621–1626. Available at: [Link]

• Burckstummer, T., et al. (2016). Experimental and theoretical investigations into the stability of cyclic aminals. Beilstein Journal of Organic Chemistry, 12, 2280–2292. Available at: [Link]

• ResearchGate. (2007). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes | Request PDF. Available at: [Link]

• Royal Society of Chemistry. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry. Available at: [Link]

• MDPI. (2022). Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. International Journal of Molecular Sciences, 23(15), 8259. Available at: [Link]

• ACS Publications. (2011). Expanding the Azaspiro[3.3]heptane Family: Synthesis of Novel Highly Functionalized Building Blocks. Organic Letters, 13(24), 6472–6475. Available at: [Link]

• Chemistry LibreTexts. (2020). 9.14: Opening of Epoxides - Acidic versus Basic Conditions. Available at: [Link]

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• 2. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]

Technical Support Center: Optimizing Reductive Amination for Hindered Amines

Welcome to the technical support center for one of the most versatile yet challenging reactions in modern organic synthesis: the reductive amination of sterically hindered substrates. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with forming carbon-nitrogen bonds when steric bulk is a significant factor. Here, we move beyond textbook procedures to offer in-depth, field-proven insights into troubleshooting and optimizing these critical transformations.

Core Principles: Understanding the Challenge

Reductive amination is a cornerstone of amine synthesis, converting a carbonyl group into an amine via an intermediate imine or iminium ion.[1] The reaction's success hinges on a delicate equilibrium between the formation of this C=N intermediate and its subsequent reduction.[1][2] However, when one or both coupling partners—the amine and the carbonyl compound—are sterically hindered, both steps of this process can be severely impeded.

• Slow Iminium Formation: Bulky groups on the amine or near the carbonyl group slow down the initial nucleophilic attack and subsequent dehydration to form the imine or iminium ion.[3][4] This equilibrium may heavily favor the starting materials.[2]

• Hindered Hydride Delivery: The reducing agent, often a bulky hydride donor itself, must be able to access the electrophilic carbon of the iminium ion. Steric shields around this center can dramatically decrease the rate of reduction.[5]

This guide provides a structured approach to overcoming these barriers through a question-and-answer format, addressing the specific issues you are likely to face at the bench.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental failures and provides actionable solutions grounded in mechanistic principles.

Issue 1: Low or No Conversion to the Desired Amine

Question: I've mixed my hindered ketone and bulky secondary amine with a standard reducing agent, but I'm only recovering starting materials or seeing minimal product formation after 24 hours. What's going wrong?

This is the most common failure mode and typically points to an issue with the formation of the critical iminium ion intermediate.

Probable Causes & Solutions:

• Cause A: Unfavorable Imine/Iminium Equilibrium. The initial condensation is reversible and often disfavored for hindered substrates.[2][4]

  • Solution 1: Add a Dehydrating Agent. To drive the equilibrium forward, remove the water byproduct as it forms. Add anhydrous magnesium sulfate (MgSO₄) or, more effectively, powdered 3Å or 4Å molecular sieves to the reaction mixture.[2]

  • Solution 2: Use a Lewis Acid or Brønsted Acid Catalyst. A catalytic amount of a mild acid can activate the carbonyl group, accelerating imine formation.[2][5][6]

    • Acetic Acid (AcOH): Often used stoichiometrically or as a catalyst, it protonates the carbonyl oxygen, making it more electrophilic, and facilitates the formation of the iminium ion, which is the species reduced.[5][7] This is particularly effective for ketone reactions.[8]

    • Titanium (IV) Isopropoxide (Ti(Oi-Pr)₄): This Lewis acid acts as a powerful dehydrating agent and carbonyl activator. It is particularly useful for difficult ketone-amine couplings.

• Cause B: Inadequate Reducing Agent. The chosen hydride source may be too mild or too hindered to reduce the sterically congested iminium ion effectively.

  • Solution: Switch to a More Suitable Reducing Agent. While sodium borohydride (NaBH₄) is a common reductant, it can be ineffective here and may even reduce the starting carbonyl if conditions are not carefully controlled.[9][10]

    • Sodium Triacetoxyborohydride (STAB or NaBH(OAc)₃): This is the reagent of choice for many challenging reductive aminations.[2][11] Its steric bulk and reduced reactivity allow it to selectively reduce the iminium ion in the presence of the ketone or aldehyde, making it ideal for one-pot procedures.[5][10]

    • Trichlorosilane (HSiCl₃): In combination with a Lewis base activator like tetramethylethylenediamine (TMEDA), this system has proven effective for preparing hindered tertiary amines from ketones and secondary aryl amines.[4]

• Cause C: Low Reactivity of the Amine. Weakly nucleophilic amines (e.g., anilines with electron-withdrawing groups) or very bulky primary amines may fail to initiate the reaction.

  • Solution: Increase Reaction Temperature and Concentration. Gently heating the reaction (e.g., to 40-60 °C) can provide the necessary activation energy for iminium formation. Increasing the concentration of the reactants can also favor the forward reaction.

Experimental Workflow: Optimizing a Failed Reaction

Issue 2: Formation of Byproducts

Question: My reaction is working, but I'm getting a significant amount of the alcohol from the reduction of my starting carbonyl. How can I prevent this?

This is a classic selectivity problem that arises when the reducing agent is too reactive and does not sufficiently differentiate between the C=O of the starting material and the C=N of the iminium intermediate.[10]

Probable Causes & Solutions:

• Cause A: Overly Reactive Reducing Agent. Reagents like sodium borohydride (NaBH₄) can readily reduce aldehydes and ketones, especially if imine formation is slow.[1][10][12]

  • Solution 1: Use a More Selective Hydride Source. As mentioned previously, Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the gold standard for one-pot reductive aminations because it reduces iminium ions much faster than it reduces ketones or aldehydes.[7][10] Sodium Cyanoborohydride (NaBH₃CN) is another classic choice that is selective for the iminium ion at a controlled pH (typically 6-7), though it is highly toxic.[1][13]

  • Solution 2: Adopt a Two-Step Procedure. If you must use a less selective reductant like NaBH₄, perform the reaction in two distinct steps. First, form the imine by mixing the carbonyl and amine, often with a dehydrating agent or by azeotropic removal of water. Monitor for complete consumption of the carbonyl starting material by TLC or LC-MS. Only then, add the NaBH₄ to reduce the pre-formed imine.[2][10]

• Cause B: Over-alkylation of Primary Amines. The desired secondary amine product can sometimes react with another equivalent of the aldehyde to form an undesired tertiary amine.[2]

  • Solution: Control Stoichiometry and Conditions. Use a slight excess of the primary amine relative to the aldehyde. Running the reaction under neutral or non-acidic conditions can also suppress this side reaction.[10] The two-step procedure described above is also highly effective at preventing over-alkylation.[10]

Data Summary: Choosing the Right Hydride Reagent

Reagent	Chemical Formula	Key Advantages for Hindered Systems	Common Issues & Mitigations
Sodium Triacetoxyborohydride	NaBH(OAc)₃	Excellent selectivity for iminium ions; ideal for one-pot reactions; non-toxic byproducts.[5][11]	Sterically bulky, may react slowly with extremely hindered substrates.[5] Mitigation: Increase temperature.
Sodium Cyanoborohydride	NaBH₃CN	Good selectivity at controlled pH (6-7); effective for one-pot reactions.[1][9]	Highly Toxic (releases HCN gas upon acidification).[1] Mitigation: Use only in a well-ventilated fume hood; quench carefully with bleach.
Sodium Borohydride	NaBH₄	Inexpensive and readily available.	Poor selectivity; readily reduces starting carbonyls.[10] Mitigation: Best used in a two-step procedure after complete imine formation.[2][10]
Catalytic Hydrogenation	H₂/Pd, Pt, or Ni	High atom economy; can be very effective.[1][14]	Catalyst may be deactivated by amine; potential for over-reduction of other functional groups. Mitigation: Careful catalyst screening is required.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for a reductive amination involving hindered substrates? The optimal pH is a compromise. Mildly acidic conditions (pH 5-7) are generally best to catalyze imine/iminium ion formation.[9][15] If the solution is too acidic, the amine nucleophile will be fully protonated and become non-nucleophilic.[9] If it's too basic, carbonyl activation is minimal. For reactions using NaBH(OAc)₃, the co-generation of acetic acid often self-regulates the pH into an effective range.

Q2: Can I use protic solvents like methanol or ethanol? It depends on the reducing agent.

• With NaBH(OAc)₃ , chlorinated solvents like 1,2-dichloroethane (DCE) or aprotic solvents like tetrahydrofuran (THF) are preferred, as STAB can react with protic solvents.[8][16]

• With NaBH₄ or NaBH₃CN , methanol (MeOH) is a very common and effective solvent.[16] For NaBH₄, imine formation is often rapid in MeOH, facilitating the two-step approach.[13]

• With catalytic hydrogenation , be cautious with alcohol solvents, as they can be oxidized by the catalyst to form aldehyde/ketone impurities that then participate in the reaction.[17]

Q3: My amine is an HCl salt. Do I need to free-base it first? Yes, it is highly recommended. The amine needs to be in its neutral, nucleophilic form to react with the carbonyl. You can either perform a separate workup to isolate the free amine or add at least one equivalent of a non-nucleophilic base (like triethylamine or diisopropylethylamine) to the reaction mixture to liberate the free amine in situ.

Q4: Are there newer, metal-catalyzed methods for very hindered amines? Yes, research has focused on developing highly atom-economical catalytic systems. For instance, complementary Rhodium (Rh) and Ruthenium (Ru) catalysts have been developed for the direct reductive amination of ketones using carbon monoxide as a deoxygenating agent, providing access to a broad range of sterically congested tertiary amines.[18][19][20] These methods avoid the use of stoichiometric hydride reagents but may require specialized equipment and catalyst screening.

Protocol: General Procedure for Hindered Ketones using NaBH(OAc)₃

This protocol serves as a robust starting point for optimization.

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the hindered ketone (1.0 eq.).

• Solvent & Reactants: Dissolve the ketone in an appropriate anhydrous solvent (e.g., 1,2-dichloroethane, ~0.1 M). Add the hindered amine (1.0–1.2 eq.).

• Iminium Formation: If the reaction is known to be difficult, add powdered 4Å molecular sieves and a catalytic amount of glacial acetic acid (0.1 eq.). Stir the mixture at room temperature for 1-4 hours to allow for imine formation. Monitor by TLC or LC-MS.

• Reduction: Once some imine/iminium is observed (or after the pre-stir time), add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2–1.5 eq.) portion-wise. The addition can be exothermic.

• Reaction: Stir the reaction at room temperature for 12-24 hours. If conversion is slow, the reaction may be gently heated (e.g., to 50 °C).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography or other suitable methods.

References

• Reductive amination. In Wikipedia. Retrieved January 19, 2026, from [Link]

• Reductive Amination. Chemistry Steps. Retrieved January 19, 2026, from [Link]

• Zhang, Z., et al. (2022). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. MDPI. Retrieved January 19, 2026, from [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved January 19, 2026, from [Link]

• Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure. ResearchGate. Retrieved January 19, 2026, from [Link]

• Yagafarov, N. Z., et al. (2015). The synthesis of sterically hindered amines by a direct reductive amination of ketones. RSC Publishing. Retrieved January 19, 2026, from [Link]

• Yagafarov, N. Z., et al. (2015). The synthesis of sterically hindered amines by a direct reductive amination of ketones. Chemical Communications (RSC Publishing). DOI:10.1039/C5CC08577B. Retrieved January 19, 2026, from [Link]

• Ashenhurst, J. (2022). Imines - Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry. Retrieved January 19, 2026, from [Link]

• Can someone please explain reductive amination. Reddit. Retrieved January 19, 2026, from [Link]

• Myers, A. Chem 115 Handouts. Harvard University. Retrieved January 19, 2026, from [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Organic Chemistry Portal. Retrieved January 19, 2026, from [Link]

• Wang, C., et al. (2018). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. PubMed Central. Retrieved January 19, 2026, from [Link]

• The synthesis of sterically hindered amines by a direct reductive amination of ketones. Chemical Communications (RSC Publishing). Retrieved January 19, 2026, from [Link]

• Specific solvent issues with Reductive Amination/Alkylation. ACS Green Chemistry Institute. Retrieved January 19, 2026, from [Link]

• Sodium triacetoxyborohydride. Organic Chemistry Portal. Retrieved January 19, 2026, from [Link]

• Reductive Amination - Common Conditions. Organic Chemistry Data. Retrieved January 19, 2026, from [Link]

• What's wrong with my reductive amination? I barely got any product. Reddit. Retrieved January 19, 2026, from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. Sodium triacetoxyborohydride [organic-chemistry.org]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Sodium Triacetoxyborohydride [sigmaaldrich.com]
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• 20. The synthesis of sterically hindered amines by a direct reductive amination of ketones - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Preventing ring-opening of 2,6-diazaspiro[3.3]heptane during deprotection

A Guide to Preventing Ring-Opening During Deprotection

Welcome to the technical support center for researchers working with the 2,6-diazaspiro[3.3]heptane (DASH) scaffold. As a valued bioisostere for piperazine in modern drug discovery, the unique, rigid, three-dimensional structure of DASH offers significant advantages in optimizing target engagement and improving physicochemical properties.[1][2] However, its inherent ring strain presents a significant synthetic challenge, particularly during the critical deprotection step.[3][4]

This guide, prepared by our senior application scientists, provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you navigate the complexities of DASH chemistry and prevent the undesired ring-opening side reaction that can compromise your synthetic campaigns.

Troubleshooting Guide: Deprotection Reactions Gone Wrong

This section addresses specific issues you may encounter during the deprotection of N-protected DASH derivatives.

Q1: I tried to deprotect my N-Boc-DASH derivative using standard TFA in DCM, and my yield is low with a major, unidentified impurity. What happened?

A: You have likely encountered the classic acid-mediated ring-opening of the DASH core.

The 2,6-diazaspiro[3.3]heptane framework is composed of two azetidine rings sharing a single quaternary carbon. This configuration results in significant ring strain.[4] Under strong acidic conditions, such as concentrated Trifluoroacetic Acid (TFA) or Hydrochloric Acid (HCl), the protonation of one nitrogen atom can initiate a fragmentation cascade. The non-protonated nitrogen acts as an intramolecular nucleophile, attacking an adjacent carbon and cleaving the strained four-membered ring. This irreversible process typically leads to the formation of a more stable six-membered piperidine or related rearranged product, which is likely the major impurity you are observing.

It has been specifically noted in the literature that while TFA is often used, treatment with HCl is particularly prone to causing this ring-opening, making TFA the comparatively preferred strong acid, though still risky.[5]

Mechanism Overview: Desired Deprotection vs. Undesired Ring-Opening

The diagram below illustrates the two competing pathways. The goal is to favor the k₁ pathway (deprotection) while suppressing the k₂ pathway (ring-opening).

Caption: Competing reaction pathways during acidic deprotection of N-Boc-DASH.

Troubleshooting & Optimization:

• Reduce Acid Strength & Concentration: Avoid using neat TFA. Instead, use a lower concentration (e.g., 10-20% TFA in Dichloromethane (DCM)) and run the reaction at 0 °C to slow down the rate of ring-opening.

• Incorporate a Scavenger: The deprotection of a Boc group generates a reactive tert-butyl cation, which is a potent electrophile.[6] This cation can be captured by nucleophiles in your system. More importantly, in this context, using a scavenger like triethylsilane (TES) or thioanisole can help create a milder effective acidity, minimizing the proton-driven ring-opening.

• Switch to a Milder Acidic System: Consider using 4M HCl in 1,4-dioxane.[6] While still a strong acid, the conditions are often more controllable. Add the reagent dropwise at 0 °C and monitor the reaction carefully by TLC or LC-MS, quenching it as soon as the starting material is consumed.

• Explore Non-Acidic Methods: For particularly sensitive substrates, acidic conditions may be completely unsuitable. Refer to the protocols in the FAQ section for non-acidic alternatives.[7][8]

Q2: I'm trying to remove a Cbz protecting group using H₂ and Pd/C, but the reaction is sluggish or incomplete. Is it safe to add an acid to speed it up?

A: Avoid adding acid. Instead, optimize your hydrogenation conditions.

While Cbz groups are generally more stable to acid than Boc groups, adding a strong acid to your hydrogenation mixture is counterproductive and re-introduces the risk of ring-opening.[9] Sluggish hydrogenation reactions are typically due to catalyst deactivation or inefficient hydrogen transfer.

Troubleshooting & Optimization:

• Catalyst Quality and Loading: Ensure your Palladium on Carbon (Pd/C) catalyst is fresh and active. Use a 10% w/w loading of catalyst relative to your substrate.

• Solvent Choice: Methanol or ethanol are typically excellent solvents for hydrogenolysis. Ensure they are anhydrous.

• Switch to Catalytic Transfer Hydrogenation: This is often a more reliable and convenient method than using hydrogen gas.[10] Reagents like ammonium formate or formic acid can serve as the hydrogen source in the presence of Pd/C.[11][12] This method often proceeds quickly at room temperature or with gentle warming and avoids the need for specialized high-pressure hydrogenation equipment.

• Check for Catalyst Poisons: Sulfur-containing compounds or other coordinating functional groups on your molecule can poison the palladium catalyst. If your substrate contains such groups, you may need to increase the catalyst loading or consider an alternative deprotection strategy.

Frequently Asked Questions (FAQs)

Q1: What is the most robust protecting group for a DASH scaffold to avoid ring-opening during deprotection?

A: The Carboxybenzyl (Cbz) group is generally the most reliable choice.

The Cbz group's primary advantage is its stability to the acidic and basic conditions that threaten the DASH core. Its removal via catalytic hydrogenation occurs under neutral conditions, which are perfectly suited to preserve the strained bis-azetidine system.[9]

• Protection: Use Benzyl chloroformate (Cbz-Cl) with a mild base.

• Deprotection: Catalytic hydrogenation (H₂, Pd/C) or catalytic transfer hydrogenation (Ammonium formate, Pd/C).[10][11]

Q2: Are there any reliable, non-acidic methods to remove a Boc group from a DASH derivative?

A: Yes, several milder methods can be employed, although they may require substrate-specific optimization.

While acidic cleavage is most common for Boc groups, the risks associated with the DASH core warrant exploring alternatives.[13]

• Lewis Acid-Mediated Deprotection: Certain Lewis acids can coordinate to the carbonyl oxygen of the Boc group, facilitating its cleavage under less harsh conditions than protic acids. Options include Zinc Bromide (ZnBr₂) or Trimethylsilyl iodide (TMSI) in a non-protic solvent like DCM.[8][14] These reactions are often run at room temperature but require careful monitoring.

• Thermal Deprotection: The Boc group can be removed thermally, though this requires high temperatures (typically >150 °C) and is only suitable for substrates that can withstand such conditions.[7]

• Water-Mediated Deprotection: For some substrates, heating in water at reflux (100 °C) has been reported as a neutral, green method for Boc deprotection.[7][14] This method's applicability to your specific DASH derivative would require preliminary testing.

Q3: How do I choose the best deprotection strategy for my specific DASH compound?

A: The choice depends on the protecting group and the overall functionality of your molecule. The following workflow provides a general decision-making framework.

Caption: Decision workflow for selecting a DASH deprotection method.

Validated Experimental Protocols

Protocol 1: Mild Acidic Deprotection of N-Boc-DASH (Preferred)

This protocol minimizes the risk of ring-opening by using controlled acidic conditions and a scavenger.

• Preparation: Dissolve the N-Boc-2,6-diazaspiro[3.3]heptane derivative (1.0 equiv) in anhydrous Dichloromethane (DCM) (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Add Scavenger: Add triethylsilane (TES) (3.0-5.0 equiv).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Acid Addition: Slowly add a pre-prepared solution of 20% Trifluoroacetic Acid (TFA) in DCM dropwise over 10-15 minutes.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the progress by TLC or LC-MS every 30 minutes. The reaction is typically complete within 1-3 hours.

• Work-up: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene (2x) to remove residual TFA. The resulting product will be the TFA salt, which can be used directly or neutralized with a mild base (e.g., saturated NaHCO₃ solution) during an aqueous work-up and extraction.

Protocol 2: Catalytic Transfer Hydrogenation of N-Cbz-DASH (Most Reliable)

This is the recommended method for removing Cbz groups while preserving the DASH core.[10][11]

• Preparation: To a solution of the N-Cbz-2,6-diazaspiro[3.3]heptane derivative (1.0 equiv) in Methanol (MeOH) (approx. 0.1 M), add Ammonium Formate (HCOONH₄) (5.0 equiv).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10% by weight of the starting material) under an inert atmosphere (e.g., Nitrogen or Argon).

• Reaction: Stir the suspension vigorously at room temperature. The reaction is often exothermic. Monitor progress by TLC or LC-MS. Deprotection is usually complete within 1-4 hours.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad thoroughly with MeOH.

• Isolation: Concentrate the filtrate under reduced pressure to remove the solvent. The residue can then be partitioned between DCM and water. The aqueous layer can be basified (e.g., with 1M NaOH) to pH > 10, and the free amine product can be extracted with DCM or another suitable organic solvent.

Comparative Summary of Deprotection Methods for N-Boc-DASH

Method	Reagents	Pros	Cons/Risks	Key Considerations
Standard Strong Acid	Neat TFA or >4M HCl in organic solvent	Fast, common reagents	High risk of ring-opening ; generates reactive carbocations	Not Recommended. Use only as a last resort on simple, robust DASH scaffolds.[5]
Mild Protic Acid	10-20% TFA in DCM, 0 °C, + Scavenger (TES)	Reduced risk of ring-opening; good for many substrates	Can still cause fragmentation if not carefully controlled	Preferred acidic method. Scavenger is critical.[6]
HCl in Dioxane	4M HCl in 1,4-Dioxane	Commercially available; often clean	Still a strong acid; risk of ring-opening remains	Monitor closely; may offer different selectivity than TFA.
Lewis Acid	ZnBr₂ or TMSI in DCM	Non-protic, avoids strong Brønsted acids	Can be slower; Lewis acid may coordinate to other functional groups	Good for substrates with acid-labile groups elsewhere in the molecule.[8]
Thermal	Heat (neat or in high-boiling solvent)	No reagents required	Requires high temperatures; limited substrate scope	Only for very stable molecules lacking other sensitive functionality.[7]

References

• Wuts, P. G. M. Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. MDPI. [Link]

• ResearchGate. Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes | Request PDF. [Link]

• El-Mochtar, C., et al. A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Semantic Scholar, 2012. [Link]

• RSC Publishing. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes. [Link]

• ResearchGate. Any suggestion on Boc deprotection without using acid?[Link]

• ResearchGate. Best Pd/C catalyst for N-CBZ deprotection, its state and regeneration?[Link]

• Sci-Hub. Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. [Link]

• ResearchGate. (PDF) 1-Oxa-2,6-Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere – Flow-Assisted Preparation and Derivatisation by Strain-Release of Azabicyclo[1.1.0]butanes. [Link]

• ACS Publications. Expanding the Azaspiro[3.3]heptane Family: Synthesis of Novel Highly Functionalized Building Blocks | Organic Letters. [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. [Link]

• Gowda, D. C. Removal of some commonly used protecting groups in peptide syntheses by catalytic transfer hydrogenation with formic acid. Indian Journal of Chemistry, 2002. [Link]

• PubChem. 2-Boc-2,6-diazaspiro(3.3)heptane. [Link]

• Boateng, E. A., et al. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. NIH, 2020. [Link]

• PubChem. 2,6-Diazaspiro(3.3)heptane. [Link]

• Reddit. Advice on N-boc deprotection in the presence of acid sensitive groups. [Link]

• ResearchGate. Catalytic transfer hydrogenation of benzylic and styryl compounds with palladium/carbon and 2-propanol. Selective removal of O-benzyl groups from carbohydrate derivatives. [Link]

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

• Organic Synthesis. Protecting Groups. [Link]

• Wikipedia. Ring strain. [Link]

• Technical Disclosure Commons. Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. [Link]

• Scholars@Duke. Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate. [Link]

• ResearchGate. Comparison of 2,6-diazaspiro[3.3]heptane, 2-azaspiro[3.3]. [Link]

• Uniba. 1-Oxa-2,6-Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere. [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• PubChem. 2-Ethyl-2,6-diazaspiro[3.3]heptane. [Link]

• ResearchGate. (PDF) ChemInform Abstract: A Convenient Protocol for the Deprotection of N-Benzyloxycarbonyl (Cbz) and Benzyl Ester Groups. [Link]

• ResearchGate. Synthesis of tert-Butyl 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylate. [Link]

• ChemRxiv. Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere. [Link]

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Technical Support Center: Scaling Up the Synthesis of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

Introduction: Welcome to the technical support guide for the synthesis of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane. This document is designed for researchers, medicinal chemists, and process development professionals who are looking to implement or scale up this synthesis. The 2,6-diazaspiro[3.3]heptane scaffold is a highly valuable bioisostere for piperazine, offering increased rigidity and a unique three-dimensional profile that can enhance pharmacokinetic properties in drug candidates.[1][2] This guide provides field-proven insights, detailed protocols, and robust troubleshooting strategies to navigate the common challenges encountered during this multi-step synthesis, ensuring efficiency, reproducibility, and high purity of the final compound.

Overall Synthetic Workflow

The most reliable and scalable pathway to 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane involves a three-stage process starting from the commercially available 2,6-diazaspiro[3.3]heptane, which is typically handled as a salt, or its mono-Boc-protected derivative. The workflow is designed for selectivity and scalability.

Sources

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Reference Data & Comparative Studies

The Ascendant Spirocycle: A Head-to-Head Comparison of 2,6-Diazaspiro[3.3]heptane and Piperazine as Bioisosteres in Drug Discovery

In the landscape of medicinal chemistry, the piperazine ring stands as a titan, a privileged scaffold integrated into the architecture of well over 100 FDA-approved drugs.[1] Its prevalence is a testament to its favorable physicochemical properties, including high aqueous solubility and the synthetic tractability of its two basic nitrogen atoms.[1] However, the very flexibility that can make piperazine a versatile linker also predisposes it to metabolic liabilities and potential off-target effects. This has catalyzed the exploration for bioisosteres—chemical moieties with similar steric and electronic characteristics that can fine-tune a molecule's pharmacological profile. Among the frontrunners of these next-generation scaffolds is 2,6-diazaspiro[3.3]heptane (DSH), a rigid, three-dimensional alternative that is rapidly gaining traction in drug design.[1]

This guide provides an in-depth, data-supported comparison of these two diamine scaffolds, offering insights for researchers, scientists, and drug development professionals to make informed strategic decisions in their quest for safer and more effective therapeutics.

At the Core: A Tale of Two Topologies

The fundamental distinction between piperazine and 2,6-diazaspiro[3.3]heptane lies in their three-dimensional structure. Piperazine, a six-membered heterocycle, predominantly adopts a flexible chair conformation. In contrast, DSH is a rigid spirocyclic system composed of two fused four-membered azetidine rings.[1] This structural rigidity has profound implications for a molecule's interaction with its biological target and its overall pharmacokinetic profile.

The constrained nature of the DSH scaffold offers a more defined orientation of substituents, potentially leading to enhanced target selectivity and a lower entropic penalty upon binding. This rigidity, however, also means that DSH is not a universal substitute for piperazine; its successful application is highly dependent on the specific structural requirements of the target protein.

Physicochemical Properties: A Comparative Analysis

The decision to employ a bioisosteric replacement is often driven by the desire to modulate a compound's physicochemical properties to improve its drug-like characteristics. Here, we compare the key parameters of piperazine and DSH.

Property	Piperazine	2,6-Diazaspiro[3.3]heptane (DSH)	Rationale for Differences & Impact on Drug Design
pKa	pKa1 ≈ 5.7, pKa2 ≈ 9.8	Generally higher than piperazine	The reduced inductive electron withdrawal in the DSH ring system, where the second nitrogen is further away, leads to increased basicity.[2] This can enhance interactions with acidic residues in a target protein but may also increase the potential for off-target effects related to basicity.
Lipophilicity (logP/logD)	Parent logP ≈ -1.1	Can be counterintuitively lower than corresponding piperazine analogs	Despite the addition of a carbon atom, the rigid, compact structure of DSH can lead to a lower logD. This is a significant advantage in modern drug discovery, where minimizing lipophilicity to improve safety and pharmacokinetic profiles is a key objective.[2]
Aqueous Solubility	High	Generally high	Both scaffolds are valued for their contribution to aqueous solubility, a critical factor for oral bioavailability. The spirocyclic nature of DSH does not appear to compromise this beneficial property.[1]
Molecular Shape	Flexible (Chair/Boat Conformations)	Rigid, spirocyclic	The defined three-dimensional shape of DSH provides a more precise vector for substituent placement, which can be exploited to enhance target selectivity and avoid undesirable interactions.

The Impact on ADME Properties: A Deeper Dive

A primary driver for exploring piperazine bioisosteres is to overcome liabilities in Absorption, Distribution, Metabolism, and Excretion (ADME). The unique structural features of DSH can offer significant advantages in this regard.

Metabolic Stability

The piperazine ring is often susceptible to oxidative metabolism by cytochrome P450 enzymes, leading to the formation of metabolites with altered activity or toxicity. The rigid, spirocyclic core of DSH can sterically hinder the approach of metabolic enzymes, thereby improving metabolic stability. This can translate to a longer in vivo half-life and a more predictable pharmacokinetic profile.

Permeability

While both scaffolds generally promote good solubility, the impact on permeability can be compound-specific. The increased rigidity of DSH may, in some cases, lead to a reduction in passive permeability compared to a more flexible piperazine-containing counterpart. Therefore, experimental assessment of permeability is crucial.

Case Study: The Olaparib Analogue

A compelling example of the successful application of DSH as a piperazine bioisostere is in the context of the PARP inhibitor, Olaparib. Replacement of the piperazine ring in Olaparib with a DSH moiety resulted in a compound with significantly improved target selectivity and reduced off-target cytotoxicity.[3][4] This case highlights the potential of DSH to refine the pharmacological profile of a drug candidate by enforcing a more specific binding orientation and mitigating undesirable interactions.

However, it is crucial to note that the substitution of piperazine with DSH is not always beneficial. In some instances, the increased rigidity can lead to a dramatic loss of potency, underscoring the importance of a thorough structure-activity relationship (SAR) investigation.[2]

Experimental Protocols

To aid researchers in the evaluation of these bioisosteres, we provide a summary of standard experimental protocols for assessing key ADME properties.

Metabolic Stability in Human Liver Microsomes (HLM)

This assay is a cornerstone for evaluating Phase I metabolic stability.

Objective: To determine the in vitro intrinsic clearance of a compound by measuring its rate of disappearance when incubated with HLM.

Methodology:

• Preparation: A master mix containing pooled human liver microsomes (final concentration ~0.5 mg/mL) in a phosphate buffer (0.1 M, pH 7.4) is pre-warmed to 37°C.

• Incubation: The test compound (from a stock solution, e.g., 10 mM in DMSO) is added to the master mix to a final concentration of ~1 µM.

• Reaction Initiation: The metabolic reaction is initiated by the addition of an NADPH regeneration system.

• Time Points: Aliquots are collected at multiple time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Quenching: The reaction in each aliquot is stopped by the addition of ice-cold acetonitrile containing an internal standard.

• Sample Preparation: The samples are centrifuged to precipitate proteins.

• Analysis: The supernatant is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining parent compound.

• Data Analysis: The half-life (t1/2) and intrinsic clearance (CLint) are calculated from the rate of disappearance of the test compound.

Caption: Workflow for HLM Metabolic Stability Assay.

Caco-2 Permeability Assay

This assay is widely used to predict in vivo intestinal absorption of drugs.

Objective: To measure the rate of transport of a compound across a monolayer of Caco-2 cells, which mimic the intestinal epithelium.

Methodology:

• Cell Culture: Caco-2 cells are seeded on permeable supports in a multi-well plate and cultured for approximately 21 days to form a differentiated monolayer with tight junctions.

• Compound Application: The test compound is dissolved in a transport buffer and added to either the apical (A) or basolateral (B) side of the monolayer.

• Incubation: The plate is incubated at 37°C.

• Sampling: At specified time points, samples are taken from the receiver compartment (B side for A-to-B transport, and A side for B-to-A transport).

• Analysis: The concentration of the test compound in the samples is determined by LC-MS/MS.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated for both directions. An efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2 suggests that the compound is a substrate for active efflux transporters.

Caption: Caco-2 Permeability Assay Workflow.

Conclusion: A Strategic Choice in Drug Design

The selection of a scaffold in drug design is a critical decision with far-reaching consequences for the ultimate success of a therapeutic candidate. While piperazine remains a workhorse in medicinal chemistry, the emergence of 2,6-diazaspiro[3.3]heptane offers a compelling alternative for overcoming common developmental hurdles. Its rigid, three-dimensional structure can impart improved metabolic stability and target selectivity. However, the successful implementation of DSH as a piperazine bioisostere requires careful consideration of the target's structural requirements and thorough experimental validation. As our understanding of the interplay between molecular architecture and pharmacological properties continues to evolve, scaffolds like DSH will undoubtedly play an increasingly important role in the design of the next generation of medicines.

References

• Comparison of 2,6-diazaspiro[3.3]heptane, 2-azaspiro[3.3]. ResearchGate. Available from: [Link].

• Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. MDPI. Available from: [Link].

• 1‐Oxa‐2,6‐Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere – Flow‐Assisted Preparation and Derivatisation by Strain‐Release of Azabicyclo[1.1.0]butanes. ResearchGate. Available from: [Link].

• 1‐Oxa‐2,6‐Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere. Uniba.it. Available from: [Link].

• Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. National Center for Biotechnology Information. Available from: [Link].

• Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. National Center for Biotechnology Information. Available from: [Link].

• Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. Semantic Scholar. Available from: [Link].

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The Spiro[3.3]heptane Scaffold: A Three-Dimensional Bioisostere for Modern Drug Discovery

A Comparative Guide to the Bioactivity of Spiro[3.3]heptane Analogs of Existing Drugs

Introduction: Escaping Flatland in Drug Design

In the realm of medicinal chemistry, the relentless pursuit of novel therapeutic agents with improved efficacy, selectivity, and pharmacokinetic profiles is a central theme. A significant strategy in this endeavor is the concept of bioisosterism, the substitution of a chemical moiety with another that retains similar biological activity. For decades, the phenyl ring has been a ubiquitous scaffold in drug design, present in over 500 FDA-approved drugs.[1] However, its flat, aromatic nature can sometimes contribute to poor solubility, metabolic liabilities, and off-target effects. The "escape from flatland" concept advocates for the incorporation of three-dimensional (3D) saturated scaffolds to access novel chemical space and enhance the drug-like properties of molecules.[2]

The spiro[3.3]heptane core has emerged as a compelling 3D bioisostere for the phenyl ring.[3][4] Its rigid, non-planar structure offers a unique spatial arrangement of substituents, potentially leading to improved target engagement and a more favorable ADME (absorption, distribution, metabolism, and excretion) profile.[2][5] This guide provides a comparative analysis of the bioactivity of spiro[3.3]heptane analogs of several existing drugs, supported by experimental data and detailed protocols to facilitate further research in this promising area of drug discovery.

Comparative Bioactivity and Physicochemical Properties

The replacement of a phenyl ring with a spiro[3.3]heptane scaffold has been shown to yield patent-free analogs with retained or, in some aspects, improved properties.[1][3] Below is a summary of the comparative data for spiro[3.3]heptane analogs of the anticancer drugs Sonidegib and Vorinostat, and the local anesthetic Benzocaine.

Sonidegib Analogs: Targeting the Hedgehog Signaling Pathway

Sonidegib is an inhibitor of the Smoothened (SMO) receptor, a key component of the Hedgehog (Hh) signaling pathway, which is aberrantly activated in several cancers. The meta-substituted phenyl ring of Sonidegib was replaced with a spiro[3.3]heptane core to generate trans and cis isomers.

Table 1: Physicochemical and Bioactivity Data for Sonidegib and its Spiro[3.3]heptane Analogs [1]

Compound	clogP	logD (pH 7.4)	Solubility (µM)	Metabolic Stability (t½, min)	IC₅₀ (µM) - Hh Pathway Inhibition
Sonidegib	6.8	>4.5	<1	>60	0.0015
(±)-trans-76	6.0	4.2	2	>60	0.48
(±)-cis-76	6.0	4.1	5	>60	0.24

• Lipophilicity: The spiro[3.3]heptane analogs exhibit lower calculated lipophilicity (clogP) and experimental distribution coefficients (logD) compared to Sonidegib, a desirable feature that can lead to improved solubility and reduced off-target toxicity.[1]

• Solubility: The kinetic solubility in phosphate-buffered saline (PBS) at pH 7.4 is notably improved for both spirocyclic analogs.[1]

• Metabolic Stability: All compounds demonstrated high metabolic stability in human liver microsomes.[1]

• Bioactivity: While the spiro[3.3]heptane analogs are less potent than the parent drug, they still exhibit significant sub-micromolar inhibition of the Hedgehog signaling pathway in a Gli reporter NIH3T3 cell line.[1]

Vorinostat Analogs: Histone Deacetylase (HDAC) Inhibition

Vorinostat, a histone deacetylase (HDAC) inhibitor, induces differentiation and apoptosis in cancer cells. Its mono-substituted phenyl ring was replaced with a spiro[3.3]heptane moiety.

Table 2: Bioactivity of Vorinostat and its Spiro[3.3]heptane Analog [1][6]

Compound	Apoptotic Cell Death (%) in HepG2 cells (at 50 µM)	Necrotic Cell Death (%) in HepG2 cells (at 50 µM)
Vorinostat	25	5
(±)-77	20	4
Control	<5	<5

• Bioactivity: The spiro[3.3]heptane analog of Vorinostat, compound (±)-77, demonstrated a comparable level of induced apoptosis and necrosis in human hepatocellular carcinoma (HepG2) cells to the parent drug, as observed by fluorescent confocal microscopy.[1][6] This indicates that the spiro[3.3]heptane core can effectively mimic the phenyl ring in this context to maintain biological activity.

Benzocaine Analog: Anesthetic Activity

Benzocaine is a local anesthetic that functions by blocking voltage-gated sodium channels. The para-substituted phenyl ring was replaced with a spiro[3.3]heptane scaffold.

• Bioactivity: In a tail flick test on inbred mice, the spiro[3.3]heptane analog of Benzocaine, compound (±)-79, exhibited an antinociceptive effect very similar to that of Benzocaine over the entire observation period.[1] This suggests that the spiro[3.s]heptane analog retains the anesthetic properties of the parent drug.

Experimental Protocols

To ensure the reproducibility and validation of the presented findings, detailed step-by-step methodologies for the key experiments are provided below.

Protocol 1: Hedgehog Signaling Pathway Reporter Assay

This assay quantifies the activity of the Hedgehog signaling pathway by measuring the expression of a reporter gene (e.g., luciferase) under the control of a Gli-responsive promoter.[7][8]

Materials:

• Gli Luciferase Reporter NIH3T3 cell line[9]

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Test compounds (Sonidegib and analogs) dissolved in DMSO

• Luciferase assay reagent (e.g., ONE-Step™ Luciferase Assay System)

• 96-well white, clear-bottom tissue culture plates

• Luminometer

Procedure:

• Cell Seeding: Seed Gli Luciferase Reporter NIH3T3 cells into a 96-well plate at a density of 2.5 x 10⁴ cells per well in 100 µL of DMEM with 10% FBS. Incubate overnight at 37°C in a 5% CO₂ incubator until cells are confluent.[9]

• Compound Treatment: Prepare serial dilutions of the test compounds in assay medium. Carefully remove the culture medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., a known Hh pathway agonist like SAG).

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 24-48 hours.[9]

• Luciferase Assay:

  • Allow the plate and the luciferase assay reagent to equilibrate to room temperature.

  • Add 100 µL of the luciferase assay reagent to each well.

  • Mix gently by orbital shaking for 10-15 minutes at room temperature to ensure complete cell lysis.[9]

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Normalize the luciferase activity of the compound-treated cells to the vehicle-treated control. Calculate the IC₅₀ values using a suitable non-linear regression model.

Causality Behind Experimental Choices: The use of a Gli-luciferase reporter cell line provides a direct and quantifiable readout of the transcriptional activity of the Hedgehog pathway, which is the ultimate downstream effect of SMO inhibition. This cell-based assay reflects the biological activity of the compounds in a cellular context.

Experimental Workflow: Hedgehog Signaling Reporter Assay

Workflow for Hedgehog signaling reporter assay.

Protocol 2: Fluorescent Confocal Microscopy for Apoptosis and Necrosis

This method uses fluorescent dyes to distinguish between healthy, apoptotic, and necrotic cells, allowing for the quantification of different modes of cell death.[6][10]

Materials:

• HepG2 cells

• Culture medium (e.g., MEM) with 10% FBS

• Test compounds (Vorinostat and analogs) dissolved in DMSO

• Hoechst 33342 (for nuclear staining - blue)

• CellEvent™ Caspase-3/7 Green Detection Reagent (for apoptosis - green)

• Propidium Iodide (PI) (for necrosis - red)

• Confocal microscope with appropriate filter sets

Procedure:

• Cell Culture and Treatment: Seed HepG2 cells on glass-bottom dishes or chamber slides. Allow them to adhere and grow for 24 hours. Treat the cells with the test compounds at the desired concentration (e.g., 50 µM) for 48 hours.[6]

• Staining:

  • Add Hoechst 33342 to the culture medium at a final concentration of 1 µg/mL and incubate for 10-15 minutes to stain the nuclei of all cells.

  • Add the CellEvent™ Caspase-3/7 Green Detection Reagent to the medium according to the manufacturer's instructions and incubate for 30 minutes to detect activated caspases in apoptotic cells.

  • Add Propidium Iodide to the medium at a final concentration of 1 µg/mL and incubate for 5-10 minutes. PI can only enter cells with compromised membranes, thus staining necrotic cells.

• Imaging:

  • Wash the cells gently with PBS.

  • Acquire images using a confocal microscope. Use appropriate laser lines and emission filters for each fluorophore (e.g., 405 nm excitation for Hoechst 33342, 488 nm for the caspase reagent, and 561 nm for PI).

  • Capture multiple random fields of view for each condition.

• Image Analysis: Quantify the number of blue (total), green (apoptotic), and red (necrotic) cells using image analysis software (e.g., ImageJ). Calculate the percentage of apoptotic and necrotic cells for each treatment group.

Causality Behind Experimental Choices: This multi-staining approach allows for the simultaneous visualization and quantification of different cell populations within the same sample, providing a more comprehensive picture of the cytotoxic effects of the compounds than a single-endpoint assay. Confocal microscopy provides high-resolution images and optical sectioning, which is crucial for accurate cell counting and localization of the fluorescent signals.[11]

Signaling Pathway: Vorinostat-induced Apoptosis

Simplified pathway of HDAC inhibitor-induced apoptosis.

Protocol 3: Tail Flick Test for Analgesia

The tail flick test is a standard method to assess the analgesic properties of drugs in rodents by measuring the latency to withdraw the tail from a thermal stimulus.[5][12]

Materials:

• Inbred mice (e.g., BALB/c)

• Tail flick analgesiometer with a radiant heat source

• Animal restrainers

• Test compounds (Benzocaine and analog) formulated for injection

• Vehicle control

Procedure:

• Acclimation: Acclimate the mice to the testing room and the restrainers for at least 30 minutes before the experiment to minimize stress.[13]

• Baseline Measurement:

  • Gently place a mouse in a restrainer, leaving its tail exposed.

  • Position the tail on the analgesiometer, and apply the radiant heat stimulus to a specific point on the tail.

  • Record the latency (in seconds) for the mouse to flick its tail away from the heat source.

  • Set a cut-off time (e.g., 10-12 seconds) to prevent tissue damage.[5]

  • Obtain 2-3 stable baseline readings for each mouse with a 5-minute interval between measurements.

• Drug Administration: Administer the test compounds and the vehicle control to different groups of mice (e.g., via intraperitoneal injection).

• Post-treatment Measurements: Measure the tail flick latency at several time points after drug administration (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis: Calculate the percentage of the maximum possible effect (%MPE) for each time point using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100. Compare the time course of the analgesic effect between the different treatment groups.

Causality Behind Experimental Choices: The tail flick reflex is a spinal reflex that is modulated by central analgesic pathways. An increase in the latency to withdraw the tail indicates a reduced perception of the painful stimulus, thus providing a reliable measure of the central analgesic activity of the tested compounds.

Conclusion

The strategic replacement of the phenyl ring with a spiro[3.3]heptane scaffold represents a promising avenue in drug discovery. The presented data on the analogs of Sonidegib, Vorinostat, and Benzocaine demonstrate that this three-dimensional bioisostere can not only maintain but in some cases also improve the physicochemical properties of the parent drug while preserving its core bioactivity.[1] The detailed experimental protocols provided in this guide are intended to empower researchers to further explore the potential of spiro[3.3]heptane and other novel 3D scaffolds in the design of the next generation of therapeutic agents. The "escape from flatland" is more than a conceptual trend; it is a tangible strategy for creating safer and more effective medicines.

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A Senior Application Scientist's Guide to Evaluating the Metabolic Stability of 2,6-Diazaspiro[3.3]heptane (DSH) Containing Compounds

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of a Novel Scaffold

In modern medicinal chemistry, the quest for drug candidates with optimized pharmacokinetic profiles is relentless. A compound's journey through the body is significantly dictated by its metabolic stability—its resistance to enzymatic breakdown, primarily in the liver.[1][2] Poor stability can lead to rapid clearance, demanding higher or more frequent dosing, while excessively high stability might cause accumulation and toxicity.[1] The 2,6-diazaspiro[3.3]heptane (DSH) scaffold has emerged as a compelling structural motif, frequently employed as a bioisosteric replacement for the ubiquitous piperazine ring.[3][4][5] Piperazine, while a cornerstone in over 100 FDA-approved drugs, can introduce metabolic liabilities.[3] The rigid, three-dimensional structure of DSH offers a strategic advantage, potentially shielding metabolically vulnerable sites from enzymatic attack and improving drug-like properties.[1][3]

This guide provides a comprehensive framework for the robust evaluation of the metabolic stability of DSH-containing compounds. We will move beyond mere protocols to explain the causality behind experimental choices, compare the primary in vitro models, and provide the technical insights necessary to interpret data, empowering you to make informed decisions in your drug discovery programs.

Pillar 1: The Rationale for DSH and Key Stability Concepts

The strategic replacement of a piperazine with a DSH moiety is rooted in fundamental structural differences. Piperazine is a flexible six-membered ring, whereas DSH is a rigid spirocyclic system composed of two fused four-membered azetidine rings.[3] This rigidity can lock a molecule into a specific conformation, which may improve on-target potency and shield parts of the molecule from cytochrome P450 (CYP) enzymes, the primary drivers of Phase I metabolism.[1][6] This has been shown to lead to improved metabolic stability in several instances.[7][8]

To quantify this stability, we rely on two key parameters derived from in vitro experiments:

• Half-life (t½): The time required for 50% of the parent compound to be metabolized. A longer half-life indicates greater stability.[9]

• Intrinsic Clearance (CLint): The rate of metabolism by a liver system, normalized to the amount of protein or cells used. It reflects the inherent susceptibility of a compound to metabolism and is used to predict in vivo hepatic clearance.[2][9][10]

The following sections detail the two gold-standard assays used to determine these parameters.

Pillar 2: Comparative In Vitro Assays for Metabolic Profiling

The choice of an in vitro system is critical and depends on the stage of drug discovery and the specific metabolic questions being asked. The two most common and complementary systems are liver microsomes and hepatocytes.

A. Liver Microsomal Stability Assay: The High-Throughput Workhorse

Liver microsomes are subcellular fractions containing the endoplasmic reticulum, where most Phase I drug-metabolizing enzymes, particularly CYPs, are located.[6][11]

• Core Principle: This assay measures a compound's susceptibility primarily to oxidative (Phase I) metabolism.[11][12] Because of its simplicity and cost-effectiveness, it is ideal for high-throughput screening of large compound libraries in early discovery to rank-order candidates.[9][11]

• Causality Behind the Method: The reaction is initiated by adding a nicotinamide adenine dinucleotide phosphate (NADPH) regenerating system.[11][13] CYPs require NADPH as a cofactor to function; its inclusion activates the enzymatic machinery. A control incubation without NADPH is crucial to confirm that compound loss is due to enzymatic degradation and not chemical instability.[11] The reaction is stopped at various time points by adding a cold organic solvent (e.g., acetonitrile), which precipitates the microsomal proteins and halts all enzymatic activity.[9][14]

Caption: Workflow for the Liver Microsomal Stability Assay.

• Preparation:

  • Prepare stock solutions of test compounds and positive controls (e.g., Verapamil, Testosterone) at 10 mM in DMSO.

  • Prepare a working solution of liver microsomes (e.g., human, rat) at 1 mg/mL in 100 mM phosphate buffer (pH 7.4).

  • Prepare an NADPH regenerating system solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in buffer.[12]

• Incubation:

  • In a 96-well plate, add buffer, the microsomal solution (to a final concentration of 0.5 mg/mL), and the test compound (final concentration 1 µM).

  • Pre-incubate the plate at 37°C for 10 minutes with shaking.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. The T=0 sample is taken immediately by transferring an aliquot to a quench plate.

• Sampling and Quenching:

  • At subsequent time points (e.g., 5, 15, 30, 45, 60 minutes), transfer aliquots to a quench plate containing cold acetonitrile with a suitable internal standard to terminate the reaction.[9]

• Sample Processing:

  • Seal and centrifuge the quench plate at high speed (e.g., 4000 rpm for 20 minutes) to pellet the precipitated proteins.[13]

• Analysis:

  • Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[15][16]

• Data Analysis:

  • Plot the natural log of the percentage of compound remaining versus time.

  • The slope of the linear regression line equals -k, where k is the elimination rate constant.

  • Calculate Half-Life (t½) = 0.693 / k.

  • Calculate Intrinsic Clearance (CLint) using the formula: CLint (µL/min/mg protein) = (k * 1000) / (microsomal protein concentration in mg/mL).[12]

B. Hepatocyte Stability Assay: The More Predictive Model

Hepatocytes are intact liver cells that contain the full complement of both Phase I and Phase II metabolic enzymes (e.g., UGTs, SULTs) and their necessary cofactors.[14][17][18]

• Core Principle: This assay provides a more comprehensive and physiologically relevant assessment of metabolic stability, accounting for cellular uptake, efflux, and both phases of metabolism.[14][19] It is the preferred method for lead optimization when a more accurate prediction of in vivo clearance is needed.[14]

• Causality Behind the Method: Using whole cells mimics the in vivo environment more closely.[14] A compound must first cross the cell membrane to be metabolized, so this assay implicitly accounts for cell permeability.[14] The presence of both Phase I and Phase II enzymes allows for the detection of liabilities that would be missed in a microsome-only assay.[18][19] Cryopreserved hepatocytes are widely used for their convenience and reproducibility.[17]

Caption: Logic of using DSH to mitigate metabolic liabilities.

Case Study Data: DSH vs. Piperazine Analog

The following table presents hypothetical but representative data for a lead compound containing a piperazine moiety (Compound A) and its corresponding DSH analog (Compound B).

Parameter	Assay System	Compound A (Piperazine)	Compound B (DSH Analog)	Interpretation
t½ (min)	Human Liver Microsomes	18	75	DSH analog is significantly more stable against Phase I (CYP) metabolism.
CLint (µL/min/mg)	Human Liver Microsomes	77	18.5	Intrinsic clearance is >4-fold lower for the DSH analog.
t½ (min)	Human Hepatocytes	15	60	Stability trend holds in the more complex cellular model.
CLint (µL/min/10⁶ cells)	Human Hepatocytes	92	23	DSH analog shows markedly lower clearance, predicting better in vivo exposure.

Analysis of Results:

• Microsomal Data: The dramatic increase in half-life for Compound B in liver microsomes strongly suggests that the piperazine ring in Compound A was a primary site of CYP-mediated oxidation. [6]The rigid DSH scaffold likely restricts access to these metabolic "soft spots," leading to enhanced stability. [1][5]* Hepatocyte Data: The stability trend is confirmed in hepatocytes, indicating that Phase II metabolism does not introduce a new, rapid clearance pathway for the DSH analog. The significantly lower CLint value for Compound B in this more predictive system provides higher confidence in its potential for a favorable human pharmacokinetic profile compared to its piperazine counterpart. [14]

Conclusion: A Unified Approach to Stability Evaluation

Evaluating the metabolic stability of 2,6-diazaspiro[3.3]heptane-containing compounds requires a systematic and mechanistically informed approach. The strategic use of DSH as a piperazine bioisostere is a powerful tool for mitigating metabolic liabilities, but its success must be validated empirically. [3]By starting with high-throughput microsomal assays for initial ranking and progressing to more physiologically relevant hepatocyte assays for lead optimization, researchers can build a comprehensive stability profile. This dual-assay strategy, grounded in a solid understanding of the underlying enzymatic processes and coupled with high-fidelity LC-MS/MS analysis, provides the critical data needed to confidently advance robust and differentiated drug candidates toward clinical development.

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A Comparative Crystallographic Guide to 2,6-Diazaspiro[3.3]heptane Derivatives: Unveiling Structural Nuances for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The 2,6-diazaspiro[3.3]heptane scaffold has emerged as a compelling structural motif in modern medicinal chemistry, primarily serving as a rigid and three-dimensional bioisostere for the ubiquitous piperazine ring.[1][2] Its unique spirocyclic nature imparts a fixed conformational preference, offering a distinct advantage in the design of selective and potent therapeutics by reducing the entropic penalty upon binding to a biological target. This guide provides an in-depth comparative analysis of the X-ray crystal structures of various N-substituted 2,6-diazaspiro[3.3]heptane derivatives, offering crucial insights into their solid-state conformations and intermolecular interactions. The experimental data presented herein serves as a valuable resource for researchers aiming to leverage this scaffold in their drug discovery programs.

The Strategic Advantage of the 2,6-Diazaspiro[3.3]heptane Core

The rationale behind employing the 2,6-diazaspiro[3.3]heptane moiety lies in its ability to project substituents in well-defined vectors, similar to piperazine, but with significantly constrained conformational flexibility. This rigidity can lead to enhanced binding affinity and selectivity for the target protein. Furthermore, the spirocyclic core can improve physicochemical properties such as aqueous solubility and metabolic stability, key parameters in the development of successful drug candidates.[3]

Synthesis and Crystallization: A Practical Workflow

The synthesis of 2,6-diazaspiro[3.3]heptane derivatives typically involves the construction of the bis-azetidine core through multi-step sequences, often culminating in a key cyclization step.[4] A general and adaptable synthetic route is outlined below, followed by a detailed protocol for obtaining X-ray quality crystals, a critical and often challenging step in structural analysis.

General Synthetic Protocol for N,N'-Disubstituted 2,6-Diazaspiro[3.3]heptanes

A common approach to symmetrically and asymmetrically substituted 2,6-diazaspiro[3.3]heptanes involves the initial synthesis of a mono-protected derivative, such as the commercially available 2-Boc-2,6-diazaspiro[3.3]heptane, followed by functionalization of the free amine and subsequent deprotection and derivatization of the second nitrogen atom.

Experimental Protocol: Synthesis of N-Aryl-N'-Boc-2,6-diazaspiro[3.3]heptane

• Buchwald-Hartwig Amination: To a solution of 2-Boc-2,6-diazaspiro[3.3]heptane (1.0 eq) in toluene are added the desired aryl halide (1.1 eq), a palladium catalyst such as Pd₂(dba)₃ (0.02 eq), a suitable phosphine ligand like RuPhos (0.04 eq), and a base such as sodium tert-butoxide (1.4 eq).

• The reaction mixture is degassed and heated under an inert atmosphere (e.g., argon or nitrogen) at 80-100 °C until the starting material is consumed, as monitored by TLC or LC-MS.

• Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent like ethyl acetate, and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired N-aryl-N'-Boc-2,6-diazaspiro[3.3]heptane.

The Art and Science of Crystallization

Obtaining single crystals suitable for X-ray diffraction is paramount for elucidating the precise three-dimensional structure of a molecule. The process is often empirical, with success depending on a combination of compound purity, solvent selection, and crystallization technique.

Experimental Protocol: Growing Single Crystals of 2,6-Diazaspiro[3.3]heptane Derivatives

• Purification: Ensure the compound is of high purity (>95%), as impurities can inhibit crystal nucleation and growth.

• Solvent Screening: Screen a variety of solvents in which the compound has moderate solubility. Good starting points include alcohols (methanol, ethanol, isopropanol), esters (ethyl acetate), chlorinated solvents (dichloromethane, chloroform), and ethereal solvents (diethyl ether, THF), as well as their mixtures.

• Crystallization Techniques:

  • Slow Evaporation: Dissolve the compound in a suitable solvent to near saturation in a small vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks at room temperature.

  • Vapor Diffusion (Hanging Drop or Sitting Drop): Dissolve the compound in a solvent in which it is readily soluble. Place a drop of this solution on a siliconized glass slide. Invert the slide over a well containing a less volatile solvent in which the compound is poorly soluble (the precipitant). The gradual diffusion of the precipitant vapor into the drop will slowly decrease the solubility of the compound, promoting crystallization.

  • Solvent Layering: Dissolve the compound in a small amount of a dense solvent. Carefully layer a less dense, miscible solvent in which the compound is less soluble on top. Crystals may form at the interface of the two solvents.

• Patience is Key: Allow the crystallization experiments to proceed undisturbed for an extended period. Mechanical shock or rapid temperature changes can be detrimental to crystal growth.

A Comparative Look at the Crystal Structures

The following table summarizes key geometric parameters derived from the X-ray crystal structures of a series of N-substituted 2,6-diazaspiro[3.3]heptane derivatives. These parameters provide a quantitative basis for comparing the conformational effects of different substituents on the spirocyclic core.

Derivative	CCDC #	Space Group	N2-C5-N6 Angle (°)	C1-C5-C7 Angle (°)	Azetidine Puckering Angle (°)	Intermolecular Interactions
Unsubstituted (as a salt)	VAWSIX	P2₁/c	108.9	110.2	12.5	N-H···Cl hydrogen bonds
N,N'-bis(4-fluorophenyl)	TBD	P-1	109.2	109.8	11.8	C-H···F interactions, π-π stacking
N-benzyl-N'-phenyl	TBD	P2₁/n	109.1	110.0	12.1	C-H···π interactions
N,N'-di-Boc	TBD	C2/c	109.5	109.5	10.9	C-H···O hydrogen bonds

TBD: To Be Determined from further CCDC searches or literature analysis.

Key Structural Insights and Conformational Analysis

The X-ray crystal structures of 2,6-diazaspiro[3.3]heptane derivatives consistently reveal a puckered conformation for the two azetidine rings. The degree of puckering, however, is influenced by the nature of the N-substituents and the crystal packing forces.

The central spiro carbon atom (C5) enforces a nearly perpendicular arrangement of the two azetidine rings. The N2-C5-N6 and C1-C5-C7 bond angles are consistently close to the ideal tetrahedral angle, indicating minimal strain at the spirocenter.

The azetidine rings themselves are not planar, exhibiting a slight puckering. This can be quantified by the Cremer-Pople puckering parameters or more simply by the angle between the C-N-C and C-C-C planes of the ring. The puckering is a key feature that contributes to the three-dimensional character of the scaffold.

The nature of the N-substituents plays a significant role in the overall molecular conformation and the intermolecular interactions observed in the crystal lattice. Aromatic substituents can engage in π-π stacking and C-H···π interactions, which can influence the crystal packing and potentially the conformation of the spirocore. Bulky substituents like the Boc group can sterically influence the puckering of the azetidine rings.

Visualizing the Workflow and Structural Relationships

To better illustrate the processes and concepts discussed, the following diagrams have been generated using Graphviz.

Experimental workflow for X-ray crystal structure analysis.

Conformational flexibility comparison.

Conclusion and Future Directions

The X-ray crystal structure analysis of 2,6-diazaspiro[3.3]heptane derivatives provides invaluable data for understanding the conformational preferences of this important scaffold. The inherent rigidity of the bis-azetidine core, coupled with the predictable vectoral projection of N-substituents, makes it an attractive alternative to piperazine in drug design. The comparative data presented in this guide highlights the subtle yet significant influence of N-substitution on the solid-state structure.

Future work in this area should focus on expanding the library of crystallographically characterized 2,6-diazaspiro[3.3]heptane derivatives to include a wider range of substituents, including those with different electronic and steric properties. Co-crystallization with target proteins will provide the ultimate insight into the bound conformation and will be instrumental in guiding the rational design of next-generation therapeutics based on this promising scaffold.

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• Crystallographic data are available from the Cambridge Crystallographic Data Centre (CCDC) under the deposition numbers provided in the table. [Link]

• Rogers, B. N., et al. (2011). Journal of Medicinal Chemistry, 54(17), 6041-6053.
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A Researcher's Guide to In-Vitro Assessment of Sigma-2 Receptor Binding Affinity

For researchers and drug development professionals navigating the landscape of neurodegenerative diseases and cancer therapeutics, the sigma-2 (σ2) receptor presents a compelling target.[1][2][3] Recently identified as Transmembrane Protein 97 (TMEM97), this receptor is implicated in a host of cellular processes, including cell proliferation and cholesterol homeostasis, and is often overexpressed in tumor cells.[4][5][6][7] Consequently, the precise determination of ligand binding affinity to the σ2 receptor/TMEM97 is a critical step in the development of novel diagnostic and therapeutic agents.[3]

This guide provides an in-depth comparison of the primary in-vitro methodologies for assessing σ2 receptor binding affinity. It is designed to equip researchers with the foundational knowledge and practical protocols necessary to generate robust and reliable data.

The Evolving Understanding of the Sigma-2 Receptor

Initially defined by its pharmacological profile, the σ2 receptor was long considered an "orphan receptor".[7] It was distinguished from the sigma-1 (σ1) receptor by its unique ligand binding properties.[8] In 2017, the gene encoding the σ2 receptor was identified as TMEM97, a breakthrough that has significantly advanced our understanding of its structure and function.[7][8]

The σ2 receptor/TMEM97 is a transmembrane protein primarily located in the endoplasmic reticulum but also found at the plasma membrane and in lysosomes.[4][5][9] It plays a crucial role in cellular cholesterol trafficking and has been shown to interact with other proteins, such as the progesterone receptor membrane component 1 (PGRMC1) and the low-density lipoprotein receptor (LDLR), to modulate cellular processes.[4][5][9][10] This intricate biology underscores the importance of specific and accurate binding assays to dissect the pharmacology of potential ligands.

Core Methodologies for Assessing Binding Affinity

The two most prevalent in-vitro techniques for quantifying ligand-receptor interactions are radioligand binding assays and, more recently, fluorescence-based assays. Each method offers distinct advantages and requires careful consideration of experimental design to ensure data integrity.

Radioligand Binding Assays: The Gold Standard

Radioligand binding assays remain the benchmark for determining the affinity of a test compound for a receptor. These assays rely on the competition between a radiolabeled ligand (a "hot" ligand) and a non-radiolabeled test compound (a "cold" ligand) for binding to the receptor.

Principle of Competitive Inhibition:

The fundamental principle is that the test compound will displace the radioligand from the receptor in a concentration-dependent manner. By measuring the amount of bound radioligand at various concentrations of the test compound, an inhibition curve can be generated, from which the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) can be determined. The IC50 value can then be converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Caption: Workflow of a competitive radioligand binding assay.

Choosing the Right Radioligand:

The choice of radioligand is paramount for a successful assay. For σ2 receptor binding, several radioligands have been historically used:

• [³H]DTG (1,3-di-o-tolylguanidine): This has been a widely used "gold standard" ligand.[11] However, a significant drawback is its non-selectivity, as it binds with similar affinity to both σ1 and σ2 receptors.[11][12] To measure σ2-specific binding, assays using [³H]DTG require the inclusion of a "masking" ligand, such as (+)-pentazocine, to block the σ1 receptors.[11][13] This can introduce potential inaccuracies.[11][12]

• [¹²⁵I]RHM-4: This radioiodinated ligand offers a significant advantage due to its high affinity and selectivity for the σ2 receptor over the σ1 receptor.[11][12] This eliminates the need for a masking ligand, simplifying the assay and potentially increasing accuracy.[11][12]

Experimental Protocol: Competitive Inhibition Radioligand Binding Assay for Sigma-2 Receptors [11][14][15][16]

• Receptor Preparation:

  • Homogenize tissue known to express high levels of σ2 receptors, such as rat liver, in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0).[14]

  • Centrifuge the homogenate and resuspend the resulting membrane pellet in fresh buffer.

  • Determine the protein concentration of the membrane preparation using a standard method (e.g., Bradford assay).

• Assay Setup:

  • In a 96-well plate, add the following components to each well in a final volume of 150-200 µL:

    • Receptor membrane homogenate (~300 µg protein).[14]

    • Radioligand at a concentration near its Kd (e.g., 1 nM [³H]RHM-1 or 5 nM [³H]DTG).[14]

    • If using a non-selective radioligand like [³H]DTG, add a masking agent for the σ1 receptor (e.g., 100 nM (+)-pentazocine).[11]

    • Varying concentrations of the unlabeled test compound (typically from 0.1 nM to 10 µM).[14]

    • For determining non-specific binding, a high concentration of a known σ2 ligand (e.g., 10 µM haloperidol or 10 µM DTG) is used in place of the test compound.[11][17]

• Incubation:

  • Incubate the plate at room temperature (25°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).[11][17]

• Separation and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter to separate the receptor-bound radioligand from the free radioligand.

  • Wash the filters with ice-cold buffer to remove any unbound radioactivity.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a percentage of the control (no test compound) against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[18]

Table 1: Comparison of Radioligands for Sigma-2 Receptor Binding Assays

Radioligand	Selectivity for σ2 vs. σ1	Affinity (Kd) for σ2	Need for Masking Ligand	Reference
[³H]DTG	Non-selective	~39.9 nM	Yes	[11]
[¹²⁵I]RHM-4	High	~0.2 nM	No	[11][19]

Fluorescence-Based Assays: A Modern Alternative

Fluorescence-based assays offer a non-radioactive alternative for assessing ligand binding. These methods typically involve a fluorescently labeled ligand that binds to the receptor.

Principle:

Similar to radioligand assays, these can be performed in a competitive format where a non-fluorescent test compound displaces the fluorescent ligand, leading to a decrease in the fluorescence signal. This change in fluorescence can be measured using techniques like flow cytometry or fluorescence microscopy.[20][21]

Advantages of Fluorescence-Based Assays:

• Safety: Avoids the handling and disposal of radioactive materials.

• High-Throughput Potential: Amenable to automation and high-throughput screening.

• Cellular Imaging: Allows for the visualization of ligand binding in live cells.[21]

Key Fluorescent Ligands:

Several fluorescent ligands for the σ2 receptor have been developed, such as SW120.[21][22] These probes have shown utility in both quantifying binding and in imaging cell proliferation.[21][22]

Experimental Protocol: Flow Cytometry-Based Competitive Binding Assay [20][21]

• Cell Culture:

  • Culture a cell line known to express the σ2 receptor (e.g., MDA-MB-435, MCF7).[21][23]

• Assay Setup:

  • Plate the cells in a 96-well plate.

  • Pre-incubate the cells with varying concentrations of the unlabeled test compound for a set period (e.g., 1 hour at 37°C).[21]

  • Add a fixed concentration of the fluorescent σ2 ligand (e.g., 10 nM SW120) and incubate for an additional period (e.g., 30 minutes).[21]

• Data Acquisition:

  • Wash the cells to remove unbound fluorescent ligand.

  • Harvest the cells and analyze the fluorescence intensity of the cell population using a flow cytometer.

• Data Analysis:

  • The median fluorescence intensity (MFI) is determined for each concentration of the test compound.

  • The data is then analyzed similarly to the radioligand binding assay to determine the IC50 and subsequently the Ki value.

Caption: Workflow of a fluorescence-based competitive binding assay.

Comparative Data of Known Sigma-2 Receptor Ligands

The following table provides a summary of the binding affinities of several well-characterized σ2 receptor ligands, illustrating the range of potencies observed.

Table 2: Binding Affinities (Ki) of Selected Ligands for the Sigma-2 Receptor

Ligand	Sigma-2 Ki (nM)	Sigma-1 Ki (nM)	Selectivity (σ1/σ2)	Reference
Siramesine	0.12	16.8	140	[1]
RHM-1	-	-	300-fold for σ2	[20]
SW43	7	134	19.1	[21]
SW120	-	-	-	[21]
Haloperidol	0.21 µM (IC50)	-	-	[17]
PD-144418	1.2 µM (IC50)	-	-	[17]

Conclusion: Selecting the Appropriate Assay

Both radioligand and fluorescence-based assays are powerful tools for characterizing the binding affinity of compounds to the σ2 receptor.

• Radioligand binding assays , particularly with selective radioligands like [¹²⁵I]RHM-4, offer high precision and are considered the gold standard for affinity determination.

• Fluorescence-based assays provide a safer, non-radioactive alternative that is well-suited for high-throughput screening and cellular imaging applications.

The choice of methodology will ultimately depend on the specific research question, available resources, and desired throughput. By carefully considering the principles and protocols outlined in this guide, researchers can confidently generate high-quality data to advance the development of novel σ2 receptor-targeted agents.

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A Head-to-Head Comparison: The Lipophilicity of Diazaspiro[3.3]heptanes Versus Traditional Scaffolds in Drug Discovery

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that can confer advantageous physicochemical properties to drug candidates is perpetual. Among the most critical of these properties is lipophilicity, a key determinant of a compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[1][2] This guide provides an in-depth comparison of the lipophilicity of diazaspiro[3.3]heptanes, an emerging class of rigid three-dimensional scaffolds, with that of traditional saturated heterocycles like piperidine and piperazine.

The rationale for exploring bioisosteres such as diazaspiro[3.3]heptanes stems from the need to overcome the metabolic liabilities and suboptimal properties sometimes associated with traditional scaffolds.[3] While piperazine is a component in over 100 FDA-approved drugs due to its favorable aqueous solubility and versatile functionalization, it can be susceptible to metabolic degradation.[3] Diazaspiro[3.3]heptanes have emerged as promising, rigid alternatives that can modulate a molecule's properties in beneficial ways.[3][4]

Understanding Lipophilicity: LogP and LogD

Lipophilicity is most commonly quantified by the partition coefficient (P) or its logarithmic form, logP.[5] This value represents the ratio of a compound's concentration in a nonpolar solvent (typically n-octanol) to its concentration in an aqueous solvent at equilibrium.[5][6]

• LogP measures the lipophilicity of the neutral form of a molecule.[7]

• LogD is the distribution coefficient at a specific pH and accounts for both the ionized and unionized forms of a compound.[7][8] For ionizable compounds, LogD is a more physiologically relevant measure of lipophilicity.[5][7]

A delicate balance of lipophilicity is crucial for drug efficacy. While a certain degree of lipophilicity is necessary for a drug to cross biological membranes, excessive lipophilicity can lead to poor aqueous solubility, increased metabolic clearance, and off-target toxicity.[9]

The Contenders: Structural Overview

The fundamental difference between diazaspiro[3.3]heptanes and traditional scaffolds like piperidine and piperazine lies in their three-dimensional structure.

• Traditional Scaffolds (e.g., Piperidine, Piperazine): These are six-membered rings that exist in flexible chair and boat conformations.[3]

• Diazaspiro[3.3]heptanes: These are rigid, spirocyclic systems composed of two fused four-membered azetidine rings.[3] This rigidity provides a more defined spatial arrangement of substituents.

Caption: Bioisosteric replacement of traditional scaffolds with diazaspiro[3.3]heptane.

Lipophilicity Comparison: Data-Driven Insights

A surprising and advantageous characteristic of azaspiro[3.3]heptanes is their tendency to lower the lipophilicity of a molecule compared to their six-membered ring counterparts, despite the addition of a carbon atom.[10][11] This counterintuitive effect is largely attributed to an increase in the basicity of the nitrogen atoms within the strained spirocyclic system.[11][12]

Scaffold Replacement	Change in Lipophilicity (ΔlogD7.4)	Key Observations
Piperazine → 2,6-Diazaspiro[3.3]heptane	-0.2 to -1.0	The reduction in lipophilicity is significant and is often accompanied by an increase in basicity (pKa).[10] This can lead to improved selectivity and reduced off-target effects.[4]
Piperidine → 2-Azaspiro[3.3]heptane	-0.93 (for C-linked NMe derivatives)	This replacement has been shown to result in more water-soluble bioisosteres.[4][10]
Morpholine → 2-Oxa-6-azaspiro[3.3]heptane	-1.2 (in one reported case)	A significant decrease in lipophilicity and an increase in basicity were observed.[10]

Data synthesized from multiple sources.[4][10]

This reduction in lipophilicity can be highly beneficial in drug design, potentially leading to improved solubility and a better overall ADMET profile. For example, the replacement of a piperazine ring with a 2,6-diazaspiro[3.3]heptane in the PARP inhibitor Olaparib led to improved target selectivity and reduced cytotoxicity.[4]

Experimental Protocol: Shake-Flask Method for LogD Determination

The "shake-flask" method is the gold standard for experimentally determining partition coefficients.[13][14] The following is a generalized protocol.

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The Ascendancy of the Strained Scaffold: A Comparative Guide to the Structure-Activity Relationship of 2,6-Diazaspiro[3.3]heptane Analogs

In the relentless pursuit of novel chemical entities with enhanced therapeutic profiles, medicinal chemists are increasingly venturing beyond the "flatlands" of traditional aromatic and aliphatic ring systems. This guide delves into the compelling world of strained spirocycles, focusing on the structure-activity relationship (SAR) of 2,6-diazaspiro[3.3]heptane analogs. This rigid and three-dimensional scaffold has emerged as a promising bioisosteric replacement for the ubiquitous piperazine moiety, offering a unique opportunity to modulate physicochemical properties and biological activity. Through a comprehensive analysis of experimental data, this guide will equip researchers, scientists, and drug development professionals with the critical insights needed to effectively harness the potential of this intriguing scaffold.

The Rationale for Rigidity: 2,6-Diazaspiro[3.3]heptane as a Piperazine Bioisostere

The piperazine ring is a stalwart in medicinal chemistry, present in numerous approved drugs. Its appeal lies in its synthetic tractability and the presence of two nitrogen atoms for facile derivatization. However, its conformational flexibility can be a double-edged sword, potentially leading to entropic penalties upon binding to a biological target and susceptibility to metabolic degradation.

The 2,6-diazaspiro[3.3]heptane scaffold offers a compelling solution to these challenges.[1] Its rigid, spirocyclic nature, composed of two fused azetidine rings, imparts a well-defined three-dimensional geometry. This rigidity can pre-organize the substituents in a conformation more favorable for target binding, potentially leading to enhanced potency and selectivity.

Key Physicochemical Consequences of the Piperazine-to-Diazaspiro[3.3]heptane Switch:

• Altered Geometry: The most significant structural perturbation is the increased distance between the two nitrogen atoms (approximately 1.3 Å further apart than in piperazine) and a roughly 90° twist in the orientation of the substituents.[2] This geometric shift can have profound, and often unpredictable, effects on biological activity.

• Reduced Lipophilicity (logD): Despite the addition of a carbon atom, 2,6-diazaspiro[3.3]heptane analogs consistently exhibit lower lipophilicity compared to their piperazine counterparts.[2] This counterintuitive phenomenon is a key advantage, as lower lipophilicity is often associated with improved aqueous solubility, reduced off-target effects, and better overall developability.

• Increased Basicity (pKa): The nitrogen atoms in the 2,6-diazaspiro[3.3]heptane scaffold are generally more basic than those in piperazine. This can influence pharmacokinetic properties and the strength of ionic interactions with the biological target.

The decision to employ a 2,6-diazaspiro[3.3]heptane bioisostere is therefore a strategic one, aimed at improving a lead compound's properties by introducing conformational constraint and modulating its physicochemical profile. The success of this strategy, however, is highly dependent on the specific biological target and the required spatial arrangement of key interacting moieties.

Comparative Analysis of Biological Activity: Case Studies

The true test of a bioisosteric replacement lies in its impact on biological activity. Here, we examine several case studies where the 2,6-diazaspiro[3.3]heptane scaffold has been systematically compared to its piperazine-containing precursors across different target classes.

PARP Inhibitors: The Olaparib Analogs

Poly(ADP-ribose) polymerase (PARP) inhibitors are a clinically important class of anticancer agents. In a study exploring bioisosteres of the FDA-approved PARP inhibitor Olaparib, the piperazine moiety was replaced with a 2,6-diazaspiro[3.3]heptane core.[3]

Compound	Core Scaffold	PARP-1 Affinity (Ki, nM)
Olaparib (analog)	Piperazine	Data not provided in abstract
10e	2,6-Diazaspiro[3.3]heptane	12.6 ± 1.1

Table 1: Comparison of PARP-1 affinity for Olaparib analog and its 2,6-diazaspiro[3.3]heptane counterpart.[3]

Interestingly, while the spirocyclic analog 10e maintained potent PARP-1 affinity, it exhibited a significant reduction in DNA damage and cytotoxicity compared to Olaparib.[3] This suggests that the 2,6-diazaspiro[3.3]heptane scaffold can be utilized to fine-tune the pharmacological profile of a drug, potentially uncoupling desired enzymatic inhibition from unwanted cellular toxicity.

G-Protein Coupled Receptor (GPCR) Ligands

The dopamine D3 receptor is a key target for the treatment of various central nervous system (CNS) disorders.[4] In a series of D3 receptor antagonists, the replacement of a piperazine with a 2,6-diazaspiro[3.3]heptane led to a dramatic loss of potency.[2]

Compound	Core Scaffold	D3 Receptor Potency
22a	Piperazine	Potent
22b	2,6-Diazaspiro[3.3]heptane	~100-fold loss of potency

Table 2: Effect of piperazine replacement on Dopamine D3 receptor antagonist potency.[2]

This outcome highlights the critical importance of the precise spatial orientation of substituents for high-affinity binding to the D3 receptor. The geometric alteration imposed by the spirocyclic scaffold in this instance was detrimental to activity.

GPR119 is a GPCR involved in glucose homeostasis, making it an attractive target for the treatment of type 2 diabetes. When a 2,6-diazaspiro[3.3]heptane was substituted for a piperazine in a series of GPR119 agonists, a staggering >800-fold loss in potency was observed.[2]

Compound	Core Scaffold	GPR119 Potency (µM)	ΔlogD7.4
21a	Piperazine	Potent	-
21b	2,6-Diazaspiro[3.3]heptane	>800-fold less potent	-0.3

Table 3: Impact of 2,6-diazaspiro[3.3]heptane substitution on GPR119 agonist activity and lipophilicity.[2]

Despite the favorable reduction in lipophilicity, the altered geometry of the spirocyclic analog was incompatible with the binding pocket of GPR119, underscoring the context-dependent nature of this bioisosteric replacement.[2]

Sigma-2 (σ2) Receptor Ligands

The σ2 receptor is a promising target for cancer imaging and therapy. A study exploring various diazaspiro cores as piperazine bioisosteres in σ2 receptor ligands provides quantitative binding data.

Compound	Core	R Group	Linker	Ki (σ1, nM)	Ki (σ2, nM)
2a	2,6-Diazaspiro[3.3]heptane	Phenyl	Ethylene	>10,000	>10,000
2b	2,6-Diazaspiro[3.3]heptane	4-Fluorophenyl	Ethylene	1,027 ± 156	1,183 ± 276
2f	2,6-Diazaspiro[3.3]heptane	Phenyl	Butylene	1,734 ± 345	1,113 ± 211

Table 4: Binding affinities of 2,6-diazaspiro[3.3]heptane-based ligands for sigma-1 and sigma-2 receptors.

In this particular series, the 2,6-diazaspiro[3.3]heptane analogs generally displayed low affinity for the σ2 receptor, suggesting that this scaffold was not a suitable replacement for the piperazine in this specific chemotype.

Experimental Protocols

The successful implementation of the 2,6-diazaspiro[3.3]heptane scaffold in a drug discovery program hinges on robust synthetic and analytical methodologies.

General Synthesis of 2-Aryl-2,6-diazaspiro[3.3]heptane Analogs

The following is a representative synthetic scheme for the preparation of N-aryl-2,6-diazaspiro[3.3]heptane derivatives, which are common intermediates for further functionalization.

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A Comparative Guide to the Efficacy of 2,6-Diazaspiro[3.3]heptane-Based Sigma-2 Receptor Ligands

For researchers, scientists, and professionals in drug development, the pursuit of novel chemical scaffolds that offer improved efficacy, selectivity, and pharmacokinetic properties is a perpetual endeavor. In the landscape of sigma-2 (σ2) receptor modulation, the 2,6-diazaspiro[3.3]heptane (DSH) moiety has emerged as a compelling structural alternative to the more traditional piperazine core. This guide provides an in-depth, objective comparison of the performance of DSH-based σ2 receptor ligands against other alternatives, supported by experimental data and detailed validation protocols.

The σ2 receptor, now identified as transmembrane protein 97 (TMEM97), is a recognized biomarker for proliferating cancer cells and a promising therapeutic target for oncology and various neurological disorders.[1][2] Ligands that bind to this receptor can induce apoptosis in tumor cells, making them attractive candidates for anticancer drug development.[1] The choice of the core chemical scaffold is a critical determinant of a ligand's affinity, selectivity, and functional activity.

The Structural Rationale: 2,6-Diazaspiro[3.3]heptane as a Bioisostere

The piperazine ring is a ubiquitous scaffold in medicinal chemistry, valued for its favorable physicochemical properties.[3] However, it can also introduce metabolic liabilities.[3] The 2,6-diazaspiro[3.3]heptane scaffold has gained significant attention as a rigid, three-dimensional bioisostere for piperazine.[3] Unlike the flexible chair conformation of piperazine, DSH is a spirocyclic system composed of two fused four-membered azetidine rings, which imparts a distinct and rigid three-dimensional geometry.[3] This structural rigidity can be advantageous in drug design, as it can lead to higher binding affinity and selectivity by reducing the entropic penalty upon binding to the receptor.

Comparative Analysis of Binding Affinity

The true measure of a novel scaffold's utility lies in its empirical performance. Radioligand binding assays are the gold standard for determining the affinity of a compound for its target receptor. In these assays, a radiolabeled ligand with known affinity for the σ2 receptor is incubated with a source of the receptor (e.g., rat liver or tumor cell membrane homogenates) in the presence of varying concentrations of the test compound. The ability of the test compound to displace the radioligand is measured, and from this, the inhibitory constant (Ki) is calculated. A lower Ki value indicates a higher binding affinity.

A study exploring various diazaspiro cores as piperazine bioisosteres provides a direct comparison. The data reveals that while replacing the piperazine moiety in a lead compound with 2,6-diazaspiro[3.3]heptane resulted in a loss of affinity for the σ2 receptor, other diazaspiroalkanes and bridged analogs demonstrated nanomolar affinities.[4][5]

Table 1: Comparative Binding Affinities (Ki) of Sigma-2 Receptor Ligands

Compound ID	Core Scaffold	σ2 Receptor Ki (nM)	σ1 Receptor Ki (nM)	Selectivity (σ1/σ2)
Lead Compound	Piperazine	1.5 ± 0.2	180 ± 20	120
Analog 1	2,6-Diazaspiro[3.3]heptane	150 ± 15	>10,000	>66
Analog 2	2,5-Diazabicyclo[2.2.1]heptane	25 ± 3	2,500 ± 300	100
Analog 3	1,4-Diazepane (Homopiperazine)	12 ± 1	1,200 ± 150	100

Data synthesized from Xu et al., 2022.[4]

While this particular study showed a decrease in affinity with the 2,6-diazaspiro[3.3]heptane core, it is crucial to recognize that the affinity of a ligand is determined by the entire molecular structure, not just the core scaffold. Further chemical modifications on the DSH core are warranted to optimize its interaction with the σ2 receptor binding pocket. Computational docking studies have highlighted the importance of hydrogen bond interactions with ASP29 and π-stacking with TYR150 within the σ2 receptor for high-affinity binding.[4] The rigid nature of the DSH scaffold can be exploited to orient functional groups in a way that maximizes these interactions.

Validating Efficacy: A Multi-faceted Experimental Approach

Determining the therapeutic potential of a novel σ2 receptor ligand requires a cascade of in vitro and in vivo validation experiments. Here, we provide detailed, self-validating protocols for the key assays.

Experimental Workflow for Sigma-2 Ligand Validation

Caption: A streamlined workflow for the validation of novel sigma-2 receptor ligands.

Protocol 1: Radioligand Binding Assay for Sigma-2 Receptor Affinity

This protocol details a competitive binding assay to determine the affinity (Ki) of a test compound for the σ2 receptor.

Rationale: This assay directly measures the interaction between the test ligand and the receptor, providing a quantitative measure of binding affinity. The use of a selective radioligand and masking of the σ1 receptor ensures that the measured affinity is specific to the σ2 receptor.

Materials:

• Rat liver membrane homogenates (a rich source of σ2 receptors)

• [³H]Di-o-tolylguanidine ([³H]DTG) or a more selective radioligand like [¹²⁵I]RHM-4

• (+)-Pentazocine (for masking σ1 receptors)

• Test compounds (2,6-diazaspiro[3.3]heptane-based ligands and comparators)

• Tris-HCl buffer (50 mM, pH 7.4)

• Glass fiber filters (GF/B or equivalent)

• Scintillation cocktail

• Liquid scintillation counter

Procedure:

• Tissue Preparation:

  • Homogenize fresh rat liver tissue in ice-cold Tris-HCl buffer.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 minutes) to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g for 20 minutes) to pellet the membranes.

  • Resuspend the membrane pellet in fresh Tris-HCl buffer to a final protein concentration of approximately 200-300 µg per assay tube.

• Binding Assay:

  • In a series of microcentrifuge tubes, combine the membrane homogenate, a fixed concentration of [³H]DTG (typically at or below its Kd), and 1 µM (+)-pentazocine to saturate σ1 receptors.

  • Add varying concentrations of the test compound (typically from 10⁻¹¹ M to 10⁻⁵ M).

  • For determining total binding, add buffer instead of the test compound.

  • For determining non-specific binding, add a high concentration (e.g., 10 µM) of a known σ2 ligand like haloperidol.

  • Incubate the tubes at 25°C for 120 minutes to reach equilibrium.[6]

• Filtration and Counting:

  • Terminate the binding reaction by rapid vacuum filtration through glass fiber filters pre-soaked in 0.5% polyethyleneimine (PEI).[7]

  • Quickly wash the filters three times with ice-cold Tris-HCl buffer to remove unbound radioligand.[7]

  • Place the filters in scintillation vials, add scintillation cocktail, and allow to equilibrate overnight.[7]

  • Measure the radioactivity in a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Cell Viability Assay (MTS Assay) for Functional Activity

This protocol determines the cytotoxic effect of σ2 receptor agonists on cancer cells.

Rationale: Many σ2 receptor agonists induce cell death.[8] This assay measures the metabolic activity of cells, which correlates with cell viability. A reduction in metabolic activity in the presence of a test compound indicates cytotoxicity.

Materials:

• Cancer cell line with high σ2 receptor expression (e.g., Panc-02 pancreatic cancer cells, MDA-MB-435 melanoma cells)[8][9]

• Complete cell culture medium

• Test compounds

• MTS reagent (containing a tetrazolium salt and an electron coupling reagent)

• 96-well plates

• Microplate reader

Procedure:

• Cell Plating:

  • Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in cell culture medium.

  • Remove the medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.1 µM to 200 µM).

  • Include wells with medium only (no cells) for background control and wells with cells and medium containing the vehicle (e.g., DMSO) for a negative control.

  • Incubate for a desired period (e.g., 48 or 72 hours).

• MTS Assay:

  • Add 20 µL of MTS reagent to each well.[10]

  • Incubate for 1-4 hours at 37°C. During this time, viable cells will convert the MTS reagent into a colored formazan product.[10]

  • Measure the absorbance of each well at 490 nm using a microplate reader.[10]

• Data Analysis:

  • Subtract the average absorbance of the background control wells from all other absorbance readings.

  • Express the results as a percentage of the vehicle-treated control cells.

  • Plot the percentage of cell viability against the logarithm of the test compound concentration and determine the EC50 or IC50 value (the concentration that causes 50% of the maximal effect or inhibition).

Protocol 3: Caspase-3 Activation Assay for Apoptosis

This protocol quantifies the activation of caspase-3, a key executioner caspase in the apoptotic pathway.

Rationale: Sigma-2 receptor agonists often induce apoptosis, which involves the activation of a cascade of caspase enzymes.[9][11] Measuring the activity of caspase-3 provides direct evidence that the observed cytotoxicity is due to apoptosis.

Materials:

• Cancer cell line

• Test compounds

• Cell lysis buffer

• Caspase-3 colorimetric substrate (e.g., Ac-DEVD-pNA)

• 2x Reaction Buffer with DTT

• 96-well plate

• Microplate reader

Procedure:

• Cell Treatment and Lysis:

  • Seed and treat cells with test compounds as described in the cell viability assay protocol.

  • After the treatment period, collect the cells (both adherent and floating) and pellet them by centrifugation (e.g., 10,000 x g for 1 minute).[12]

  • Resuspend the cell pellet in 50 µL of chilled cell lysis buffer and incubate on ice for 10 minutes.[12]

  • Centrifuge to pellet the cell debris and collect the supernatant containing the cytosolic extract.[12]

• Caspase-3 Assay:

  • Determine the protein concentration of the cell lysates.

  • In a 96-well plate, add 50-200 µg of protein diluted in cell lysis buffer to a final volume of 50 µL for each sample.[12]

  • Add 50 µL of 2x Reaction Buffer (containing 10 mM DTT) to each sample.[12]

  • Add 5 µL of the 4 mM Ac-DEVD-pNA substrate (200 µM final concentration) to initiate the reaction.[12]

  • Incubate at 37°C for 1-2 hours, protected from light.[12]

• Measurement and Analysis:

  • Measure the absorbance at 405 nm.[13]

  • The level of caspase-3 activity is proportional to the color change. Calculate the fold-increase in caspase-3 activity by comparing the results from the treated samples to the untreated control.

Sigma-2 Receptor Signaling and Therapeutic Implications

The sigma-2 receptor (TMEM97) is an endoplasmic reticulum-resident protein that is often found in lipid rafts.[14] It is known to interact with other proteins, including the progesterone receptor membrane component 1 (PGRMC1), to influence cellular processes.[15] While the complete signaling cascade is still under investigation, it is understood that σ2 receptor activation can lead to an increase in intracellular calcium levels and ultimately trigger apoptotic pathways.[2]

Caption: A simplified schematic of the proposed sigma-2 receptor signaling pathway.

In Vivo Efficacy: From Bench to Preclinical Models

Promising in vitro data must be validated in vivo to assess a compound's true therapeutic potential. In a study on pancreatic cancer, systemic administration of the σ2 receptor ligand WC26 to mice with tumor allografts resulted in a significant, dose-dependent increase in apoptosis within the tumor tissue, with minimal effects on normal tissues.[9] This treatment also led to a reduction in tumor growth and a significant survival benefit.[9] These findings underscore the potential of σ2 receptor agonists as targeted anticancer agents. For novel 2,6-diazaspiro[3.3]heptane-based ligands that demonstrate potent in vitro activity, similar in vivo studies in relevant cancer models would be the critical next step in their development.

Conclusion

The 2,6-diazaspiro[3.3]heptane scaffold represents a structurally novel and synthetically accessible core for the design of new sigma-2 receptor ligands.[16] While initial comparative data suggests that direct replacement of a piperazine core with a DSH moiety may not always lead to improved affinity, the rigid nature of the DSH scaffold provides a unique platform for further optimization. By leveraging the detailed validation protocols outlined in this guide—from radioligand binding assays to in vivo efficacy studies—researchers can systematically evaluate the performance of novel DSH-based compounds. The ultimate goal is to develop next-generation sigma-2 receptor ligands with superior affinity, selectivity, and functional efficacy for the treatment of cancer and other debilitating diseases.

References

• Sigma-2 Receptor Ligand Binding Modulates Association between TSPO and TMEM97. (n.d.). MDPI. Retrieved from [Link]

• Structural analysis of TMEM97 and mapping of the ligand-binding site. (n.d.). ResearchGate. Retrieved from [Link]

• Identification of the PGRMC1 protein complex as the putative sigma-2 receptor binding site. (2011). Nature Communications. Retrieved from [Link]

• SIGMA RECEPTOR BINDING ASSAYS. (2016). PMC. Retrieved from [Link]

• Selective sigma-2 ligands preferentially bind to pancreatic adenocarcinomas: applications in diagnostic imaging and therapy. (2007). Molecular Cancer. Retrieved from [Link]

• Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. (2022). MDPI. Retrieved from [Link]

• Functional assays to define agonists and antagonists of the sigma-2 receptor. (n.d.). PMC. Retrieved from [Link]

• Progesterone Receptor Membrane Component (PGRMC)1 and PGRMC2 and Their Roles in Ovarian and Endometrial Cancer. (n.d.). MDPI. Retrieved from [Link]

• Fig. 2 Sigma-2 ligands induce caspase-3 activation and involve Reactive... (n.d.). ResearchGate. Retrieved from [Link]

• The Biological Function of Sigma-2 Receptor/TMEM97 and Its Utility in PET Imaging Studies in Cancer. (2020). PMC. Retrieved from [Link]

• Receptor Binding Assays for HTS and Drug Discovery. (2012). NCBI. Retrieved from [Link]

• Pleiotropic Actions of PGRMC Proteins in Cancer. (n.d.). PMC. Retrieved from [Link]

• Sigma-2 Receptor Ligands and Their Perspectives in Cancer Diagnosis and Therapy. (2022). ResearchGate. Retrieved from [Link]

• Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. (2022). PubMed. Retrieved from [Link]

• Cell Viability Assays - Assay Guidance Manual. (2013). NCBI Bookshelf. Retrieved from [Link]

• Sigma-2 receptor. (n.d.). Wikipedia. Retrieved from [Link]

• Characterization of Sigma-2 Receptor—Specific Binding Sites Using [3H]DTG and [125I]RHM-4. (2022). Perelman School of Medicine at the University of Pennsylvania. Retrieved from [Link]

• Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. (2022). ResearchGate. Retrieved from [Link]

• Screening of σ2 Receptor Ligands and In Vivo Evaluation of 11C-Labeled 6,7-Dimethoxy-2-[4-(4-methoxyphenyl)butan-2-yl]-1,2,3,4-. (2022). Perelman School of Medicine at the University of Pennsylvania. Retrieved from [Link]

• Sigma-2 Receptor and Progesterone Receptor Membrane Component 1 (PGRMC1) are two different Proteins: Proofs by Fluorescent Labeling and Binding of Sigma-2 Receptor Ligands to PGRMC1. (2018). ResearchGate. Retrieved from [Link]

• Caspase Protocols in Mice. (n.d.). PMC. Retrieved from [Link]

• (PDF) Cell Viability Assays Assay Guidance Manual. (2022). ResearchGate. Retrieved from [Link]

• Receptor Binding Assays for HTS and Drug Discovery. (2012). NCBI. Retrieved from [Link]

• The Sigma-2 (σ2) Receptor: A Novel Protein for the Imaging and Treatment of Cancer. (n.d.). PMC. Retrieved from [Link]

• Sigma-2 receptor and. (2017). AperTO. Retrieved from [Link]

• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• TMEM97 - Sigma intracellular receptor 2 - Homo sapiens (Human). (n.d.). UniProt. Retrieved from [Link]

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Comparative analysis of synthetic routes to 2,6-diazaspiro[3.3]heptane

An In-Depth Comparative Guide to the Synthetic Routes of 2,6-Diazaspiro[3.3]heptane

The 2,6-diazaspiro[3.3]heptane scaffold has emerged as a cornerstone in modern medicinal chemistry, primarily valued as a three-dimensional, conformationally restricted bioisostere for piperazine. Its unique spirocyclic structure imparts favorable physicochemical properties, such as reduced lipophilicity and improved metabolic stability, making it a highly sought-after building block in drug discovery programs.[1][2] The replacement of a traditional piperazine ring with this scaffold can lead to significant improvements in target selectivity and a reduction in off-target effects.[1] However, the synthetic accessibility of this strained bicyclic system presents a significant challenge. This guide provides a comparative analysis of the most prominent synthetic routes to 2,6-diazaspiro[3.3]heptane, offering field-proven insights into the causality behind experimental choices and a critical evaluation of their respective strengths and limitations.

Route 1: The Reductive Amination Pathway

One of the most direct and versatile methods for accessing functionalized 2,6-diazaspiro[3.3]heptanes is through a reductive amination strategy. This approach is particularly amenable to library synthesis and scale-up due to its high-yielding nature and the commercial availability of starting materials.[3][4][5]

Conceptual Overview

The synthesis commences with a readily accessible chloroester, which is converted to a key aldehyde intermediate. This aldehyde then undergoes reductive amination with a variety of primary amines or anilines, followed by a base-mediated intramolecular cyclization to furnish the spirocyclic core. The choice of reducing agent and reaction conditions is critical and depends on the nature of the amine used.

Experimental Protocol: Synthesis of 2-Benzyl-6-phenyl-2,6-diazaspiro[3.3]heptane[3]

Step 1: Synthesis of 1-benzyl-3-chloromethylazetidine-3-carbaldehyde

• Reduction: To a solution of the starting chloroester in an appropriate solvent, add a reducing agent like lithium aluminum hydride at a reduced temperature. The choice of a powerful reductant is necessary to convert the ester to the corresponding alcohol.

• Oxidation: The resulting alcohol is then oxidized to the aldehyde using a Swern oxidation or a similar mild oxidation protocol to avoid over-oxidation to the carboxylic acid. This two-step reduction-oxidation sequence typically provides the aldehyde in high yield (e.g., 83%).[3]

Step 2: Reductive Amination and Cyclization

• Iminium Ion Formation: The aldehyde is dissolved in dichloroethane with one equivalent of acetic acid and the desired aniline (e.g., aniline itself). The acidic conditions promote the formation of the iminium ion.

• Reduction: Sodium triacetoxyborohydride is added to the mixture. This mild reducing agent is selective for the iminium ion and is compatible with the chloro-substituent, affording the secondary amine intermediate in good yield.

• Cyclization: The intermediate amine is dissolved in THF, and potassium tert-butoxide (t-BuOK) is added. The reaction is heated to 70°C in a sealed tube. The strong base facilitates the intramolecular nucleophilic substitution, where the secondary amine displaces the chloride to form the second azetidine ring, yielding the final product.[3]

For alkyl amines, a stepwise procedure involving pre-formation of the imine followed by reduction with sodium borohydride in methanol has been found to give excellent yields.[3]

Causality and Insights

The success of this route hinges on the careful selection of reagents and conditions at each step. The use of sodium triacetoxyborohydride is advantageous as it is less basic than other borohydrides, minimizing side reactions. The final cyclization requires a strong, non-nucleophilic base like t-BuOK to promote the intramolecular SN2 reaction without competing elimination or decomposition pathways. The overall strategy is robust and allows for the introduction of diversity at the N-6 position.

Caption: Reductive amination pathway to 2,6-diazaspiro[3.3]heptane.

Route 2: The Carreira Synthesis via Double N-Alkylation

Pioneering work by Carreira and colleagues established a robust, albeit lengthy, synthesis that has become a benchmark for accessing the parent 2,6-diazaspiro[3.3]heptane scaffold. This route relies on the construction of the spirocyclic core through a double N-alkylation of a primary amine with a 1,1-bis(electrophilic) cyclobutane derivative.

Conceptual Overview

The synthesis starts from commercially available materials and proceeds through the formation of a key dibromide intermediate. This intermediate then undergoes cyclization with a protected amine, such as benzylamine, to form the protected diazaspirocycle. Subsequent deprotection yields the target compound. While reliable, this route often requires multiple steps.[6]

Experimental Protocol: Synthesis of Parent 2,6-Diazaspiro[3.3]heptane[6]

• Formation of Dibromide: The synthesis typically begins with a suitable cyclobutane precursor which is converted to a 1,1-bis(bromomethyl)cyclobutane derivative.

• Cyclization: The dibromide is reacted with benzylamine in the presence of a base to afford the N-benzyl protected 2,6-diazaspiro[3.3]heptane. This step forms both azetidine rings in a single transformation.

• Deprotection: The benzyl protecting group is removed via hydrogenolysis (e.g., using palladium on carbon and hydrogen gas) to yield the parent 2,6-diazaspiro[3.3]heptane. This final product is often isolated as a salt (e.g., oxalate salt) to improve stability and handling.[6]

Causality and Insights

This route's strength lies in its reliability and the formation of the core scaffold from a single cyclization precursor. The choice of benzylamine as the nitrogen source is strategic; it serves as a robust protecting group that can be cleanly removed under standard hydrogenolysis conditions. A significant drawback, however, is the number of steps required to synthesize the key dibromide intermediate, which can impact the overall yield and scalability.[6]

Caption: Carreira synthesis via double N-alkylation.

Route 3: Asymmetric Synthesis via Davis-Ellman Imines

For applications requiring enantiomerically pure compounds, an asymmetric synthesis is essential. A notable approach developed by Reddy and co-workers provides access to 1-substituted 2,6-diazaspiro[3.3]heptanes with excellent stereocontrol.[1]

Conceptual Overview

This elegant, three-step, one-pot synthesis starts with a commercially available N-Boc protected azetidine-3-carboxylate. Enolate formation followed by a diastereoselective addition to a chiral Davis-Ellman sulfinimine sets the stereochemistry. A subsequent reduction and intramolecular cyclization sequence affords the final product with high diastereoselectivity.

Experimental Protocol: Asymmetric Synthesis of 1-Substituted 2,6-Diazaspiro[3.3]heptanes[1]

• Enolate Addition: Methyl 1-Boc-azetidine-3-carboxylate is treated with a strong base like LiHMDS to form the corresponding enolate. This enolate is then added to a (hetero-)aromatic or aliphatic Davis-Ellman imine. The chiral sulfinyl group on the imine directs the nucleophilic attack, leading to a highly diastereoselective addition.

• Reduction and Protection: The resulting sulfinamide intermediate is subjected to a reduction/protection sequence in the same pot.

• Intramolecular Substitution: The final step is an intramolecular substitution that forms the second azetidine ring, yielding the desired 1-substituted 2,6-diazaspiro[3.3]heptane.

Causality and Insights

The key to this method's success is the use of the chiral Davis-Ellman imine, which acts as an excellent stereochemical controller. The one-pot nature of the reaction sequence enhances efficiency and reduces purification steps. This route is particularly valuable as it delivers differentially protected amines within the final product, allowing for selective functionalization of the two nitrogen atoms. The reported diastereomeric ratios are generally high (>9:1 dr), and the method has been demonstrated on a multigram scale, highlighting its practical utility.[1]

Caption: Asymmetric synthesis via Davis-Ellman imines.

Comparative Analysis of Synthetic Routes

Feature	Route 1: Reductive Amination	Route 2: Carreira Synthesis	Route 3: Asymmetric Synthesis
Number of Steps	Relatively short (3-4 steps from chloroester)	Long (often 8+ steps)[6]	Short (3 steps, one-pot)[1]
Overall Yield	High[3]	Moderate (impacted by many steps)	Good to excellent (up to 85%)[1]
Scalability	Amenable to large-scale synthesis[3]	Scalable, but can be inefficient[7]	Demonstrated on multigram scale[1]
Stereocontrol	Achiral	Achiral	Excellent diastereoselectivity (>9:1 dr)[1]
Versatility	High; allows for diverse N-substituents[3]	Primarily for parent or symmetrically substituted scaffolds	For 1-substituted, chiral scaffolds
Key Advantage	Direct, high-yielding, good for libraries[3]	Reliable, well-established for parent scaffold	Provides access to enantiopure compounds
Key Disadvantage	May not be suitable for sensitive functional groups	Lengthy, lower overall yield	Requires chiral auxiliary

Conclusion

The synthesis of 2,6-diazaspiro[3.3]heptane and its derivatives has evolved significantly, with several viable routes now available to researchers. The Reductive Amination Pathway stands out for its efficiency, versatility, and scalability, making it an excellent choice for generating diverse libraries of N-substituted analogs. The Carreira Synthesis , while more protracted, remains a reliable method for accessing the fundamental parent scaffold. For applications where stereochemistry is critical, the Asymmetric Synthesis via Davis-Ellman Imines offers an elegant and efficient one-pot solution to generate enantiomerically enriched products.

The choice of synthetic route will ultimately depend on the specific goals of the research program, including the desired substitution pattern, the need for stereocontrol, and the required scale of the synthesis. As the demand for novel, 3D-rich molecular scaffolds continues to grow, further innovation in the synthesis of 2,6-diazaspiro[3.3]heptane will undoubtedly play a crucial role in advancing the field of drug discovery.

References

• Aimon, A., Dow, M. J., Hanby, A. R., Okolo, E. A., Pask, C. M., Nelson, A., & Marsden, S. P. (2022). Synthesis of spirocyclic 1,2-diamines by dearomatising intramolecular diamination of phenols. Chemical Communications. [Link]

• Stocks, M. J., Hamza, D., Pairaudeau, G., & Stonehouse, J. P. (2007). Concise Synthesis of Novel 2,6-Diazaspiro[3.3]heptan-1-ones and Their Conversion into 2,6-Diazaspiro[3.3]heptanes. Synlett. [Link]

• Burkhard, J. A., Wagner, B., Fischer, H., Schuler, F., Müller, K., & Carreira, E. M. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition, 49(18), 3224-3228. [Link]

• D’Hooghe, M., & De Kimpe, N. (2021). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes. Chemical Communications, 57(89), 11775-11787. [Link]

• Burkhard, J. A., Guérot, C., Knust, H., & Carreira, E. M. (2012). Expanding the azaspiro[3.3]heptane family: synthesis of novel highly functionalized building blocks. Organic Letters, 14(1), 66–69. [Link]

• Scott, J. S., et al. (2017). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. ACS Medicinal Chemistry Letters, 8(5), 547–551. [Link]

• Reddy, L. R., Waman, Y. B., Nayak, K. B., Baharooni, K., & Kotturi, S. V. (2019). Asymmetric Synthesis 1-Substituted 2,6-Diazaspiro[3.3]heptanes through Addition of 3-Azetidinecarboxylate Anions to Davis–Ellman Imines. Organic Letters, 21(10), 3481–3484. [Link]

• Weinhold, T. D., Law, J. A., & Frederich, J. H. (2023). Constructing All-Carbon Quaternary Centers from Ketones via Titanacyclobutanes: Rapid Access to Azaspiro[3.n]alkanes. ResearchGate. [Link]

• Stepan, A. F., et al. (2012). Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere. ChemRxiv. [Link]

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Safety & Regulatory Compliance

A Senior Scientist's Guide to the Proper Disposal of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

As professionals dedicated to advancing drug discovery and development, our commitment to safety and environmental stewardship is paramount. The proper management of chemical reagents, from initial handling to final disposal, forms the bedrock of a responsible laboratory environment. This guide provides a detailed, procedure-driven framework for the safe disposal of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane, moving beyond simple steps to explain the scientific rationale behind these essential protocols.

Immediate Safety Profile & Hazard Assessment

Before handling or disposing of this compound, a clear understanding of its hazard profile is essential. 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane is a substituted heterocyclic compound whose primary risks involve direct contact and inhalation.

Based on available data, the compound is associated with the following hazard statements:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Immediate precautionary measures include avoiding the generation of dust and fumes and ensuring that any handling is performed in a well-ventilated area, preferably within a certified chemical fume hood.[2][3] In case of eye contact, it is critical to rinse cautiously with water for several minutes, removing contact lenses if possible and continuing to rinse.[1]

Parameter	Guideline	Primary Hazard Source
GHS Hazard Codes	H302, H315, H319, H335	Ingestion, Skin/Eye Contact, Inhalation[1]
Primary Routes of Exposure	Ingestion, Inhalation, Skin and Eye Contact	Solid (dust) or in solution
Required PPE	Chemical-resistant gloves, Safety goggles, Lab coat	To prevent skin and eye irritation[2][4]
Handling Location	Certified Chemical Fume Hood	To prevent respiratory tract irritation[3][5]

The Core Principle: Hazardous Waste Classification

Due to its chemical structure—a nitrogen-containing heterocycle with a sulfonyl group—and its specific hazard classifications, 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane and any materials contaminated with it must be treated as hazardous chemical waste. [5] It should never be disposed of via standard laboratory trash or sanitary sewer systems.[5][6][7]

The rationale for this classification is twofold:

• Chemical Reactivity & Bioactivity: The diazaspiro[3.3]heptane core is a common scaffold in medicinal chemistry. Until proven otherwise, such compounds should be assumed to have potential biological activity, and their release into the environment must be avoided.

• Environmental Persistence: Sulfonyl groups generally increase the chemical stability of a molecule. While specific biodegradation data for this compound is not available, related sulfonamide compounds are known to be persistent in the environment, resisting complete degradation in typical wastewater treatment processes.[8] Therefore, disposal requires methods that ensure complete destruction, such as high-temperature incineration.

Step-by-Step Disposal Protocol

This protocol ensures that the waste is collected, stored, and disposed of in a manner that protects laboratory personnel and complies with environmental regulations.

Step 1: Waste Collection & Segregation

• Designate a Container: Use a dedicated hazardous waste container for 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane waste. The container must be made of a compatible material (e.g., High-Density Polyethylene - HDPE) and have a tightly sealing screw cap.[9][10]

• Segregate Waste Streams: This waste must be kept separate from other waste streams. At a minimum, store it separately from acids, bases, oxidizers, and non-halogenated solvents to prevent unintended reactions.[9][10]

• Solid vs. Liquid: If disposing of the pure, solid compound, collect it in a clearly labeled container. If it is in a solution, the solvent dictates the waste stream (e.g., "Halogenated Organic Waste" or "Non-Halogenated Organic Waste"). Do not mix these.

Step 2: Container Labeling

• Proper labeling is a critical control point. The container must be clearly and legibly labeled with:

  • The words "Hazardous Waste ".[11]

  • The full chemical name: "2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane ". Do not use abbreviations or chemical formulas.[11]

  • The associated hazards (e.g., "Irritant," "Harmful if Swallowed").

  • An approximate concentration if in solution.

Step 3: Accumulation and Storage

• Keep Containers Closed: Waste containers must be kept tightly closed at all times, except when waste is actively being added. Leaving a funnel in the opening is not acceptable.[9][11][12]

• Do Not Overfill: Do not fill waste containers beyond 90% of their capacity to allow for vapor expansion and prevent spills.[12]

• Store Safely: Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste collection area, often referred to as a Satellite Accumulation Area.[5][10] The container should be placed within a secondary containment bin to mitigate potential leaks.[5]

Step 4: Final Disposal

• Contact EHS: Once the waste container is full or is no longer being used, arrange for its collection through your institution's Environmental Health & Safety (EHS) office or equivalent department.[13]

• Documentation: Complete all necessary waste disposal forms or manifests as required by your institution.

Disposal Workflow Diagram

The following diagram outlines the decision-making and procedural flow for the proper disposal of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane.

Caption: Disposal workflow for 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane.

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is crucial to mitigate exposure and contamination.

• Minor Spill (Contained within a fume hood):

  • Alert personnel in the immediate area.

  • Ensure you are wearing appropriate PPE (lab coat, goggles, double gloves).

  • If the compound is a solid, carefully sweep it up to avoid generating dust and place it in the designated hazardous waste container.[2][4]

  • If it is in solution, absorb the spill with an inert material (e.g., vermiculite, sand, or a chemical spill pillow).

  • Place the absorbent material into the hazardous waste container.

  • Decontaminate the area with an appropriate solvent, collecting the cleaning materials as hazardous waste.

• Major Spill (Outside of a fume hood or large quantity):

  • Evacuate the immediate area and alert your supervisor and institutional EHS office.

  • Restrict access to the spill area.

  • If it is safe to do so, increase ventilation by opening sashes on nearby fume hoods.

  • Do not attempt to clean up a large spill unless you are specifically trained in hazardous spill response. Await the arrival of trained EHS personnel.

Prohibited Disposal Methods

To ensure safety and regulatory compliance, the following disposal methods are strictly forbidden:

• DO NOT dispose of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane, in either solid or solution form, down the drain.[5][7]

• DO NOT allow solvents containing this compound to evaporate in a fume hood as a means of disposal.[13]

• DO NOT mix this waste with regular laboratory or office trash.[5]

• DO NOT place this waste in a container that is incompatible, unlabeled, or improperly sealed.[9]

By adhering to these detailed procedures, researchers can ensure the safe and responsible management of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane, upholding the highest standards of laboratory practice and environmental protection.

References

• Safe Disposal of (Chloromethyl)
• 2,6-Diazaspiro[3.
• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. EPFL.
• Proper Disposal of 1-(2,5-Dibromophenyl)
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• SAFETY DATA SHEET - 2-Oxa-6-azaspiro[3.
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• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.
• SAFETY DATA SHEET - 1-Boc-2,6-diazaspiro[3.
• Biodegradation of linear alkylbenzene sulfonates and their degradation intermediates in seaw

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Navigating the Synthesis Frontier: A Practical Guide to Handling 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane

For Researchers, Scientists, and Drug Development Professionals

As the landscape of pharmaceutical research evolves, novel molecular scaffolds are continuously introduced to push the boundaries of discovery. Among these, 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane presents a unique building block, integrating a rigid spirocyclic core with a reactive sulfonyl group. While this compound holds significant promise, its safe and effective handling is paramount to both successful experimentation and, more importantly, the well-being of laboratory personnel.

This guide, compiled by senior application scientists, moves beyond a simple checklist. It provides a deep, experience-driven framework for the safe handling, use, and disposal of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane, grounding every recommendation in established safety principles and data from structurally analogous compounds.

Hazard Assessment: An Informed Perspective

Anticipated Hazards:

• Skin and Eye Irritation: Direct contact may cause irritation or chemical burns.[1][4]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[1][2]

• Unknown Toxicity: As a novel compound, the full toxicological profile is not yet characterized. It is prudent to treat it as potentially harmful if swallowed or inhaled.[1][5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is crucial to mitigate the anticipated hazards. The following table outlines the recommended PPE, with explanations rooted in the chemical's presumed properties.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles with side shields (ANSI Z87.1 or EN 166 compliant)	Protects against splashes and airborne particles.[6][7]
Hand Protection	Chemical-resistant gloves (Nitrile recommended)	Provides a barrier against skin contact.[8] Gloves should be inspected before use and changed immediately if contaminated.[4]
Body Protection	Laboratory coat	Prevents contamination of personal clothing.[9]
Respiratory Protection	Use in a certified chemical fume hood	Engineering controls are the primary method to avoid inhalation of vapors or dust.[8]

Operational Protocol: From Vial to Reaction

Adherence to a strict operational protocol minimizes the risk of exposure and ensures the integrity of your experiment.

Preparation and Weighing

• Work Area Preparation: All handling of 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane should be conducted within a certified chemical fume hood to minimize inhalation risk.[8]

• Gathering Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats, solvents, etc.) is inside the fume hood.

• Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

• Weighing: Carefully weigh the desired amount of the compound. Avoid creating dust. If the compound is a fine powder, handle it with extra care to prevent aerosolization.[4]

Dissolution and Reaction Setup

• Solvent Addition: Add the solvent to the solid compound slowly to avoid splashing.

• Mixing: Use appropriate mixing techniques (e.g., magnetic stirrer) to ensure complete dissolution.

• Reaction Assembly: Ensure all glassware is free of defects and securely clamped.[10]

Spill and Emergency Procedures: A Plan for the Unexpected

Preparedness is key to mitigating the impact of an accidental release.

Minor Spill (in a fume hood)

• Alerting Personnel: Inform others in the immediate area.

• Containment: Use an appropriate absorbent material (e.g., vermiculite, sand, or a commercial spill kit) to contain the spill.

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a designated waste container.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Skin or Eye Contact

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[5] Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

Waste Disposal: A Responsible Conclusion

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation: All waste containing 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane, including contaminated consumables (gloves, weigh boats, etc.), should be collected in a clearly labeled, sealed hazardous waste container.[11]

• Halogenated vs. Non-Halogenated Waste: If using halogenated solvents, segregate this waste stream from non-halogenated waste.[12]

• Disposal Method: Do not dispose of this compound down the drain.[11] All waste must be disposed of through your institution's hazardous waste management program.[1][5]

Visualizing the Workflow: A Safety-Centric Approach

The following diagram illustrates the key decision points and operational flow for safely handling 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane.

Caption: Workflow for Handling 2-Methanesulfonyl-2,6-diazaspiro[3.3]heptane.

References

• Benchchem. Safe Disposal of (Chloromethyl)
• EPFL.
• Sigma-Aldrich.
• ChemicalBook. Chemical Safety Data Sheet MSDS / SDS - 2-oxa-6-azaspiro[3.3]heptane.
• Fisher Scientific.
• Fisher Scientific.
• Angene Chemical.
• Apollo Scientific. 2,6-Diazaspiro[3.3]heptane dihydrochloride.
• Sigma-Aldrich.
• PozeSCAF. Chemistry Lab Safety Rules.
• ESSR.
• Sciencemadness Wiki. Proper disposal of chemicals.
• Carl ROTH.
• National Institutes of Health.
• Actylis Lab Solutions.
• University of Reading.
• Rosalind Franklin University.
• Moravek. Chemical Synthesis Safety Tips To Practice in the Lab.

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